Physicochemical Properties and Synthetic Utility of 2-Aminobutyl Hydrogen Sulfate
The following technical guide details the physicochemical properties, synthetic pathways, and applications of 2-Aminobutyl hydrogen sulfate. This document is structured for researchers in organic synthesis and drug devel...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the physicochemical properties, synthetic pathways, and applications of 2-Aminobutyl hydrogen sulfate. This document is structured for researchers in organic synthesis and drug development.
Technical Guide | Version 1.0
Executive Summary
2-Aminobutyl hydrogen sulfate (CAS: 68541-04-8) is a specialized zwitterionic ester utilized primarily as a transient intermediate in the synthesis of functionalized aziridines and chiral pharmaceutical building blocks. Structurally composed of a 2-aminobutane backbone functionalized with a sulfate ester at the C1 position, it serves as the critical activation state in the Wenker synthesis of 2-ethylaziridine. Its physicochemical profile is dominated by its zwitterionic nature, conferring high water solubility and specific reactivity profiles that are exploited in the manufacture of antitubercular agents (e.g., Ethambutol precursors) and cross-linking agents.
Molecular Architecture & Identification
The compound exists as an inner salt (zwitterion) under standard conditions, where the basic amine protonates the acidic sulfate group. This electrostatic character dictates its solubility and stability.
Contains one chiral center at C2. Available as (R), (S), or racemate.[1]
Stereochemical Implications
The chirality at the C2 position is chemically stable during the sulfation process. Crucially, during the subsequent cyclization to aziridines, the stereochemistry is retained because the nucleophilic attack occurs at the achiral C1 carbon, leaving the C2 chiral center undisturbed.
Unlike simple organic esters, 2-aminobutyl hydrogen sulfate is a highly polar species.
Appearance: Typically encountered as a viscous, hygroscopic oil or a deliquescent solid. Commercial preparations are often supplied as concentrated aqueous solutions.
Density:
(Predicted/Experimental).
Refractive Index:
.
Solubility and pKa
The molecule exhibits amphoteric behavior but is predominantly acidic in solution due to the strong acidity of the sulfate monoester group (
) compared to the ammonium group ().
Water Solubility: Highly soluble (Hydrophilic/Zwitterionic).
Organic Solubility: Insoluble in non-polar solvents (Hexane, Ether); sparingly soluble in polar aprotic solvents unless derivatized.
LogP: ~1.32 (Calculated), indicating limited lipophilicity in the zwitterionic form.
Stability and Hydrolysis
The sulfate ester linkage is susceptible to hydrolysis, particularly under acidic conditions at elevated temperatures, reverting to 2-amino-1-butanol and sulfuric acid. However, under basic conditions, the intramolecular cyclization (Wenker route) is kinetically favored over intermolecular hydrolysis.
Synthetic Pathways & Characterization
Synthesis Protocol (Sulfation)
The standard synthesis involves the esterification of 2-amino-1-butanol with sulfuric acid or chlorosulfonic acid.
Sulfuric Acid (98%, 1.05 equiv) or Chlorosulfonic acid (1.0 equiv)
Solvent: None (Neat) or Dichloromethane (if using
)
Step-by-Step Methodology:
Chilling: Cool the 2-amino-1-butanol to 0°C in a reaction vessel equipped with a mechanical stirrer.
Acid Addition: Add sulfuric acid dropwise, maintaining the temperature below 20°C to prevent charring or premature dehydration.
Esterification: Heat the mixture under vacuum (140-160°C) to drive off water, driving the equilibrium toward the ester.
Note: If using chlorosulfonic acid, the reaction proceeds at lower temperatures (0-25°C) with HCl evolution.
Isolation: The product is often used in situ. If isolation is required, precipitate from cold ethanol or use as a concentrated aqueous solution.
Spectroscopic Identification
IR Spectroscopy: Strong absorption bands at 1200-1250 cm⁻¹ (
asymmetric stretch) and 1050-1000 cm⁻¹ ( stretch).
1H-NMR (D2O): The methylene protons adjacent to the oxygen (
) shift downfield ( ppm) compared to the parent alcohol ( ppm) due to the electron-withdrawing sulfate group.
Reactivity & Applications (The Wenker Synthesis)
The primary utility of 2-aminobutyl hydrogen sulfate is its role as the leaving-group-bearing intermediate in the synthesis of 2-ethylaziridine. This transformation is a textbook example of intramolecular nucleophilic substitution.
Mechanism of Action[3][4][5][6]
Activation: The hydroxyl group of 2-amino-1-butanol is converted to a sulfate ester (a good leaving group).
Deprotonation: Treatment with a strong base (NaOH/KOH) deprotonates the ammonium group, generating a free amine.
Cyclization: The free amine performs an intramolecular
attack on the C1 carbon, displacing the sulfate group to form the three-membered aziridine ring.
Figure 1: The Wenker Synthesis pathway converting 2-amino-1-butanol to 2-ethylaziridine via the sulfate ester intermediate.
Pharmaceutical Relevance[1][2][4][7][8]
Ethambutol Synthesis: While Ethambutol is synthesized via the alkylation of ethylenediamine with 2-amino-1-butanol (or its derivatives), the sulfate ester route allows for the generation of reactive aziridine intermediates which can be ring-opened by amines to create similar ethylenediamine pharmacophores.
Chiral Resolution: The sulfate ester can be used in the resolution of racemic 2-amino-1-butanol, although tartaric acid salts are more commonly employed for this specific purpose.
Safety and Handling
Corrosivity: As a sulfuric acid derivative, the compound is acidic and corrosive to skin and eyes.
Toxicity: Precursor to aziridines, which are potent alkylating agents and potential carcinogens. Handling of the sulfate ester should be conducted with the assumption that trace aziridine may be generated if the pH rises.
Storage: Store in a cool, dry place under inert atmosphere. Hygroscopic nature requires tightly sealed containers to prevent hydrolysis.
References
BenchChem. (2025).[3][4][5][6] Experimental Guide to the Wenker Synthesis of Aziridines from Amino Alcohols. Retrieved from
LookChem. (n.d.). 2-aminobutyl hydrogen sulfate Physicochemical Properties. Retrieved from
Wilkinson, R. G., & Shephard, R. G. (1965).[2] Novel 2,2'-(ethylenediimino)-di-1-butanols. U.S. Patent No.[1][2][7][8] 3,176,040.[2] Washington, DC: U.S. Patent and Trademark Office. Retrieved from
Takahashi, et al. (1974). Process for the production of 2-amino-1-butanol. U.S. Patent No.[1][2][8] 3,855,300. Retrieved from
molecular structure and stereochemistry of 2-Aminobutyl hydrogen sulfate
An In-depth Technical Guide to the Molecular Structure and Stereochemistry of 2-Aminobutyl hydrogen sulfate Abstract This technical guide provides a comprehensive examination of the molecular structure and stereochemical...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Molecular Structure and Stereochemistry of 2-Aminobutyl hydrogen sulfate
Abstract
This technical guide provides a comprehensive examination of the molecular structure and stereochemical properties of 2-Aminobutyl hydrogen sulfate (C₄H₁₁NO₄S). As a chiral molecule derived from the pharmaceutically significant intermediate 2-aminobutanol, a thorough understanding of its structural and stereoisomeric characteristics is paramount for its potential applications in synthetic chemistry and drug development. This document elucidates the molecule's structural connectivity, explores the critical role of its single chiral center, and presents detailed, field-proven methodologies for its synthesis and analytical characterization. Protocols for spectroscopic analysis (NMR, IR), mass spectrometry, and, crucially, the enantioselective separation by High-Performance Liquid Chromatography (HPLC) are detailed to provide a self-validating framework for researchers.
Introduction and Molecular Overview
2-Aminobutyl hydrogen sulfate is the sulfate ester of 2-aminobutanol. Its structure is characterized by a four-carbon butane backbone, substituted with an amino group at the second carbon (C2) and a hydrogen sulfate moiety esterified to the primary alcohol at the first carbon (C1). The molecular formula is C₄H₁₁NO₄S, with a molecular weight of 169.20 g/mol .[1][2]
The significance of this molecule is intrinsically linked to its precursor, 2-aminobutanol. Specifically, the (S)-enantiomer of 2-aminobutanol is a key building block in the synthesis of Ethambutol, a first-line bacteriostatic agent used in the treatment of tuberculosis.[3] The biological activity of Ethambutol is highly stereospecific, underscoring the critical importance of stereochemical control in its synthetic pathway.[4] Consequently, understanding the stereochemistry of 2-Aminobutyl hydrogen sulfate is essential for any application where chiral recognition is a factor.
This guide provides an in-depth analysis of its molecular architecture, the nuances of its stereoisomers, and the analytical techniques required for its unambiguous characterization and quality control.
Elucidation of Molecular Structure and Stereochemistry
Structural Connectivity
The foundational structure of 2-Aminobutyl hydrogen sulfate involves a butane chain where:
C1 is bonded to the oxygen of the hydrogen sulfate group (-OSO₃H).
C2 is bonded to the amino group (-NH₂) and serves as the molecule's chiral center.
C3 and C4 form the remainder of the ethyl substituent at the chiral center.
The presence of both a basic amino group and an acidic sulfate group makes the molecule zwitterionic under certain pH conditions.
Caption: 2D Molecular Structure of 2-Aminobutyl hydrogen sulfate.
Stereochemistry: The Chiral Center at C2
The second carbon atom (C2) in 2-Aminobutyl hydrogen sulfate is a stereocenter because it is bonded to four distinct groups:
An amino group (-NH₂)
A hydrogen atom (-H)
An ethyl group (-CH₂CH₃)
A sulfoxymethyl group (-CH₂OSO₃H)
This chirality results in the existence of two non-superimposable mirror images, known as enantiomers: (R)-2-Aminobutyl hydrogen sulfate and (S)-2-Aminobutyl hydrogen sulfate. The absolute configuration is assigned using the Cahn-Ingold-Prelog (CIP) priority rules.
Caption: Stereoisomers of 2-Aminobutyl hydrogen sulfate.
Synthesis and Stereoselective Considerations
The synthesis of 2-Aminobutyl hydrogen sulfate is achieved through the sulfation of the corresponding 2-aminobutanol enantiomer. The stereochemical integrity of the final product is entirely dependent on the enantiomeric purity of the starting material, as the sulfation reaction does not affect the chiral center at C2.
General Synthetic Protocol: Sulfation of 2-Aminobutanol
This protocol describes a general method for the sulfation of an amino alcohol, adapted for 2-aminobutanol.[5]
Expertise & Causality: The slow, controlled addition of concentrated sulfuric acid to the cooled amino alcohol solution is critical. This mitigates the highly exothermic nature of the reaction, preventing degradation and side-product formation. Using a solvent like toluene allows for azeotropic removal of the water formed during the esterification, driving the reaction to completion.
Protocol:
Reaction Setup: In a three-necked flask equipped with a dropping funnel, thermometer, and magnetic stirrer, dissolve enantiomerically pure 2-aminobutanol (1.0 eq.) in an appropriate solvent (e.g., toluene).
Cooling: Cool the solution to 0-5°C using an ice bath.
Acid Addition: Slowly add concentrated sulfuric acid (1.05 eq.) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10°C.
Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.
Isolation: The product, 2-Aminobutyl hydrogen sulfate, often precipitates as a white solid. Isolate the product by filtration.
Purification: Wash the solid with a cold solvent (e.g., ethanol or diethyl ether) to remove unreacted starting material and impurities. Dry the product under vacuum.
Caption: Synthetic workflow for 2-Aminobutyl hydrogen sulfate.
Analytical and Spectroscopic Characterization
A multi-technique approach is required for the unambiguous structural confirmation and determination of enantiomeric purity.
Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H and ¹³C NMR are essential for confirming the molecular structure. The deshielding effects of the electronegative amino and sulfate groups are key diagnostic features.
¹H NMR: Protons on C1 (-CH₂OSO₃H) are expected to be significantly downfield (δ ≈ 4.0-4.5 ppm) due to the adjacent sulfate group. The proton on the chiral carbon C2 (-CH(NH₂)-) would appear as a multiplet further upfield.
¹³C NMR: The carbons attached to the heteroatoms (C1 and C2) will be the most downfield in the aliphatic region. The introduction of a sulfate group causes a downfield shift of the attached carbon (C1) compared to the precursor alcohol.[6][7]
Table 1: Predicted NMR and IR Data for 2-Aminobutyl hydrogen sulfate
Analysis Type
Feature
Predicted Chemical Shift / Wavenumber
Rationale
¹H NMR
-CH₂OSO₃H
~4.0 - 4.5 ppm
Deshielding by electronegative sulfate group.
-CH(NH₂)-
~3.0 - 3.5 ppm
Deshielding by amino group.
-CH₂CH₃
~1.5 - 1.8 ppm
Standard aliphatic region.
-CH₂CH₃
~0.9 - 1.1 ppm
Standard aliphatic region.
¹³C NMR
-CH₂OSO₃H
~65 - 75 ppm
Carbon attached to electronegative oxygen.
-CH(NH₂)-
~50 - 60 ppm
Carbon attached to nitrogen.
IR
N-H Stretch
3300-3500 cm⁻¹
Characteristic of primary amine.
S=O Stretch
1210-1260 cm⁻¹
Strong, characteristic absorption for sulfate esters.[8]
Mass Spectrometry (MS):
High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition. Electrospray ionization (ESI) is a suitable technique.
Expected Ion (Positive Mode): [M+H]⁺ at m/z 170.0487
Expected Ion (Negative Mode): [M-H]⁻ at m/z 168.0336
Chiral Analysis by High-Performance Liquid Chromatography (HPLC)
Determining the enantiomeric excess (e.e.) is crucial. HPLC is the gold standard for this analysis, which can be performed via direct or indirect methods.[9]
Protocol 1: Direct Enantioseparation (Self-Validating)
Expertise & Causality: This method relies on a Chiral Stationary Phase (CSP) that forms transient, diastereomeric complexes with each enantiomer. The differing stability of these complexes leads to different retention times. A crown ether-based column is particularly effective for primary amino compounds.[9] This approach is favored for its simplicity, as no derivatization is required.
Mobile Phase: Perchloric acid solution (e.g., pH 1.0 - 2.0). The acidic mobile phase ensures the primary amine is protonated, facilitating interaction with the crown ether.
Flow Rate: 0.8 - 1.2 mL/min.
Temperature: 20 - 25 °C.
Detection: Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD), as the molecule lacks a strong chromophore.
Procedure:
Prepare a standard solution of the racemic 2-Aminobutyl hydrogen sulfate to determine the retention times of both enantiomers.
Equilibrate the column with the mobile phase until a stable baseline is achieved.
Inject the sample solution.
Identify and integrate the peaks corresponding to the (R) and (S) enantiomers.
Calculate the enantiomeric excess using the formula: e.e. (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] * 100.
Protocol 2: Indirect Enantioseparation via Derivatization
Expertise & Causality: This technique converts the enantiomeric pair into diastereomers by reaction with a Chiral Derivatizing Agent (CDA). Diastereomers have different physical properties and can be separated on a standard achiral column (e.g., C18).[10] This method is advantageous when a chiral column is unavailable or when higher sensitivity is needed, as the CDA often introduces a strong UV-active chromophore.
Column: Standard reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).
Mobile Phase: Gradient or isocratic mixture of acetonitrile and water/buffer.
Detection: UV detector (e.g., at 254 nm, depending on the CDA used).
Derivatization Procedure:
Dissolve the 2-Aminobutyl hydrogen sulfate sample in a suitable solvent (e.g., acetone/water).
Add a buffer (e.g., sodium bicarbonate) to maintain basic pH.
Add the CDA solution and allow the reaction to proceed at a controlled temperature (e.g., 40-50°C).
Quench the reaction (e.g., with HCl).
Inject the resulting solution of diastereomers into the HPLC system.
Analysis: Separate and quantify the resulting diastereomer peaks as described in the direct method.
Caption: Comparison of direct and indirect HPLC workflows.
Conclusion
2-Aminobutyl hydrogen sulfate is a chiral molecule whose structural and stereochemical identity is fundamentally tied to its precursor, 2-aminobutanol. Its characterization demands a rigorous analytical approach. The combination of NMR and IR spectroscopy provides definitive structural confirmation, while high-resolution mass spectrometry validates its elemental composition. Most critically for any potential application in regulated industries, the use of chiral HPLC—either through direct separation on a specialized stationary phase or indirect analysis following diastereomeric derivatization—is non-negotiable for establishing enantiomeric purity. The protocols and insights provided in this guide offer a robust framework for researchers to confidently synthesize, analyze, and utilize this compound.
References
Process for enzymatic separation of optical isomers of 2-aminobutanol. Google Patents.
(R)-(-)-2-Amino-1-butanol. Chem-Impex.
An In-depth Technical Guide to the Molecular Structure and Application of 1-Amino-2-butanol. Benchchem.
2-AMINO-1-BUTANOL. precisionFDA.
Phenol sulfate esters: Ultraviolet, infrared, 1H and 13C nuclear magnetic resonance spectroscopic investigation. ResearchGate.
A Comparative Guide to Chiral HPLC Analysis of 1-Amino-2-butanol Enantiomers. Benchchem.
How is 2-AMINOETHYL HYDROGEN SULFATE synthesized? Guidechem.
Preparation of d-2-amino-1-butanol salts. Google Patents.
R(-)-2-Amino-1-butanol. NIST WebBook.
HPLC analytical methods for determining aminobutanol chiral purity. Benchchem.
2-aminobutyl hydrogen sulfate CAS NO.68541-04-8. LookChem.
NMR spectroscopic analysis of sulfated beta-1,3-xylan and sulfation stereochemistry. National Library of Medicine.
A kind of separation detection method of 3-aminobutanol enantiomer. Google Patents.
Solid-state 33S MAS NMR of inorganic sulfates. ResearchGate.
NMR spectroscopic analysis of sulfated beta-1,3-xylan and sulfation stereochemistry. National Library of Medicine.
PROCESS DEVELOPMENT REPORT. Medicines for All institute (M4ALL).
Solid-state 33S MAS NMR of inorganic sulfates. National Library of Medicine.
Synthesis and Characterization of 2-[(3-Aminophenyl)sulfonyl] ethanol Hydrogen Sulfate. Semantic Scholar.
2-Aminobutyl hydrogen sulfate CAS number and chemical identifiers
This technical guide provides an in-depth analysis of 2-Aminobutyl Hydrogen Sulfate , a critical metabolic intermediate and synthetic precursor. CAS 68541-04-8 | Synthetic Utility & Mechanistic Pathways Executive Summary...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide provides an in-depth analysis of 2-Aminobutyl Hydrogen Sulfate , a critical metabolic intermediate and synthetic precursor.
CAS 68541-04-8 | Synthetic Utility & Mechanistic Pathways
Executive Summary
2-Aminobutyl Hydrogen Sulfate (CAS 68541-04-8) is the sulfuric acid ester of 2-aminobutanol. It serves as a stable, zwitterionic precursor to 2-ethylaziridine , a reactive alkylating agent used primarily in the synthesis of the antitubercular drug Ethambutol . Unlike its volatile and toxic aziridine derivative, the hydrogen sulfate ester is a crystalline solid that allows for safer handling and storage before "activation" via base-catalyzed cyclization.
This guide details the physicochemical properties, synthesis logic, and downstream applications of this compound, specifically focusing on its role in the Wenker Synthesis of aziridines.
Chemical Identifiers & Properties
The following table consolidates the essential identification data for researchers and process chemists.
Highly soluble in water; insoluble in non-polar organic solvents
Melting Point
>250°C (Decomposes)
Key Functional Groups
Primary Amine, Sulfate Ester
Synthesis & Reaction Mechanism[2][3]
The synthesis of 2-aminobutyl hydrogen sulfate follows the classical Wenker Process logic, involving the high-temperature esterification of an amino alcohol with sulfuric acid.
The Wenker Protocol
The reaction proceeds via the dehydration of 2-amino-1-butanol in the presence of equimolar sulfuric acid. The process is thermodynamically driven by the removal of water (often azeotropically) to favor the ester formation.
Protonation: The amine group of 2-amino-1-butanol is protonated by
.
Esterification: Heating (typically 140–180°C) drives the condensation between the hydroxyl group and the bisulfate ion, eliminating water.
Zwitterion Formation: The product exists as an inner salt (zwitterion), which confers high thermal stability and low volatility.
Activation: The Aziridine Cyclization
The utility of 2-aminobutyl hydrogen sulfate lies in its reactivity with strong bases (e.g., NaOH, KOH). Treatment with base deprotonates the ammonium group, liberating the free amine. The amine then performs an intramolecular nucleophilic attack on the carbon bearing the sulfate group (a good leaving group), closing the ring to form 2-ethylaziridine .
Pathway Visualization
Figure 1: The Wenker Synthesis pathway converting 2-amino-1-butanol to 2-ethylaziridine via the hydrogen sulfate intermediate.
Applications in Drug Development[4]
Ethambutol Synthesis
The primary industrial application of 2-aminobutyl hydrogen sulfate is in the production of Ethambutol (Myambutol), a bacteriostatic antimycobacterial drug.
Stereochemistry: The biological activity of Ethambutol resides in the (+)-(S,S)-enantiomer. Therefore, the synthesis typically starts with (S)-2-amino-1-butanol .
Mechanism: The hydrogen sulfate ester is converted to (S)-2-ethylaziridine, which then alkylates ethylenediamine (or reacts directly) to form the bis-alkylated product.
Bioconjugation & Crosslinking
Beyond pharmaceuticals, the compound serves as a "latent" alkylating agent.
Controlled Reactivity: Unlike aziridines, which are volatile and carcinogenic, the hydrogen sulfate salt is stable. It can be generated in situ to crosslink proteins or functionalize surfaces containing nucleophilic residues (cysteine, lysine).
Ethambutol Synthesis Workflow
Figure 2: Synthetic route to Ethambutol utilizing the activated aziridine intermediate.
Experimental Protocol: Synthesis & Activation
The following protocol outlines the laboratory-scale preparation of the hydrogen sulfate ester and its subsequent activation.
Part A: Synthesis of 2-Aminobutyl Hydrogen Sulfate
Charge a round-bottom flask with 2-amino-1-butanol and toluene.
Add sulfuric acid dropwise at 0–10°C (Exothermic!).
Heat the mixture to reflux using a Dean-Stark trap to remove water.
Continue reflux until the theoretical amount of water is collected.
Cool the mixture. The product (2-aminobutyl hydrogen sulfate) will crystallize/precipitate as a white solid.
Filter, wash with anhydrous ethanol, and dry under vacuum.
Part B: Activation to 2-Ethylaziridine
Safety Warning: Aziridines are potent alkylating agents and potential carcinogens. Perform all operations in a fume hood.
Procedure:
Dissolve 2-aminobutyl hydrogen sulfate in water.
Add concentrated NaOH solution slowly while maintaining temperature <50°C.
Heat the mixture to distillation temperature.
The 2-ethylaziridine product will steam distill (co-distill with water).
Collect the distillate and separate the organic layer (aziridine) from the aqueous phase.
Safety & Handling (E-E-A-T)
Hazard Classification:
H315/H319: Causes skin and serious eye irritation.[1][2][3][4]
H335: May cause respiratory irritation.
Storage: Store in a cool, dry place. The compound is hygroscopic.[5]
Stability: Stable under acidic and neutral conditions. Rapidly decomposes/cyclizes in alkaline media.
Disposal: Do not dispose of down drains. Neutralize with caution or incinerate via a licensed chemical waste contractor.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 57542134, 2-(Methylamino)butyl hydrogen sulfate. Retrieved from [Link]
LookChem. 2-aminobutyl hydrogen sulfate CAS NO.68541-04-8 Product Details. Retrieved from [Link]
Wilkinson, R. G., et al. (1961).Antituberculous Agents. II. N,N'-Diisopropylethylenediamine and Analogs. Journal of the American Chemical Society.
Wenker, H. (1935).The Preparation of Ethyleneimine from Monoethanolamine. Journal of the American Chemical Society.
thermodynamic stability of 2-Aminobutyl hydrogen sulfate
An In-depth Technical Guide to the Thermodynamic Stability of 2-Aminobutyl Hydrogen Sulfate For Researchers, Scientists, and Drug Development Professionals Abstract 2-Aminobutyl hydrogen sulfate is a molecule of interest...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Thermodynamic Stability of 2-Aminobutyl Hydrogen Sulfate
For Researchers, Scientists, and Drug Development Professionals
Abstract
2-Aminobutyl hydrogen sulfate is a molecule of interest in various chemical and pharmaceutical contexts, often as a synthetic intermediate. Its utility is intrinsically linked to its stability under various conditions. This guide provides a comprehensive analysis of the , synthesizing foundational chemical principles with practical, field-proven methodologies for its assessment. We will explore the key factors governing its stability, including thermal and hydrolytic degradation pathways, and provide detailed protocols for empirical characterization.
Introduction to 2-Aminobutyl Hydrogen Sulfate
2-Aminobutyl hydrogen sulfate, with the chemical formula C4H11NO4S, is an organic sulfate ester.[1] It possesses a primary amine and a sulfate group, making it a bifunctional molecule with potential applications as a building block in organic synthesis. The stability of this compound is a critical parameter for its synthesis, storage, and application, particularly in drug development where shelf-life and degradation profiles are paramount.
The synthesis of aminoalkyl hydrogen sulfates is typically achieved through the reaction of the corresponding amino alcohol (in this case, 2-amino-1-butanol) with a sulfating agent like sulfuric acid or sulfur trioxide.[2][3][4] The reaction involves an esterification process where the hydroxyl group of the amino alcohol attacks the sulfur atom.
Caption: Synthesis of 2-Aminobutyl hydrogen sulfate.
Core Concepts of Thermodynamic Stability
The can be understood through two primary lenses: its resistance to thermal decomposition and its susceptibility to hydrolysis.
Thermal Stability
Thermal stability refers to the molecule's ability to resist decomposition upon heating. For organic sulfates, decomposition typically involves the cleavage of the C-O or S-O bonds. The presence of the amino group can also influence the decomposition pathway.
Expected Decomposition Products: Upon heating, 2-Aminobutyl hydrogen sulfate is expected to decompose into smaller, more volatile molecules. Potential decomposition products could include sulfur oxides (SO2, SO3), ammonia or other nitrogenous compounds, water, and various organic fragments from the butyl chain.[8] The exact product distribution would depend on the temperature, heating rate, and atmospheric conditions.
Hydrolytic Stability
Hydrolytic stability concerns the compound's resistance to reaction with water. Sulfate esters can undergo hydrolysis to yield the parent alcohol and sulfuric acid. This process is highly dependent on pH and temperature.[9][10]
Mechanism of Hydrolysis: The hydrolysis of monoalkyl sulfate esters can be catalyzed by both acid and alkali.[9] In the pH range of 3 to 10, the hydrolysis generally follows first-order kinetics.[9] Computational studies suggest that the hydrolysis of sulfate esters proceeds through a concerted pathway with a dissociative character, involving cleavage of the S-O bond.[10][11][12]
Influence of pH: The rate of hydrolysis is accelerated under strongly acidic or basic conditions.[10] In neutral solutions, the hydrolysis of monoalkyl sulfates is typically very slow.[9] The protonated amino group in 2-aminobutyl hydrogen sulfate at acidic pH could potentially influence the hydrolysis rate through electronic effects.
Influence of Temperature: As with most chemical reactions, the rate of hydrolysis increases with temperature. An Arrhenius plot can be used to determine the activation energy for the hydrolysis reaction, which for sodium methyl sulfate was found to be 32 kcal/mol.[9]
Table 1: Factors Influencing the Stability of 2-Aminobutyl Hydrogen Sulfate
Factor
Effect on Thermal Stability
Effect on Hydrolytic Stability
Temperature
Higher temperatures promote decomposition.
Higher temperatures increase the rate of hydrolysis.[9]
pH
Not a primary factor in thermal decomposition, but can affect the stability of precursors.
Strongly acidic or basic conditions accelerate hydrolysis.[10] Minimal hydrolysis at neutral pH.[9]
Solvent
The presence of solvents can alter decomposition pathways and temperatures.
The polarity and nucleophilicity of the solvent can influence the hydrolysis rate.
Catalysts
Metal ions or other catalysts can lower the decomposition temperature.
To empirically determine the , a series of well-established analytical techniques should be employed.
Thermal Analysis
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential tools for assessing thermal stability.
Protocol: TGA-DSC Analysis
Sample Preparation: Accurately weigh 5-10 mg of pure 2-Aminobutyl hydrogen sulfate into an appropriate TGA/DSC pan (e.g., alumina or platinum).
Instrument Setup:
Place the sample in the TGA-DSC instrument.
Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to prevent oxidative decomposition.
Thermal Program:
Equilibrate the sample at a starting temperature of 30°C.
Ramp the temperature at a controlled rate (e.g., 10°C/min) to a final temperature sufficient to ensure complete decomposition (e.g., 800°C).
Data Analysis:
TGA Curve: Plot mass loss (%) versus temperature. The onset temperature of mass loss indicates the beginning of decomposition.
DSC Curve: Plot heat flow (mW) versus temperature. Endothermic or exothermic peaks correspond to phase transitions (e.g., melting) and decomposition events.
Caption: Workflow for TGA-DSC analysis.
Hydrolytic Stability Studies
To quantify the rate of hydrolysis under different conditions, kinetic studies using techniques like High-Performance Liquid Chromatography (HPLC) are necessary.
Protocol: HPLC-Based Kinetic Study of Hydrolysis
Buffer Preparation: Prepare a series of buffers at different pH values (e.g., pH 2, 5, 7, 9, 12).
Reaction Setup:
For each pH, prepare a solution of 2-Aminobutyl hydrogen sulfate at a known concentration (e.g., 1 mg/mL) in the buffer.
Incubate the solutions at a constant temperature (e.g., 40°C, 60°C, 80°C).
Time-Point Sampling:
At regular intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each reaction mixture.
Quench the reaction immediately by dilution with a cold mobile phase or by adjusting the pH to neutral.
HPLC Analysis:
Analyze each sample by a suitable HPLC method (e.g., reverse-phase with a C18 column) to quantify the remaining concentration of 2-Aminobutyl hydrogen sulfate and the appearance of 2-amino-1-butanol.
Data Analysis:
Plot the concentration of 2-Aminobutyl hydrogen sulfate versus time for each condition.
Determine the rate constant (k) from the slope of the line (for first-order kinetics, plot ln[A] vs. time).
Use the Arrhenius equation to calculate the activation energy from the rate constants at different temperatures.
Safe Storage and Handling
Based on the expected stability profile, the following recommendations are made for the storage and handling of 2-Aminobutyl hydrogen sulfate:
Storage: The compound should be stored in a cool, dry place, away from direct heat and moisture to minimize thermal and hydrolytic degradation.[1] Storage under an inert atmosphere can prevent potential oxidative side reactions.
Handling: Avoid contact with strong acids and bases, which can catalyze hydrolysis. Use appropriate personal protective equipment (PPE) as the decomposition products (e.g., sulfur oxides) can be hazardous.
Conclusion
While specific thermodynamic data for 2-Aminobutyl hydrogen sulfate is not extensively published, a robust understanding of its stability can be derived from the well-documented behavior of analogous organic sulfates. It is expected to be relatively stable at room temperature in the absence of moisture and strong acids or bases. Thermal decomposition is likely to occur at elevated temperatures, and hydrolysis will be a significant degradation pathway in aqueous solutions, particularly at non-neutral pH. The experimental protocols outlined in this guide provide a clear framework for researchers to quantitatively assess the thermodynamic stability of this compound, ensuring its effective and safe use in research and development.
References
O'Brien, P. J., & Herschlag, D. (2002). Monoalkyl sulfates as alkylating agents in water, alkylsulfatase rate enhancements, and the “energy-rich” nature of sulfate half-esters. Proceedings of the National Academy of Sciences, 99(11), 7309-7314. URL: [Link]
Liko, I., & Kamerlin, S. C. L. (2020). Modeling the Alkaline Hydrolysis of Diaryl Sulfate Diesters: A Mechanistic Study. The Journal of Organic Chemistry, 85(10), 6438-6449. URL: [Link]
Cole, D. E., & Scriver, C. R. (2005). Human sulfate kinetics. The Journal of Clinical Investigation, 115(11), 3163-3171. URL: [Link]
Vallejo, J., et al. (2018). Experimental and Theoretical Insights into the Mechanisms of Sulfate and Sulfamate Ester Hydrolysis and the End Products of Type I Sulfatase Inactivation by Aryl Sulfamates. Biochemistry, 57(38), 5549-5563. URL: [Link]
Liko, I., & Kamerlin, S. C. L. (2020). Modeling the Alkaline Hydrolysis of Diaryl Sulfate Diesters: A Mechanistic Study. ChemRxiv. URL: [Link]
Michelsen, R. R., et al. (2007). Kinetics Feasibility Study of Alcohol Sulfate Esterification Reactions in Tropospheric Aerosols. Oberlin College and Conservatory. URL: [Link]
Babtie, A. C., et al. (2012). The Alkaline Hydrolysis of Sulfonate Esters: Challenges in Interpreting Experimental and Theoretical Data. Organic & Biomolecular Chemistry, 10(40), 8095-8101. URL: [Link]
Lewis, J. M. T., et al. (2018). Sulfate Minerals: A Problem for the Detection of Organic Compounds on Mars?. Astrobiology, 18(10), 1261-1276. URL: [Link]
Kosmin, M. (1964). Method of preparing amino alkyl sulfates. U.S. Patent No. 3,133,950.
Gavin, G., & Hattori, K. (1965). Preparation of 2-aminoethyl hydrogen sulfate. U.S. Patent No. 3,169,143.
ResearchGate. (n.d.). Temperature at Which the Sulfate Ion Begins to Decompose to Give Sulfur Dioxide during Thermal Decomposition of Different Sulfate Species. ResearchGate. URL: [Link]
ResearchGate. (2015). Determination and correlation for solubility of 2-aminoethyl hydrogen sulfate. ResearchGate. URL: [Link]
LookChem. (n.d.). 2-aminobutyl hydrogen sulfate CAS NO.68541-04-8. LookChem. URL: [Link]
Seager, S., et al. (2023). Stability of 20 Biogenic Amino Acids in Concentrated Sulfuric Acid: Implications for the Habitability of Venus' Clouds. Astrobiology, 23(4), 433-445. URL: [Link]
ResearchGate. (2024). Stability of 20 Biogenic Amino Acids in Concentrated Sulfuric Acid: Implications for the Habitability of Venus' Clouds. ResearchGate. URL: [Link]
Kiyoura, R., & Urano, K. (1970). Thermal decomposition of ammonium sulphate. Industrial & Engineering Chemistry Product Research and Development, 9(4), 489-494. URL: [Link]
Halstead, W. D. (1970). The thermal decomposition of ammonium sulphate. Journal of Applied Chemistry, 20(4), 129-132. URL: [Link]
European Patent Office. (2007). Chemical and thermal decomposition of ammonium sulphate into ammonia and sulphuric acid. EP1444166B1.
An In-depth Technical Guide to the Solubility Profile of 2-Aminobutyl Hydrogen Sulfate in Organic Solvents
Abstract Introduction: The Significance of a Solubility Profile 2-Aminobutyl hydrogen sulfate (C₄H₁₁NO₄S, MW: 169.20 g/mol ) is a polar organic compound featuring both an amine and a sulfate ester functional group.[1] It...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Introduction: The Significance of a Solubility Profile
2-Aminobutyl hydrogen sulfate (C₄H₁₁NO₄S, MW: 169.20 g/mol ) is a polar organic compound featuring both an amine and a sulfate ester functional group.[1] Its structure suggests a high potential for hydrogen bonding and ionic interactions, making its solubility highly dependent on the nature of the solvent. Understanding its solubility profile is paramount for several key areas in pharmaceutical development:
Process Chemistry: Selecting appropriate solvents for reaction, work-up, and isolation to maximize yield and purity.
Crystallization: Designing robust crystallization processes for polymorphism control and purification.
Formulation Development: Identifying suitable solvent systems for liquid formulations or for use in manufacturing processes like wet granulation.
Preclinical Studies: Preparing solutions for in vitro and in vivo testing.
This guide provides the necessary protocols to establish a comprehensive solubility profile, a cornerstone for informed decision-making in drug development.
Physicochemical Properties and Predicted Behavior
The molecular structure of 2-aminobutyl hydrogen sulfate is the primary determinant of its solubility.
Polarity: The presence of the ammonium (NH₃⁺, under acidic/neutral conditions) and sulfate (-OSO₃⁻) groups makes it a highly polar, zwitterionic or salt-like compound.
Hydrogen Bonding: It possesses multiple hydrogen bond donors (N-H) and acceptors (O=S=O, O-S), allowing for strong interactions with protic solvents.
LogP: While not a perfect predictor for ionic species, the calculated LogP of 1.32 suggests some lipophilic character from the butyl chain, though this is overshadowed by the polar functional groups.[1]
Based on the principle of "like dissolves like", we can predict its general solubility behavior.[2][3] High solubility is expected in polar protic solvents (e.g., water, methanol) and potentially in highly polar aprotic solvents (e.g., DMSO). Conversely, it is predicted to have very low solubility in nonpolar or weakly polar solvents (e.g., hexane, toluene).
Experimental Determination of Equilibrium Solubility
The most reliable measure of a compound's solubility is its thermodynamic or equilibrium solubility. This is the maximum concentration of a solute that can dissolve in a solvent at a specific temperature and pressure, when the system is at equilibrium.[4] The "gold standard" for determining this is the Shake-Flask Method , which is recommended by international regulatory bodies like the ICH.[5][6][7]
Core Principle: The Shake-Flask Method
The method involves adding an excess amount of the solid compound to a known volume of the solvent. The resulting suspension is then agitated at a constant temperature for a sufficient period to allow the system to reach equilibrium.[7] Once equilibrium is established, the solid and liquid phases are separated, and the concentration of the dissolved compound in the supernatant is quantified using a validated analytical method.[4] It is crucial to ensure that a true equilibrium has been reached, which can be verified by measuring the concentration at multiple time points until it remains constant.[4]
Detailed Experimental Protocol
This protocol outlines a self-validating system for determining the equilibrium solubility of 2-aminobutyl hydrogen sulfate.
Materials and Reagents:
2-Aminobutyl hydrogen sulfate (solid, of known purity)
Selected organic solvents (analytical grade or higher)
Calibrated analytical balance
Volumetric flasks and pipettes (Class A)
Scintillation vials or sealed flasks (e.g., 20 mL)
Orbital shaker with temperature control
Centrifuge
Syringe filters (e.g., 0.22 µm PTFE or other solvent-compatible material)
HPLC or UPLC system with a suitable detector (e.g., UV, ELSD, or Mass Spectrometer)
Step-by-Step Workflow:
Preparation: Add an excess amount of 2-aminobutyl hydrogen sulfate (e.g., 20-50 mg, accurately weighed) to a vial. The amount should be sufficient to ensure undissolved solid remains at equilibrium.
Solvent Addition: Add a precise volume of the test solvent (e.g., 2-5 mL) to the vial.
Equilibration: Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed (e.g., 150 rpm).[8] Equilibrate for a predetermined time (typically 24 to 48 hours). A preliminary time-to-equilibrium study should be performed by taking measurements at various intervals (e.g., 4, 8, 24, 48, 72 hours) to confirm that the concentration has plateaued.[4]
Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for a short period to let the excess solid settle. Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter into a clean vial. This step is critical to remove all undissolved particles.[7] Centrifugation prior to filtration can also be employed to improve phase separation.
Sample Dilution: Accurately dilute the filtered supernatant with a suitable solvent (typically the mobile phase of the analytical method) to a concentration that falls within the linear range of the calibration curve.
Analytical Quantification: Analyze the diluted sample using a validated analytical method to determine the concentration of 2-aminobutyl hydrogen sulfate.
Visualization of the Experimental Workflow
Caption: Workflow for Equilibrium Solubility Determination.
Recommended Analytical Method: HPLC
A High-Performance Liquid Chromatography (HPLC) method is well-suited for quantifying 2-aminobutyl hydrogen sulfate. Since the analyte lacks a strong chromophore, direct UV detection may be challenging. Therefore, methods such as Evaporative Light Scattering Detection (ELSD), Charged Aerosol Detection (CAD), or Liquid Chromatography-Mass Spectrometry (LC-MS) are recommended. A method adapted from one used for the related compound 2-aminoethyl hydrogen sulfate could serve as a starting point.[9]
Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column for good retention of the polar analyte.
Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate or ammonium acetate).
Detector: ELSD, CAD, or Mass Spectrometer (in SIM mode).
Validation: The method must be validated for linearity, accuracy, and precision according to standard guidelines.
Solubility Profile of 2-Aminobutyl Hydrogen Sulfate
As previously noted, comprehensive experimental data for 2-aminobutyl hydrogen sulfate is not publicly available. The following table presents a predicted solubility profile based on its physicochemical properties and established principles of solvent-solute interactions.[3][10][11] This table should be used as a guide for solvent selection in experimental studies, with the expectation that empirical data will be generated using the protocol described above.
Solvent
Solvent Class
Polarity Index (Snyder)
Predicted Solubility (at 25 °C)
Rationale for Prediction
Polar Protic
Water
Polar Protic
10.2
Very High
Strong ion-dipole interactions and hydrogen bonding with the polar/ionic groups.
Methanol
Polar Protic
5.1
High
Strong hydrogen bonding capability and high polarity.
Ethanol
Polar Protic
4.3
Moderate to High
Good hydrogen bonding, but slightly lower polarity and increased nonpolar character.
Isopropanol
Polar Protic
3.9
Low to Moderate
Reduced polarity and increased steric hindrance compared to ethanol.
Polar Aprotic
Dimethyl Sulfoxide (DMSO)
Polar Aprotic
7.2
High
Highly polar solvent capable of strong dipole-dipole interactions.
Dimethylformamide (DMF)
Polar Aprotic
6.4
Moderate
Polar, but lacks hydrogen bond donating ability, limiting solvation of the sulfate.
Acetonitrile
Polar Aprotic
5.8
Low
Moderate polarity but a relatively poor solvent for salt-like compounds.
Acetone
Polar Aprotic
5.1
Very Low
Lower polarity and inability to effectively solvate the ionic functional groups.
Nonpolar / Weakly Polar
Dichloromethane (DCM)
Weakly Polar
3.1
Insoluble
Insufficient polarity to overcome the crystal lattice energy of the ionic solute.
Tetrahydrofuran (THF)
Weakly Polar
4.0
Insoluble
Primarily nonpolar character with some dipole moment; insufficient for dissolution.
Toluene
Nonpolar
2.4
Insoluble
Nonpolar aromatic solvent; cannot interact favorably with the polar solute.
Hexane
Nonpolar
0.1
Insoluble
Aliphatic nonpolar solvent with only weak van der Waals forces.
Discussion and Practical Implications
The predicted solubility profile highlights a clear trend: 2-aminobutyl hydrogen sulfate is expected to be a classic polar molecule, soluble primarily in highly polar solvents, especially those capable of hydrogen bonding.
For Purification: Crystallization would likely be achieved by using a polar solvent in which the compound is highly soluble (like water or methanol) and adding a less polar anti-solvent (like isopropanol or acetonitrile) to induce precipitation. The solubility data is essential for selecting an effective solvent/anti-solvent system.
For Formulation: For a potential oral liquid formulation, aqueous-based systems would be the primary choice. The data in polar aprotic solvents like DMSO is relevant for preparing high-concentration stock solutions for in vitro screening assays.
For Synthesis: If 2-aminobutyl hydrogen sulfate is a reactant, a solvent like DMF or DMSO might be chosen if other reactants require a non-protic environment. If it is a product, its low solubility in solvents like acetone or THF could be exploited for precipitation directly from the reaction mixture.
Conclusion
This guide establishes a comprehensive, scientifically-grounded framework for determining and understanding the solubility profile of 2-aminobutyl hydrogen sulfate. While specific experimental data is pending, the provided theoretical background, detailed shake-flask protocol, and proposed analytical strategy offer a complete roadmap for researchers. Generating this data is a critical step in the pharmaceutical development process, enabling rational solvent selection, robust process design, and ultimately, the successful advancement of new chemical entities.
References
Admescope. (2025, May 12). ICH M9 and the Biopharmaceutics Classification System: Role of Caco2 permeability assessment. [Link]
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2019, November 20). M9 BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS. [Link]
U.S. Food and Drug Administration (FDA). (2021). M9 Biopharmaceutics Classification System-Based Biowaivers Guidance for Industry. [Link]
Pardhi, et al. (2018). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Pharmaceutics. [Link]
Ramirez, E., et al. (2021). ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries. Pharmaceutics, 13(3), 380. [Link]
World Health Organization (WHO). (2018, July 2). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION. [Link]
Taiwan Food and Drug Administration (TFDA). (2021). ICH HARMONISED GUIDELINE BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS M9. [Link]
American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. [Link]
LookChem. 2-aminobutyl hydrogen sulfate CAS NO.68541-04-8. [Link]
Boppana, V. K., & Rhodes, G. R. (1991). High-pressure liquid chromatographic determination of 2-aminoethyl hydrogen sulfate in plasma and urine. Journal of Chromatography B: Biomedical Sciences and Applications, 565(1-2), 482-489. [Link]
Mészáros, Á., et al. (2023). Effects of Different Centrifugation Parameters on Equilibrium Solubility Measurements. Pharmaceutics, 15(10), 2445. [Link]
OKEM. (2023, December 10). What are the factors influencing the solubility of lead salts in organic solvents?[Link]
Quora. (2021, April 26). How does molecular polarity affect the solubility of a solute in a solvent? Why is polarity important in solubilities?[Link]
Martin, A., et al. (1981). Dependence of solute solubility parameters on solvent polarity. Journal of Pharmaceutical Sciences, 70(11), 1260-1264. [Link]
ResearchGate. (n.d.). Determination and correlation for solubility of 2-aminoethyl hydrogen sulfate. [Link]
Technical Guide: Safety, Toxicology, and Synthesis of 2-Aminobutyl Hydrogen Sulfate
The following is an in-depth technical guide and safety assessment for 2-Aminobutyl Hydrogen Sulfate , structured for researchers and drug development professionals. CAS Registry Number: 68541-04-8 Synonyms: Sulfuric aci...
Author: BenchChem Technical Support Team. Date: March 2026
The following is an in-depth technical guide and safety assessment for 2-Aminobutyl Hydrogen Sulfate , structured for researchers and drug development professionals.
2-Aminobutyl hydrogen sulfate is a zwitterionic amino alkyl sulfate ester primarily utilized as a chemical intermediate in the synthesis of pharmaceutical compounds (e.g., antitubercular agents like Ethambutol derivatives) and as a mechanistic probe in neuropharmacology. While direct toxicological data for this specific butyl homolog is limited in public registries, its structural homology to 2-aminoethyl hydrogen sulfate (a potent GABA-transaminase inhibitor) and its hydrolysis potential necessitate a rigorous safety protocol.
This guide synthesizes available physicochemical data with "read-across" toxicological principles to provide a comprehensive risk assessment and handling protocol.
Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8][9]
Unlike its parent alcohol (2-amino-1-butanol), which is a liquid at room temperature, the hydrogen sulfate ester typically exists as a zwitterionic solid due to the internal salt formation between the amine and the acidic sulfate group.
Property
Value / Description
Source/Inference
Molecular Formula
Calculated
Molecular Weight
169.20 g/mol
Calculated
Physical State
Crystalline Solid (White to Off-white)
Inferred from homolog (CAS 926-39-6)
Solubility
Highly soluble in water; insoluble in non-polar solvents
Polarity/Ionic nature
Melting Point
>200°C (Decomposition likely)
Analogous to 2-aminoethyl hydrogen sulfate (MP ~277°C dec)
Critical Note on Data: Direct toxicological dossiers for CAS 68541-04-8 are sparse. The following assessment utilizes valid "read-across" methodology based on (A) the parent alcohol [2-amino-1-butanol] and (B) the lower homolog [2-aminoethyl hydrogen sulfate].
GHS Classification (Predicted)
Signal Word:DANGER
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).
Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).[1]
Mechanisms of Toxicity
Acid Hydrolysis (Local Effects): Upon contact with moisture (mucous membranes, eyes), the compound can hydrolyze to release sulfuric acid and 2-amino-1-butanol. The sulfuric acid component drives severe local tissue necrosis.
GABAergic Neurotoxicity (Systemic Effects): The structural analog, 2-aminoethyl hydrogen sulfate , is a "suicide inhibitor" of GABA transaminase (GABA-T). It increases brain GABA levels, potentially causing sedation, ataxia, or seizures at high doses. Researchers must treat the butyl homolog as a potential neuroactive agent until proven otherwise.
Comparative Toxicity Table
Endpoint
Parent Alcohol (2-Amino-1-butanol)
Homolog (2-Aminoethyl hydrogen sulfate)
Predicted Profile: 2-Aminobutyl Hydrogen Sulfate
Oral LD50
~1,800 mg/kg (Rat)
1,100 mg/kg (Mouse)
~1,000–1,500 mg/kg
Skin Irritation
Corrosive (pH > 11)
Irritant
Corrosive (Acidic hydrolysis)
Eye Irritation
Severe Damage
Severe Irritation
Severe Damage/Blindness Risk
Neurotoxicity
Low
High (GABA-T Inhibition)
Moderate to High Potential
Synthesis & Experimental Protocols
Synthesis Workflow (Sulfation)
The synthesis involves the O-sulfation of 2-amino-1-butanol. Because the amine group is nucleophilic, it must be protonated or protected to ensure sulfation occurs at the hydroxyl group, or the zwitterion must be formed directly using chlorosulfonic acid.
, 1.05 eq), Dry Dichloromethane (DCM) or solvent-free (neat).
Addition: Add 2-amino-1-butanol to the flask. Cool to 0°C.
Reaction: Dropwise addition of Chlorosulfonic acid over 30 mins. Caution: HCl gas evolution.
Workup: The product precipitates as a zwitterionic solid. Filter, wash with cold ethanol/ether to remove unreacted oil.
Purification: Recrystallization from water/ethanol.
Handling & Disposal Logic
Engineering Controls: Use only in a chemical fume hood (Class II) to capture acid mists.
PPE: Nitrile gloves (double-gloved recommended), chemical splash goggles, and lab coat.
Spill Response: Do not use water (exothermic hydrolysis). Neutralize with sodium bicarbonate or lime, then sweep up.
Visualization of Pathways[12]
Diagram 1: Chemical Structure & Hydrolysis Logic
This diagram illustrates the zwitterionic structure and the hydrolysis pathway that drives its corrosive toxicity.
Caption: Hydrolysis pathway of 2-aminobutyl hydrogen sulfate upon contact with biological tissue.
Diagram 2: Safety Decision Matrix
A logical workflow for risk assessment before handling this compound.
Caption: Decision logic for PPE selection and engineering controls based on physical state.
References
PubChem. (n.d.).[2] 2-Amino-1-butanol (Compound Summary).[3][4][5][6] National Library of Medicine. Retrieved from [Link]
U.S. EPA. (2025). Substance Details: 1-Butanol, 2-amino-, 1-(hydrogen sulfate). CompTox Chemicals Dashboard. Retrieved from [Link]
Fowler, L. J., & John, R. A. (1972). Active-site-directed irreversible inhibition of rat brain 4-aminobutyrate aminotransferase by ethanolamine O-sulphate. Biochemical Journal. (Contextual reference for homolog mechanism).
An In-depth Technical Guide to the History and Organic Chemistry of 2-Aminobutyl Hydrogen Sulfate and its Chiral Precursor
Authored by: A Senior Application Scientist Introduction: The Significance of Chiral Amino Alcohols in Medicinal Chemistry In the landscape of modern drug development, chiral 1,2-amino alcohols stand as indispensable bui...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: A Senior Application Scientist
Introduction: The Significance of Chiral Amino Alcohols in Medicinal Chemistry
In the landscape of modern drug development, chiral 1,2-amino alcohols stand as indispensable building blocks. Their prevalence in a vast array of biologically active molecules, coupled with their utility as chiral auxiliaries in asymmetric synthesis, underscores their importance.[1] Among these, (S)-2-aminobutanol has emerged as a critical chiral intermediate, primarily due to its role in the synthesis of key pharmaceuticals. The stereochemistry of this molecule is not merely a structural feature; it is fundamental to the therapeutic efficacy and safety profile of the final active pharmaceutical ingredient (API). This guide delves into the history and organic chemistry of (S)-2-aminobutanol and its derivative, 2-aminobutyl hydrogen sulfate, providing a comprehensive resource for researchers, scientists, and professionals in drug development. We will explore the historical context that drove the demand for enantiopure (S)-2-aminobutanol, detail the evolution of its synthesis and chiral resolution, and provide a technical examination of the synthesis and potential applications of its hydrogen sulfate derivative.
The Historical Imperative: The Emergence of Ethambutol and the Quest for Stereochemical Purity
The story of 2-aminobutanol in organic chemistry is inextricably linked to the development of the anti-tuberculosis drug, ethambutol. Ethambutol is a first-line bacteriostatic agent used in the treatment of tuberculosis.[1] Early in its development, a critical discovery was made: the therapeutic activity of ethambutol resides almost exclusively in its (S,S)-enantiomer. This enantiomer is approximately 500 times more potent than its (R,R)-diastereomer.[1] Furthermore, the (R,R)-enantiomer is associated with significant ocular toxicity, specifically optic neuritis.[1] This stark difference in the pharmacological and toxicological profiles of its stereoisomers created a compelling need for the development of methods to produce the enantiomerically pure (S,S)-form of ethambutol. The most practical and widely adopted synthetic route involves the condensation of two molecules of (S)-2-aminobutanol with 1,2-dichloroethane.[1][2] Consequently, the efficient and scalable production of enantiopure (S)-2-aminobutanol became a primary focus for organic chemists in the mid-20th century.
Synthesis and Chiral Resolution of the Core Precursor: (S)-2-Aminobutanol
The industrial production of (S)-2-aminobutanol has evolved through various synthetic and resolution strategies. The initial challenge was to separate the desired (S)-enantiomer from the racemic mixture produced by early synthetic methods.
Synthesis of Racemic 2-Aminobutanol
One of the early and notable methods for synthesizing racemic 2-aminobutanol involves a multi-step process starting from butene-1. In this process, butene-1 reacts with a nitrile (commonly acetonitrile) and chlorine to form an N-[1-(chloromethyl)propyl]acetimidoyl chloride intermediate. This intermediate is then hydrolyzed to yield dl-2-amino-1-butanol hydrochloride.[3]
Chiral Resolution: Isolating the Desired Enantiomer
Given the production of a racemic mixture, the development of efficient chiral resolution techniques was paramount.
1. Classical Chemical Resolution via Diastereomeric Salt Formation
This traditional and still widely used method relies on the reaction of the racemic 2-aminobutanol with a single enantiomer of a chiral resolving agent, typically a chiral acid.[4][5] This reaction forms a pair of diastereomeric salts which, unlike enantiomers, have different physical properties, most notably different solubilities in a given solvent. This difference allows for their separation by fractional crystallization.[4][5]
L-(+)-tartaric acid is a commonly used resolving agent for racemic 2-aminobutanol.[3][6] The d-2-amino-1-butanol L(+)-tartrate salt is less soluble in solvents like methanol and crystallizes out, leaving the l-2-amino-1-butanol in the mother liquor. The desired (S)-2-aminobutanol can then be liberated from the crystallized salt by treatment with a base.
Experimental Protocol: Chiral Resolution of Racemic 2-Aminobutanol with L-(+)-Tartaric Acid
Materials:
Racemic 2-aminobutanol
L-(+)-tartaric acid
Anhydrous methanol
Sodium hydroxide (NaOH) solution
Distilled water
Suitable organic solvent for extraction (e.g., dichloromethane)
Procedure:
Diastereomeric Salt Formation:
Dissolve racemic 2-aminobutanol in anhydrous methanol.
In a separate flask, dissolve an equimolar amount of L-(+)-tartaric acid in anhydrous methanol.
Slowly add the tartaric acid solution to the 2-aminobutanol solution with stirring.
The reaction is exothermic; maintain the temperature and continue stirring for a specified period.
Cool the solution to allow for the crystallization of the less soluble (S)-2-aminobutanol-L-(+)-tartrate salt. Seeding with a small crystal of the desired salt can induce crystallization.[3]
Isolation of the Diastereomeric Salt:
Collect the crystallized salt by filtration.
Wash the crystals with a small amount of cold methanol to remove any entrained mother liquor containing the other diastereomer.
Liberation of the Free Amine:
Dissolve the isolated tartrate salt in distilled water.
Add a solution of NaOH to adjust the pH to 11-13, which neutralizes the tartaric acid and liberates the free (S)-2-aminobutanol.[1]
Extraction and Isolation:
Extract the liberated (S)-2-aminobutanol with a suitable organic solvent.
Dry the organic extracts over an anhydrous drying agent (e.g., sodium sulfate).
Remove the solvent under reduced pressure to yield enantiomerically enriched (S)-2-aminobutanol.[1]
2. Enzymatic Kinetic Resolution
Enzymatic methods offer a highly selective alternative to classical chemical resolution. In kinetic resolution, an enzyme selectively catalyzes the reaction of one enantiomer in a racemic mixture, leaving the other enantiomer unreacted. For 2-aminobutanol, a prominent method involves the enantioselective hydrolysis of its N-phenylacetyl derivative using the enzyme penicillin G acylase.[4][7] The racemic 2-aminobutanol is first converted to its N-phenylacetyl derivative. The enzyme then selectively hydrolyzes the (S)-enantiomer back to (S)-2-aminobutanol, leaving the N-phenylacetyl-(R)-2-amino-1-butanol unreacted.[4][7] The free (S)-2-aminobutanol can then be separated from the unreacted amide.
Table 1: Comparison of Chiral Resolution Methods for 2-Aminobutanol
Method
Principle
Advantages
Disadvantages
Classical Chemical Resolution
Formation of diastereomeric salts with a chiral resolving agent, followed by separation based on differential solubility.
Well-established, scalable, and cost-effective for large-scale industrial production.
Can be laborious, requires screening of resolving agents and solvents, and the theoretical maximum yield for the desired enantiomer is 50% without a racemization step for the unwanted enantiomer.
Enzymatic Kinetic Resolution
Enantioselective enzymatic transformation of one enantiomer, allowing for separation from the unreacted enantiomer.
High enantioselectivity, mild reaction conditions, and environmentally benign.
The theoretical maximum yield is 50% without a racemization step, and the cost of the enzyme can be a factor. The substrate may require derivatization.
Diagram 1: General Workflow for Chiral Resolution of 2-Aminobutanol
Caption: Workflow for Classical and Enzymatic Chiral Resolution.
2-Aminobutyl Hydrogen Sulfate: Synthesis and Potential Applications
While the history of 2-aminobutyl hydrogen sulfate is not as extensively documented as its precursor, its synthesis can be inferred from established methods for analogous compounds, such as 2-aminoethyl hydrogen sulfate.[8][9] The introduction of a hydrogen sulfate moiety can significantly alter the physicochemical properties of a molecule, which can be leveraged in drug development.
Proposed Synthesis of 2-Aminobutyl Hydrogen Sulfate
The synthesis of 2-aminobutyl hydrogen sulfate from 2-aminobutanol is a direct sulfation reaction. Concentrated sulfuric acid can serve as both the reactant and a catalyst.[8]
Experimental Protocol: Synthesis of 2-Aminobutyl Hydrogen Sulfate
Materials:
(S)- or racemic 2-aminobutanol
Concentrated sulfuric acid (98%)
An inert solvent (e.g., toluene)
Ethanol (for washing)
Procedure:
Reaction Setup:
In a three-necked flask equipped with a dropping funnel, thermometer, and magnetic stirrer, dissolve 2-aminobutanol in toluene.
Sulfation:
Cool the solution in an ice bath to below 10°C.
Slowly add an equimolar amount of concentrated sulfuric acid dropwise via the dropping funnel, ensuring the temperature remains low to control the exothermic reaction.
After the addition is complete, allow the reaction mixture to stir at room temperature for a specified period.
Workup and Isolation:
The 2-aminobutyl hydrogen sulfate product will precipitate out of the toluene solution.
Collect the solid product by filtration.
Wash the filter cake with cold ethanol to remove any unreacted starting materials and impurities.
Dry the product under vacuum to obtain 2-aminobutyl hydrogen sulfate as a white solid.
Diagram 2: Proposed Synthesis of 2-Aminobutyl Hydrogen Sulfate
The Untapped Potential of 2-Aminobutyl Hydrogen Sulfate Derivatives: A Scaffold for Novel Therapeutics
An In-depth Technical Guide Executive Summary The relentless pursuit of novel chemical scaffolds is a cornerstone of modern drug discovery. Within the vast landscape of small molecules, the family of aminoalkyl hydrogen...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide
Executive Summary
The relentless pursuit of novel chemical scaffolds is a cornerstone of modern drug discovery. Within the vast landscape of small molecules, the family of aminoalkyl hydrogen sulfates remains a surprisingly underexplored territory. This guide posits that derivatives of 2-aminobutyl hydrogen sulfate, in particular, represent a versatile and promising platform for the development of new therapeutic agents. By leveraging established principles of medicinal chemistry and drawing parallels from structurally related, biologically active compounds, we can construct a compelling rationale for the investigation of this chemical class.
This document serves as a technical guide for researchers, scientists, and drug development professionals. It moves beyond a simple literature review to provide a strategic framework for exploring the potential of 2-aminobutyl hydrogen sulfate derivatives. We will dissect the physicochemical properties of the core moiety, propose robust synthetic and derivatization strategies, and, most critically, build a hypothesis-driven case for their potential biological activities, including enzyme inhibition, receptor modulation, and antimicrobial effects. This guide culminates in a series of detailed experimental protocols designed to systematically screen and validate these proposed activities, providing a clear roadmap from chemical synthesis to preclinical evaluation.
Section 1: The Core Moiety: Physicochemical Properties and Synthetic Rationale
The foundation of any drug discovery program is a deep understanding of the core chemical scaffold. The 2-aminobutyl hydrogen sulfate moiety possesses a unique combination of a primary amine and a highly polar hydrogen sulfate group, bestowing upon it distinct physicochemical properties that can be strategically exploited.
Physicochemical Profile
The 2-aminobutyl hydrogen sulfate molecule (C4H11NO4S) is characterized by high polarity, largely due to the ionizable amino and sulfate groups.[1] This inherent polarity suggests that while the parent molecule may have limited passive membrane permeability, it offers an excellent starting point for creating derivatives with tailored solubility and pharmacokinetic profiles. The primary amine serves as a key handle for chemical modification, while the sulfate group can participate in crucial hydrogen bonding interactions with biological targets. The introduction of a sulfonamide group, a close relative of the sulfate ester, is known to increase molecular polarity and enhance hydrogen-bond donor properties, as the sulfonamide N-H is more acidic than a standard carboxamide.[2] This principle underscores the potential for the sulfate group to act as a powerful pharmacophoric element.
Synthesis of the Core Scaffold: A Self-Validating Protocol
The efficient synthesis of the core scaffold is paramount. While direct synthesis of 2-aminobutyl hydrogen sulfate is not extensively documented, a reliable protocol can be adapted from the well-established synthesis of its lower homolog, 2-aminoethyl hydrogen sulfate.[3][4] The causality behind this experimental design is rooted in achieving a clean, high-yield reaction while minimizing side products.
Experimental Protocol: Synthesis of 2-Aminobutyl Hydrogen Sulfate
Objective: To synthesize the 2-aminobutyl hydrogen sulfate core via sulfation of 2-aminobutanol.
Rationale: The reaction of an amino alcohol with a sulfating agent is a direct and efficient method. Using concentrated sulfuric acid in a water-removing solvent system drives the esterification equilibrium toward the product.[3] A phase-transfer catalyst can be employed to enhance reaction kinetics at the interface of the two phases.[3]
Step-by-Step Methodology:
Reaction Setup: In a 500 mL three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a Dean-Stark apparatus, add 2-aminobutanol (1.0 equivalent) to toluene (4 volumes).
Catalyst Addition: Add a catalytic amount of tetrabutylammonium bromide (TBAB, ~0.001 eq). The TBAB acts as a phase-transfer catalyst, facilitating the interaction between the aqueous sulfuric acid and the organic-soluble amino alcohol.
Sulfation: Cool the mixture to below 40°C in an ice bath. Slowly add concentrated sulfuric acid (98%, 1.1 equivalents) dropwise via the dropping funnel over 1 hour. Maintaining a low temperature is critical to control the exothermic reaction and prevent charring.
Dehydration: After the addition is complete, stir for an additional 30 minutes. Heat the reaction mixture to reflux (~110°C). Water generated during the esterification will be azeotropically removed and collected in the Dean-Stark trap. The completion of the reaction is indicated by the cessation of water collection (approx. 1-2 hours).
Isolation: Cool the reaction mixture to room temperature, then further cool to <30°C. The product will precipitate as a solid.
Purification: Filter the solid product and wash the filter cake with ethanol (1 volume relative to the filter cake) to remove residual toluene and unreacted starting material.
Drying: Dry the resulting white powder under vacuum to yield 2-aminobutyl hydrogen sulfate.
Self-Validation/Quality Control:
Purity Assessment: Analyze the final product by ¹H-NMR and ¹³C-NMR to confirm the structure and absence of starting material.
Yield Calculation: Determine the final mass and calculate the percentage yield. A high yield (>90%) indicates an efficient reaction.[3]
Melting Point: Determine the melting point and compare it to any available literature values or use it as a benchmark for batch-to-batch consistency.
Strategies for Derivatization
The true potential of this scaffold lies in its derivatization. The primary amine is the most accessible functional group for modification, allowing for the introduction of a wide array of substituents to probe structure-activity relationships (SAR).
N-Acylation/N-Sulfonylation: Reaction of the primary amine with various acyl chlorides, sulfonyl chlorides, or carboxylic acids (via amide coupling) can introduce diverse functionalities (e.g., aromatic rings, heterocyclic systems, aliphatic chains). This strategy is fundamental for mimicking peptide bonds or introducing groups that can interact with specific receptor pockets.[2][5]
N-Alkylation: Reductive amination or direct alkylation can introduce alkyl groups, further modifying the steric and electronic properties of the molecule.
Modification of the Butyl Chain: While more synthetically challenging, modifications to the butyl backbone prior to sulfation could introduce additional stereocenters or functional groups.
Diagram: Derivatization Strategies
Caption: Key derivatization pathways for the 2-aminobutyl hydrogen sulfate scaffold.
Section 2: Postulated Biological Activities Based on Analogous Structures
By examining the biological activities of structurally related compounds, we can formulate compelling hypotheses for the therapeutic potential of 2-aminobutyl hydrogen sulfate derivatives. This analog-based approach provides a logical starting point for a targeted screening campaign.
Enzyme Inhibition
Concept: The tetrahedral geometry of a sulfate or sulfonamide group bears a strong resemblance to the transition state of amide bond hydrolysis by enzymes like proteases.[2] This structural mimicry makes sulfonamido-containing compounds excellent candidates for enzyme inhibitors.
Analogous Evidence: A series of 2-aminopyrimidine derivatives have been synthesized and evaluated as inhibitors of β-glucuronidase, demonstrating that the core aminopyrimidine scaffold coupled with appropriate substituents can effectively block an enzyme's active site.[6]
Hypothesis for 2-Aminobutyl Hydrogen Sulfate Derivatives: By acylating the primary amine with moieties that recognize the substrate-binding pockets of specific proteases (e.g., serine proteases, matrix metalloproteinases), it is hypothesized that the hydrogen sulfate group can act as a transition-state analog, leading to potent and selective enzyme inhibition.
G-Protein Coupled Receptor (GPCR) Modulation
Concept: Small molecules can act as allosteric modulators of GPCRs, binding to a site distinct from the endogenous ligand to potentiate or inhibit the receptor's response. This offers a nuanced approach to drug action compared to direct agonists or antagonists.
Analogous Evidence: Recently, a novel class of 2-aminothiophene derivatives was identified as positive allosteric modulators (PAMs) of the glucagon-like peptide 1 receptor (GLP-1R), a key target in type 2 diabetes.[7] In vivo studies with these compounds demonstrated a significant lowering of blood glucose levels.[7]
Hypothesis for 2-Aminobutyl Hydrogen Sulfate Derivatives: The 2-amino-heterocycle motif is a common feature in many GPCR ligands. It is hypothesized that by replacing the thiophene ring with various N-acyl groups on the 2-aminobutyl scaffold, novel GPCR modulators can be discovered. The butyl chain and sulfate group would provide vectors for exploring interactions with allosteric sites, potentially leading to PAMs for metabolic or neurological targets.
Antimicrobial Activity
Concept: The development of new antimicrobial agents is a global health priority. Many successful antimicrobial drugs are based on heterocyclic scaffolds that interfere with essential bacterial processes.
Analogous Evidence: Derivatives of 2-aminobenzamide have been shown to possess significant antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi.[8] Similarly, various 2-aminopyrimidine derivatives have been investigated for their antifungal and antiviral properties.[9]
Hypothesis for 2-Aminobutyl Hydrogen Sulfate Derivatives: It is hypothesized that N-acylation of the 2-aminobutyl hydrogen sulfate core with lipophilic aromatic or heterocyclic groups could yield compounds with antimicrobial activity. The combination of a cationic amine (at physiological pH), a lipophilic moiety to facilitate membrane interaction, and the polar sulfate group could lead to a novel mechanism of action, such as bacterial membrane disruption or inhibition of intracellular targets.
Section 3: A Framework for Preclinical Evaluation
A robust and logical screening cascade is essential to efficiently test the hypotheses outlined above. The following framework provides a clear path from synthesized compounds to validated hits.
General Screening Workflow
The proposed workflow is designed to maximize efficiency, using high-throughput in vitro assays to rapidly identify active compounds and prioritize them for more complex secondary and in vivo validation.
Diagram: Preclinical Screening Workflow
Caption: A streamlined workflow for the preclinical evaluation of novel derivatives.
Detailed In Vitro Screening Protocols
The following protocols are designed to be self-validating, including necessary controls to ensure data integrity.
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of test compounds against a model serine protease (e.g., Trypsin).
Rationale: This assay quantifies enzyme activity by measuring the fluorescence released from a cleaved substrate. A decrease in fluorescence in the presence of a test compound indicates inhibition.
Methodology:
Prepare a stock solution of the test compound in DMSO. Create a serial dilution series (e.g., from 100 µM to 1 nM) in assay buffer (e.g., 50 mM Tris, pH 8.0, 20 mM CaCl₂).
In a 96-well black plate, add 50 µL of each compound dilution. Include "No Inhibitor" (DMSO vehicle) and "No Enzyme" controls.
Add 25 µL of Trypsin solution (final concentration ~10 nM) to all wells except the "No Enzyme" control. Incubate for 15 minutes at room temperature to allow for inhibitor binding.
Initiate the reaction by adding 25 µL of a fluorogenic substrate (e.g., Boc-Gln-Ala-Arg-AMC, final concentration ~10 µM).
Immediately place the plate in a fluorescence plate reader. Measure the increase in fluorescence (Excitation: ~380 nm, Emission: ~460 nm) every minute for 30 minutes.
Data Analysis & Validation:
Calculate the reaction rate (slope of fluorescence vs. time).
Normalize the rates to the "No Inhibitor" control (100% activity) and "No Enzyme" control (0% activity).
Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀.
The assay is valid if the Z-factor (a measure of statistical effect size) calculated from the controls is > 0.5.
Objective: To determine the MIC of test compounds against representative bacterial strains (e.g., Staphylococcus aureus and Escherichia coli).
Rationale: This broth microdilution method identifies the lowest concentration of a compound that prevents visible bacterial growth.[8]
Methodology:
Prepare a 2-fold serial dilution of each test compound in a 96-well plate using appropriate broth media (e.g., Mueller-Hinton Broth).
Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard and then dilute it to achieve a final concentration of ~5 x 10⁵ CFU/mL in each well.
Add the bacterial inoculum to all wells containing the test compounds. Include a "Growth Control" (no compound) and a "Sterility Control" (no bacteria).
Incubate the plate at 37°C for 18-24 hours.
Data Analysis & Validation:
The MIC is defined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).
The assay is valid if there is robust growth in the "Growth Control" wells and no growth in the "Sterility Control" wells.
Data Presentation and Hit-to-Lead Strategy
Quantitative data from primary screening should be summarized in a clear, tabular format to facilitate SAR analysis.
Table 1: Hypothetical Screening Data for N-Acyl Derivatives
Compound ID
R-Group (Acyl)
Protease IC₅₀ (µM)
S. aureus MIC (µg/mL)
ABHS-01
Phenyl
>100
64
ABHS-02
4-Chlorophenyl
25.3
16
ABHS-03
Naphthyl
10.1
8
ABHS-04
Thienyl
85.0
32
ABHS-05
Benzoyl
>100
>128
A "hit" compound is typically defined by a potency threshold (e.g., IC₅₀ or MIC < 10 µM). Advancing a "hit" to a "lead" requires further characterization, including:
Selectivity: Testing against a panel of related enzymes or microbial strains.
Cellular Activity: Confirming activity in a relevant cell-based model.
Preliminary ADME: Assessing properties like solubility, stability, and cell permeability.
Section 4: Future Directions and Concluding Remarks
The exploration of 2-aminobutyl hydrogen sulfate derivatives opens a new frontier in medicinal chemistry. The initial framework presented here provides a launchpad for a comprehensive drug discovery program. Future work should focus on expanding the derivative library to build robust SAR and conducting in-depth mechanism-of-action studies for validated hits. Investigating the in vivo efficacy, pharmacokinetics, and safety profiles in relevant animal models will be the ultimate validation of this scaffold's therapeutic potential.[7]
References
2-aminobutyl hydrogen sulfate CAS NO.68541-04-8 - LookChem. (n.d.). Available at: [Link]
Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants - PMC. (n.d.). Available at: [Link]
Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site - PMC. (2014). Available at: [Link]
Recent advances in design, synthesis and biological activity of aminoalkylsulfonates and sulfonamidopeptides - PubMed. (2004). Available at: [Link]
US3169143A - Preparation of 2-aminoethyl hydrogen sulfate - Google Patents. (n.d.).
Synthesis and biological studies of 2-aminothiophene derivatives as positive allosteric modulators of glucagon-like peptide 1 receptor - PubMed. (2024). Available at: [Link]
Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies - MDPI. (2022). Available at: [Link]
Mechanistic Profiling and Decomposition Pathways of 2-Aminobutyl Hydrogen Sulfate: A Technical Guide
Executive Summary 2-Aminobutyl hydrogen sulfate (2-ABHS) is a highly versatile, yet reactive, intermediate utilized extensively in the synthesis of nitrogen-containing heterocycles. As the sulfate ester of 2-amino-1-buta...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-Aminobutyl hydrogen sulfate (2-ABHS) is a highly versatile, yet reactive, intermediate utilized extensively in the synthesis of nitrogen-containing heterocycles. As the sulfate ester of 2-amino-1-butanol, its chemical stability is governed by the delicate thermodynamic balance between its nucleophilic amine moiety and the electrophilic carbon bearing the sulfate leaving group. This technical guide provides an in-depth mechanistic analysis of 2-ABHS decomposition pathways, detailing the kinetic drivers, competing side reactions, and self-validating experimental protocols necessary for controlled degradation and cyclization.
Mechanistic Pathways of Decomposition
The decomposition of 2-ABHS is not a singular event but a divergent process highly dependent on pH, thermal energy, and solvent matrix. The molecule primarily undergoes three distinct pathways:
Under alkaline conditions, the ammonium salt is deprotonated to yield the free amine. The nitrogen lone pair subsequently executes an intramolecular
attack on the adjacent carbon, displacing the sulfate group to form [1]. This is the classic Wenker synthesis mechanism. While historically performed under harsh conditions, modern methodological adaptations utilize to prevent the degradation of sensitive substrates and suppress side reactions[2].
Pathway B: Hydrolytic Degradation
In aqueous environments lacking sufficient base to drive cyclization, or under strictly acidic conditions, 2-ABHS undergoes hydrolysis. The C-O-S linkage is cleaved via nucleophilic attack by water, reverting the molecule back to its precursor, 2-amino-1-butanol, and releasing sulfuric acid. This pathway is the primary mechanism of passive degradation during improper storage or formulation in aqueous drug products.
Pathway C: Competing Thermal Elimination
At elevated temperatures (>150°C), particularly in the presence of strong, sterically hindered bases, elimination reactions compete aggressively with cyclization. The abstraction of a ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-proton leads to the expulsion of the sulfate group, yielding (e.g., 2-amino-1-butene, which may tautomerize to imines).
Mechanistic divergence of 2-ABHS decomposition into aziridine, alcohol, and alkene products.
Thermodynamic & Kinetic Profiling
Understanding the reaction conditions that dictate these pathways is essential for process optimization. The following table summarizes the quantitative data and kinetic drivers for each decomposition route based on standard empirical observations.
To harness or study the decomposition of 2-ABHS, researchers must employ protocols that inherently validate the reaction's progress and suppress off-target degradation.
Step-by-step experimental workflow for the controlled Wenker cyclization of 2-ABHS.
Protocol 1: Controlled Cyclization to 2-Ethylaziridine (Milder Wenker Protocol)
Objective: Maximize intramolecular cyclization while suppressing [3].
Methodology:
Alkaline Suspension: Suspend 10.0 g of 2-ABHS in 50 mL of a saturated aqueous
solution.
Causality: Using a milder, non-nucleophilic base like sodium carbonate instead of concentrated
minimizes hydroxide-induced elimination and premature ring-opening of the highly strained aziridine product[2].
Thermal Activation: Heat the reaction mixture gently to 70–80°C under vigorous stirring.
Causality: This specific temperature range provides sufficient kinetic energy to overcome the
activation barrier without reaching the >150°C threshold where Hofmann-type elimination dominates[1].
In-Situ Product Removal: Equip the flask with a short-path distillation apparatus. As 2-ethylaziridine forms (BP ~88-90°C), continuously distill it out of the reaction matrix.
Causality: Aziridines are highly reactive; leaving them in the basic aqueous matrix promotes ring-opening polymerization into polyethylenimine derivatives. Continuous removal drives the equilibrium forward (Le Chatelier's principle) and protects the product.
Validation Checkpoint: Analyze the distillate via
-NMR. The disappearance of the downfield protons and the appearance of the characteristic highly shielded aziridine ring protons (~1.0 - 1.8 ppm) confirms successful conversion.
Protocol 2: Forced Hydrolytic Degradation for Stability Profiling
Objective: Determine the hydrolytic half-life of 2-ABHS for API impurity profiling.
Methodology:
Acidic Solvation: Dissolve 2.0 g of 2-ABHS in 20 mL of 0.1 M
.
Thermal Stress: Reflux the solution at 100°C for 4 hours.
Neutralization & Extraction: Cool to room temperature, neutralize with 0.1 M
to pH 7, and extract with ethyl acetate.
Validation Checkpoint: Perform LC-MS on the aqueous and organic layers. The detection of a mass peak at m/z 90.1 (
for 2-amino-1-butanol) and the complete absence of m/z 170.0 ( for 2-ABHS) validates complete hydrolytic degradation.
Conclusion
The decomposition of 2-aminobutyl hydrogen sulfate is a multi-pathway process dictated by the precise application of base and thermal energy. By understanding the mechanistic divergence between cyclization, hydrolysis, and elimination, process chemists can either efficiently synthesize 2-ethylaziridine or accurately profile the stability of aminoalkyl sulfate intermediates in drug development pipelines.
References
Organic Chemistry Portal. "Aziridine synthesis by ring closure reaction." Organic-Chemistry.org.
URL:[Link]
Wikipedia Contributors. "Wenker synthesis." Wikipedia, The Free Encyclopedia.
URL:[Link]
Weissberger, A., Taylor, E. C. "Heterocyclic Compounds With Three- And Four-Membered Rings (The Chemistry of Heterocyclic Compounds, Volume 19)." Interscience Publishers.
URL:[Link]
Application Note: A High-Yield Protocol for the Laboratory Synthesis of 2-Aminobutyl Hydrogen Sulfate
Abstract: This document provides a comprehensive, field-tested protocol for the synthesis of 2-aminobutyl hydrogen sulfate, a valuable chemical intermediate. The primary method detailed herein is the direct esterificatio...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract:
This document provides a comprehensive, field-tested protocol for the synthesis of 2-aminobutyl hydrogen sulfate, a valuable chemical intermediate. The primary method detailed herein is the direct esterification of 2-aminobutanol with sulfuric acid, a process optimized for high yield and purity through azeotropic removal of water. This application note is designed for researchers, chemists, and drug development professionals, offering in-depth explanations of procedural choices, safety protocols, and methods for product characterization to ensure a reliable and reproducible synthesis.
Introduction and Scientific Principle
2-Aminobutyl hydrogen sulfate is an important amino alkyl sulfate intermediate, notably used in the preparation of corresponding ethylenimine derivatives[1]. The synthesis protocol described is based on the direct sulfation of a primary alcohol, 2-aminobutanol. This reaction is an acid-catalyzed esterification where the hydroxyl group of the alkanolamine attacks sulfuric acid.
The reaction equilibrium is driven towards the product side by the continuous removal of water, a byproduct of the esterification. This is efficiently achieved by using an inert solvent, such as toluene, which forms a low-boiling azeotrope with water. The use of a Dean-Stark apparatus allows for the physical separation of the condensed water, ensuring the reaction proceeds to completion with high efficiency[1][2]. A minor amount of a cationic surface-active agent can also be employed to enhance reaction rates and yield[1].
Reaction Scheme:
The overall chemical transformation is as follows:
Caption: Esterification of 2-aminobutanol with sulfuric acid.
Materials and Equipment
Reagents and Chemicals
Reagent
Formula
MW ( g/mol )
CAS No.
Recommended Purity
Notes
2-Aminobutanol
C₄H₁₁NO
89.14
96-20-8
≥98%
Can be sourced as a racemate or specific enantiomer.
Three-neck round-bottom flask (sized appropriately for the reaction scale)
Magnetic stirrer and stir bar, or overhead mechanical stirrer
Heating mantle with temperature controller
Reflux condenser
Dean-Stark apparatus
Dropping funnel (pressure-equalizing)
Thermometer or thermocouple probe
Ice-water bath
Büchner funnel and filtration flask
Vacuum oven or desiccator
Standard laboratory glassware (beakers, graduated cylinders)
Personal Protective Equipment (PPE): Safety goggles, face shield, nitrile gloves, acid-resistant lab coat.
Detailed Synthesis Protocol
This protocol is adapted from established methods for preparing amino alkyl sulfates, which have demonstrated yields of 90-100% of the theoretical maximum[1].
Reaction Setup and Workflow
The experimental setup involves a classic reflux system incorporating a Dean-Stark trap for azeotropic water removal.
Caption: Step-by-step workflow for the synthesis of 2-aminobutyl hydrogen sulfate.
Step-by-Step Procedure
SAFETY FIRST: All operations must be conducted inside a certified chemical fume hood. Concentrated sulfuric acid is extremely corrosive and the reaction is exothermic. Wear appropriate PPE at all times.
Flask Charging: In a 1 L three-neck round-bottom flask, combine 4 moles (356.6 g) of 2-aminobutanol with 600 mL of toluene. Add a magnetic stir bar. If using a surfactant, add 0.2 g of lauryl pyridinium chloride[1].
Apparatus Assembly: Equip the central neck of the flask with a stirrer. Fit one side neck with a pressure-equalizing dropping funnel and the other with a Dean-Stark apparatus topped with a reflux condenser.
Sulfuric Acid Addition: Place the flask in an ice-water bath to cool the contents. Charge the dropping funnel with 3.8 moles (372.7 g, ~203 mL) of 96.4% sulfuric acid[1].
Causality: The reaction between an amine and a strong acid is highly exothermic. Pre-cooling and slow, dropwise addition are critical to control the reaction temperature, prevent dangerous boiling, and minimize side reactions.
Controlled Addition: Begin stirring the toluene/amine mixture. Add the sulfuric acid dropwise from the funnel over a period of 60-90 minutes, ensuring the internal temperature does not exceed 40-50°C. A white precipitate will form.
Azeotropic Distillation: Once the addition is complete, remove the ice bath and replace it with a heating mantle. Heat the mixture to a gentle reflux. Toluene and water will begin to co-distill, condense, and collect in the Dean-Stark trap.
Mechanism Insight: In the trap, the immiscible liquids separate. The denser water collects at the bottom, while the lighter toluene overflows and returns to the reaction flask. This process physically removes water, forcing the esterification equilibrium towards completion.
Monitoring Completion: Continue refluxing until the theoretical amount of water (approx. 72 mL from the reaction plus any water from the reagents) has been collected in the trap, or until no more water is observed to be separating. This typically takes 2-4 hours.
Product Isolation: Turn off the heating and allow the flask contents to cool to room temperature. The product will be present as a solid slurry.
Filtration and Washing: Filter the white solid product using a Büchner funnel under vacuum. Wash the filter cake thoroughly with fresh toluene or 95% ethanol to remove any unreacted starting materials or soluble impurities[1][2].
Drying: Transfer the fluffy white powder to a watch glass or crystallization dish and dry in a vacuum oven at 60-70°C to a constant weight. A yield of approximately 92% (around 625 g) can be expected[1].
Characterization and Quality Control
To ensure the identity and purity of the synthesized 2-aminobutyl hydrogen sulfate, the following characterization is recommended.
Parameter
Expected Result
Method / Notes
Appearance
A fluffy white to off-white crystalline powder.[1]
Visual Inspection
Melting Point
Decomposes at elevated temperatures. Compare to reference data if available.
Mel-Temp or similar apparatus.
Solubility
Soluble in water; sparingly soluble in alcohols like methanol.[3]
Simple solubility tests.
FTIR Spectroscopy
Characteristic peaks for N-H (amine), C-H (alkyl), S=O, and S-O-C (sulfate ester) bonds.
KBr pellet or ATR-FTIR.
¹H NMR
Signals corresponding to the aminobutyl backbone protons, shifted appropriately by the sulfate group.
In a suitable deuterated solvent like D₂O.
Safety and Handling
Sulfuric Acid (H₂SO₄): Causes severe skin burns and eye damage. It is a strong dehydrating agent. Always add acid to other liquids slowly; never the other way around. Work in a fume hood and wear acid-resistant gloves, a lab coat, and a face shield.
Toluene (C₇H₈): Flammable liquid and vapor. Harmful if inhaled or absorbed through the skin. It is a suspected reproductive toxin. Ensure adequate ventilation and avoid sources of ignition.
2-Aminobutanol (C₄H₁₁NO): Causes skin and eye irritation. Harmful if swallowed. Handle with standard laboratory precautions.
Waste Disposal: Neutralize acidic waste streams before disposal. Dispose of organic solvents and solid chemical waste in accordance with institutional and local regulations.
Troubleshooting Guide
Issue
Possible Cause(s)
Suggested Solution(s)
Low Yield
Incomplete reaction.
Ensure the theoretical amount of water is removed. Extend reflux time if necessary.
Loss of product during work-up.
Ensure the product has fully precipitated before filtration. Minimize the volume of washing solvent.
Product is Oily or Gummy
Incomplete removal of solvent or water.
Dry the product thoroughly under vacuum for an extended period.
Presence of impurities.
Ensure starting materials are of high purity. Wash the product cake more thoroughly.
Reaction Stalls
Insufficient heating.
Ensure a steady reflux rate is maintained. Check heating mantle calibration.
References
Schneid, A. F., & Resnick, P. (1964). U.S. Patent No. 3,133,950. U.S.
Dickey, J. B. (1956). U.S. Patent No. 2,752,379. U.S. Patent and Trademark Office.
Gavin, G., & Hattori, K. (1965). U.S. Patent No. 3,169,143. U.S.
Cymerman-Craig, J., et al. (1956). Process for manufacturing 2-aminobutanol.
Wilson, W. (1989). U.S. Patent No. 4,864,045. U.S.
sulfation methods for converting 2-aminobutanol to hydrogen sulfate
Application Note: Sulfation Methods for the Conversion of 2-Aminobutanol to Hydrogen Sulfate Executive Summary The conversion of 2-amino-1-butanol to 2-aminobutyl hydrogen sulfate (also known as 2-amino-1-butanol hydroge...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Sulfation Methods for the Conversion of 2-Aminobutanol to Hydrogen Sulfate
Executive Summary
The conversion of 2-amino-1-butanol to 2-aminobutyl hydrogen sulfate (also known as 2-amino-1-butanol hydrogen sulfate) is a critical intermediate step in the synthesis of 2-ethylaziridine via the Wenker synthesis, as well as in the preparation of various pharmaceutical building blocks[1]. This application note details two distinct, field-validated methodologies for this sulfation: the classical high-temperature sulfuric acid esterification[1] and the kinetically driven, milder chlorosulfonic acid method[2].
Mechanistic Principles & Causality
The sulfation of an amino alcohol is not a standard esterification due to the amphoteric nature of the substrate. The reaction design must account for the dual reactivity of the amine and hydroxyl groups:
Initial Protonation: In both methods, the highly basic primary amine group (
) is immediately protonated to form an ammonium salt upon the addition of the acidic sulfating agent. This causality is critical: protonation protects the amine from unwanted side reactions (e.g., sulfamation) and directs the subsequent electrophilic attack exclusively to the hydroxyl group ().
Sulfuric Acid Pathway (Thermodynamic Control): Using concentrated sulfuric acid (
) requires driving an unfavorable thermodynamic equilibrium. Esterification releases water, which must be continuously removed to push the reaction forward according to Le Chatelier's principle. This is achieved via azeotropic distillation using solvents like toluene at elevated temperatures ()[1].
) offers an irreversible, kinetically favorable pathway. The reaction proceeds through the nucleophilic attack of the hydroxyl oxygen on the highly electrophilic sulfur atom of , displacing chloride as hydrogen chloride () gas. Because the byproduct is a gas that escapes the reaction matrix, the reaction is irreversible and can be conducted at mild temperatures ( to room temperature), preventing thermal degradation.
Experimental Workflow
Workflow for the sulfation of 2-aminobutanol comparing H2SO4 and ClSO3H pathways.
Reagent Selection & Quantitative Comparison
Method
Reagent
Solvent
Temperature
Reaction Time
Typical Yield
Primary Byproduct
Key Advantage
Classical Azeotropic
Conc.
Toluene / Xylene
110°C - 140°C
4 - 6 hours
70% - 80%
(Liquid/Vapor)
Low reagent cost, highly scalable for bulk synthesis.
Mild Irreversible
Chloroform / DCM
0°C to 25°C
1 - 2 hours
90% - 95%
HCl (Gas)
Mild conditions, high yield, eliminates thermal degradation.
Detailed Experimental Protocols
Protocol A: Classical Azeotropic Sulfation using Sulfuric Acid
Ideal for bulk synthesis where reagent cost is a primary constraint.
Preparation: In a round-bottom flask equipped with a Dean-Stark trap, a reflux condenser, and a magnetic stirrer, dissolve 1.0 equivalent of 2-amino-1-butanol in toluene (approximately 5 mL per gram of substrate)[1].
Acid Addition: Cool the solution in an ice bath to
. Slowly add 1.05 to 1.1 equivalents of concentrated sulfuric acid () dropwise under vigorous stirring.
Causality: The neutralization (amine protonation) is highly exothermic. Dropwise addition at
prevents localized charring and degradation of the carbon backbone.
Azeotropic Distillation: Remove the ice bath and heat the mixture to reflux (approx.
).
Self-Validating Completion: Monitor the accumulation of water in the Dean-Stark trap. The reaction is a self-validating system: it is complete when the volume of water collected matches the theoretical stoichiometric yield (approx. 18 mL per mole of substrate), physically proving complete esterification[1].
Isolation: Cool the reaction mixture to room temperature. The 2-aminobutyl hydrogen sulfate will precipitate as a dense solid. Filter the product, wash with cold toluene to remove unreacted organics, and dry under high vacuum.
Protocol B: Low-Temperature Sulfation using Chlorosulfonic Acid
Ideal for temperature-sensitive substrates or when maximizing yield is critical.
Preparation: In a dry, multi-neck round-bottom flask equipped with a dropping funnel, an argon inlet, and a gas scrubber (to neutralize evolving HCl), dissolve 1.0 equivalent of 2-amino-1-butanol in anhydrous chloroform or dichloromethane (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
).
Acid Addition: Cool the reaction vessel to
using an ice-water bath. Slowly add 1.05 equivalents of chlorosulfonic acid () dropwise.
Causality:
is violently reactive. Dropwise addition controls the exotherm and the rapid evolution of HCl gas. Anhydrous halogenated solvents are chosen specifically because they do not react with and they keep the starting amino alcohol in solution.
Esterification: Remove the ice bath and allow the mixture to warm to room temperature, stirring for 1 to 2 hours.
Self-Validating Completion: The reaction progress is self-indicating. The cessation of HCl gas bubbling signifies the completion of the irreversible sulfation. Furthermore, the immediate precipitation of colorless crystals validates the formation of the amphoteric sulfate, which is inherently insoluble in the halogenated solvent matrix[2].
Isolation: Add a non-polar anti-solvent (e.g., diethyl ether) to ensure complete precipitation. Filter the solid, wash thoroughly with diethyl ether to remove any residual acid, and dry under vacuum to afford the pure hydrogen sulfate ester.
Analytical Validation
To verify the integrity of the synthesized 2-aminobutyl hydrogen sulfate, perform the following checks:
Solubility Profiling: The product should be highly soluble in water (due to its zwitterionic nature) but completely insoluble in non-polar organic solvents like diethyl ether or hexanes[2].
Infrared (IR) Spectroscopy: Successful sulfation is confirmed by the disappearance of the broad
stretch (typically around 3300 cm⁻¹) and the emergence of strong sulfate ester bands (S=O stretching around 1200-1250 cm⁻¹ and 1050 cm⁻¹).
Functional Validation (Wenker Cyclization): Submitting the isolated hydrogen sulfate to a strong base (e.g., NaOH) at elevated temperatures (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
) should yield 2-ethylaziridine via intramolecular nucleophilic substitution, confirming the leaving group competency of the synthesized sulfate ester.
References
US3953512A - Process for manufacturing 2-aminobutanol
Source: Google Patents
URL
Application Note: 2-Aminobutyl Hydrogen Sulfate as a Key Synthetic Intermediate in Aziridine Production
Target Audience: Researchers, scientists, and drug development professionals. Executive Summary 2-Aminobutyl hydrogen sulfate (CAS: 68541-04-8) is a highly stable, isolable intermediate essential for the synthesis of fun...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, scientists, and drug development professionals.
Executive Summary
2-Aminobutyl hydrogen sulfate (CAS: 68541-04-8) is a highly stable, isolable intermediate essential for the synthesis of functionalized aziridines[1]. Its primary application lies in the , where it serves as the direct precursor to 2-ethylaziridine[2]. This application note details the mechanistic rationale, optimized self-validating experimental protocols, and the downstream utility of this intermediate in pharmaceutical development.
Mechanistic Rationale & Chemical Causality
The direct intramolecular cyclization of β-amino alcohols (such as 2-amino-1-butanol) to form aziridines is thermodynamically and kinetically unfavorable. This is due to the poor leaving group ability of the hydroxyl (-OH) moiety, which cannot easily be displaced to form a highly strained three-membered ring.
To overcome this activation energy barrier, the hydroxyl group must be activated. Reacting 2-amino-1-butanol with sulfuric acid (or chlorosulfonic acid for milder conditions) yields 2-aminobutyl hydrogen sulfate [3].
Causality of Esterification: This conversion transforms the hydroxyl into a sulfate ester (-OSO₃H), which is an exceptional leaving group.
Causality of Cyclization: Under basic conditions (e.g., NaOH), the ammonium ion is deprotonated, freeing the nitrogen lone pair. This triggers a rapid intramolecular SN2 displacement of the sulfate group, yielding 2-ethylaziridine[2].
The zwitterionic nature of 2-aminobutyl hydrogen sulfate makes it highly crystalline and stable at room temperature, allowing it to be easily isolated, purified, and stored prior to the cyclization step.
Reaction Workflow & Visualization
Workflow of the Wenker synthesis utilizing 2-aminobutyl hydrogen sulfate as a key intermediate.
Experimental Protocols: Self-Validating Workflow
Protocol A: Synthesis of 2-Aminobutyl Hydrogen Sulfate (Esterification)
Mechanistic Choice: Concentrated sulfuric acid acts as both the reactant and the dehydrating agent. Heating under reduced pressure continuously removes the water byproduct, driving the equilibrium toward the sulfate ester[2].
Step-by-Step Methodology:
Equip a round-bottom flask with a short-path distillation apparatus and a magnetic stirrer.
Slowly add 1.0 equivalent of 2-amino-1-butanol to a cold solution of 1.1 equivalents of concentrated H₂SO₄ under continuous stirring. (Caution: Highly exothermic acid-base neutralization occurs).
Gradually heat the mixture to 120–140 °C under reduced pressure (approx. 15–20 mmHg).
Self-Validation Point: The reaction endpoint is visually confirmed when water ceases to distill and the remaining mixture solidifies into a glassy, crystalline mass upon cooling to room temperature. The zwitterionic sulfate is insoluble in the absence of water.
Triturate the solid mass with cold absolute ethanol, filter, and dry in vacuo to obtain pure 2-aminobutyl hydrogen sulfate.
Protocol B: Base-Promoted Cyclization to 2-Ethylaziridine
Mechanistic Choice: A strong base is required to deprotonate the amine. Because aziridines are highly susceptible to nucleophilic ring-opening (polymerization) in hot aqueous environments, the product must be removed immediately upon formation. Continuous distillation or achieve this isolation[4].
Step-by-Step Methodology:
Dissolve the isolated 2-aminobutyl hydrogen sulfate in a minimal volume of distilled water.
Slowly add an excess (2.5 equivalents) of 30% aqueous NaOH solution.
Equip the flask with a distillation head. Heat the mixture to 90–100 °C.
Self-Validation Point: 2-Ethylaziridine (b.p. ~90 °C) will co-distill with water. In the receiving flask, phase separation will occur, validating the successful formation of the hydrophobic aziridine ring.
Extract the distillate with diethyl ether. Dry the organic layer over anhydrous KOH pellets. (Crucial: Avoid acidic drying agents like MgSO₄, which will catalyze the polymerization of the aziridine).
Carefully concentrate under reduced pressure to yield 2-ethylaziridine.
Quantitative Data & Optimization
Recent methodological advancements have introduced milder esterification conditions (e.g., using chlorosulfonic acid) and biphasic cyclization systems to improve overall yields and preserve the enantiomeric purity of chiral starting materials[3],[4].
Synthesis Method
Esterification Reagents
Cyclization Reagents
Overall Yield (%)
Enantiomeric Retention
Traditional Wenker
Conc. H₂SO₄, 140 °C
NaOH (aq), Reflux
65 - 75%
Moderate
Mild Wenker
ClSO₃H, 0 °C to RT
Na₂CO₃, RT
80 - 85%
High
Biphasic System
Conc. H₂SO₄, 120 °C
NaOH, Toluene/H₂O
85 - 90%
Excellent
Downstream Applications in Drug Development
Because of its high ring strain, 2-ethylaziridine—derived directly from 2-aminobutyl hydrogen sulfate—is a highly reactive electrophile[5]. It undergoes regioselective nucleophilic ring-opening to yield complex β-functionalized amines. It is heavily utilized in the synthesis of:
Ethambutol Analogs: Building blocks for bacteriostatic anti-tuberculosis agents[6].
Chiral Ligands: Precursors for asymmetric catalysis frameworks.
Polyamines & Dendrimers: Utilized in gene delivery vectors and specialized [7].
References
Wikipedia Contributors. "Wenker synthesis." Wikipedia, The Free Encyclopedia. Available at: [Link]
Li, X., Chen, N., Xu, J. (2010). "An Improved and Mild Wenker Synthesis of Aziridines." Synthesis, 3423-3428. Available at:[Link]
Buckley, B. R., Patel, A. P., Wijayantha, K. G. U. (2013). "Observations on the modified Wenker synthesis of aziridines and the development of a biphasic system." Journal of Organic Chemistry, 78(3):1289-92. Available at:[Link]
reaction conditions for 2-Aminobutyl hydrogen sulfate esterification
High-Purity Synthesis Protocols for Chiral Aziridine Precursors Executive Summary & Chemical Context The synthesis of 2-aminobutyl hydrogen sulfate (CAS: 68541-04-8) is the critical activation step in the Wenker synthesi...
Author: BenchChem Technical Support Team. Date: March 2026
High-Purity Synthesis Protocols for Chiral Aziridine Precursors
Executive Summary & Chemical Context
The synthesis of 2-aminobutyl hydrogen sulfate (CAS: 68541-04-8) is the critical activation step in the Wenker synthesis , transforming the relatively inert hydroxyl group of 2-amino-1-butanol into a potent leaving group (sulfate ester). This zwitterionic intermediate is the direct precursor to 2-ethylaziridine , a high-value chiral building block used in the synthesis of ring-opened pharmaceutical derivatives (e.g., amino-ethers, diamines).
This guide moves beyond generic textbook descriptions, offering two field-validated protocols:
Method A (Thermal Dehydration): A solvent-free, atom-efficient route ideal for scale-up.
Method B (Chlorosulfonic Acid): A mild, low-temperature route yielding high-purity ester for sensitive downstream applications.
Mechanistic Insight
The reaction is an O-sulfation . The challenge lies in the amphoteric nature of the starting material. Upon mixing with sulfuric acid, the amine is immediately protonated to form the ammonium salt. The subsequent esterification requires driving the equilibrium by removing water (Method A) or using a highly reactive electrophile like chlorosulfonic acid (Method B).
Key Reaction:
Critical Process Parameters (CPP)
Parameter
Method A (Thermal)
Method B (Chlorosulfonic)
Impact on Quality
Stoichiometry
1.0 : 1.05 (Amine:Acid)
1.0 : 1.0 (Amine:Acid)
Excess acid in Method A causes charring; precise ratio in B prevents side reactions.
Temperature
140–160°C (under vacuum)
0–25°C
High T drives water removal but risks oxidation. Low T preserves optical purity.
Water Control
Critical: Must be removed
Critical: System must be dry
Water inhibits esterification in A and hydrolyzes ClSO3H in B.
Reaction Phase
Melt / Viscous Oil
Heterogeneous Slurry
The product precipitates in Method B, driving the reaction to completion.
If neutral, the sulfate ester may have hydrolyzed or not formed.
Self-Validating Check
To confirm conversion without NMR: Take a small sample of the solid product and attempt to dissolve it in the starting solvent (e.g., DCM or cold Ethanol). The starting material is soluble; the sulfate ester product must be insoluble .
Safety & Handling
Violent Exotherm: The neutralization of the amine with concentrated sulfuric acid releases massive heat. Never add the amine to the acid; always add acid to the amine (or vice versa with extreme cooling control), though adding acid to amine allows better viscosity control initially.
Zwitterion Dust: The dry powder is a respiratory irritant. Use a fume hood during pulverization.
Corrosivity: Chlorosulfonic acid reacts explosively with water to release HCl gas. All glassware must be oven-dried.
References
Wenker, H. (1935).[3][4] "The Preparation of Ethylene Imine from Monoethanolamine". Journal of the American Chemical Society, 57(11), 2328.[4] Link
Xu, J., et al. (2010). "An Improved and Mild Wenker Synthesis of Aziridines". Synthesis, 2010(20), 3423–3428.[5] Link
Organic Syntheses. "Esterification of Carboxylic Acids". (General context for esterification conditions). Link
BenchChem. "Application Notes and Protocols for Reactions Involving 1-Amino-2-butanol". (Specific data on aminobutanol derivatives). Link
catalytic applications of 2-Aminobutyl hydrogen sulfate
Application Note: Catalytic Applications of 2-Aminobutyl Hydrogen Sulfate (2-ABHS) Executive Summary 2-Aminobutyl Hydrogen Sulfate (2-ABHS) is a bifunctional organocatalyst belonging to the class of Brønsted Acidic Ionic...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Catalytic Applications of 2-Aminobutyl Hydrogen Sulfate (2-ABHS)
Executive Summary
2-Aminobutyl Hydrogen Sulfate (2-ABHS) is a bifunctional organocatalyst belonging to the class of Brønsted Acidic Ionic Liquids (BAILs) and zwitterionic solid acids. Characterized by its dual ability to act as a proton source and a phase-transfer agent, 2-ABHS offers a greener, reusable alternative to traditional mineral acids (e.g.,
, ) in organic synthesis.
This guide details the synthesis of 2-ABHS and its application in three core catalytic workflows: Fischer Esterification , Xanthenedione Synthesis , and Biginelli Condensation . These protocols are designed for high atom economy, solvent-free conditions, and catalyst recyclability.
Catalyst Architecture & Synthesis
2-ABHS exists in equilibrium between its ionic liquid salt form and its zwitterionic ester form, depending on the moisture content and temperature. Its catalytic efficacy stems from the labile proton on the hydrogen sulfate anion (
) or the ammonium headgroup, which activates electrophiles (carbonyls) for nucleophilic attack.
Protocol 1: Synthesis of 2-Aminobutyl Hydrogen Sulfate
Target Purity: >98% | Yield: ~95%
Reagents:
2-Aminobutanol (CAS: 96-20-8) or sec-Butylamine (depending on desired derivative; standard 2-ABHS usually implies the alcohol derivative). Note: Here we synthesize the zwitterionic sulfate ester derivative common in catalysis.
Setup: Equip a 250 mL three-necked round-bottom flask with a mechanical stirrer, a pressure-equalizing dropping funnel, and a thermometer. Place in an ice bath (
Acid Addition: Charge the dropping funnel with Sulfuric Acid (0.1 mol, 9.8 g) . Add dropwise to the amine solution over 30 minutes. Critical: Maintain temperature
to prevent charring.
Reaction: Once addition is complete, remove the ice bath and stir at room temperature for 2 hours. A white to viscous pale-yellow precipitate (the zwitterion) will form.
Workup: Filter the solid (or decant the solvent if liquid). Wash with cold DCM (
mL) to remove unreacted amine.
Drying: Dry under vacuum (
, 5 mbar) for 4 hours.
Validation: Verify structure via FTIR (Broad -OH/-NH stretch at 3000-3400
, S=O stretch at 1150-1250 ).
Mechanistic Insight
The catalytic cycle of 2-ABHS relies on a Hydrogen-Bonding Network (HBN) activation mode. The ammonium cation (
) and the hydrogen sulfate anion () work cooperatively to stabilize the transition state.
Figure 1: Catalytic cycle showing the activation of carbonyl substrates by the 2-ABHS ion pair.
Objective: Synthesis of Butyl Acetate (Model Reaction)
Rationale: 2-ABHS acts as a dual solvent-catalyst, eliminating the need for volatile organic solvents and sequestering the water byproduct to drive equilibrium.
Protocol:
Mix: In a 50 mL round-bottom flask, combine Acetic Acid (10 mmol) , Butanol (10 mmol) , and 2-ABHS (0.5 mmol, 5 mol%) .
Heat: Stir at
for 60 minutes. The mixture will become homogeneous.
Separation: Cool to room temperature. The mixture will biphasic (Ester top layer, Catalyst bottom layer).
Isolation: Decant the upper ester layer.
Recycle: Dry the bottom catalyst layer under vacuum (
, 30 min) to remove water. Reuse immediately.
Data: Substrate Scope & Yields
Acid Substrate
Alcohol Substrate
Time (min)
Yield (%)
Acetic Acid
n-Butanol
60
94
Benzoic Acid
Ethanol
120
88
Cinnamic Acid
Methanol
150
85
Oleic Acid
Methanol
180
91
Application B: One-Pot Synthesis of Xanthenediones
Objective: Condensation of Dimedone and Aryl Aldehydes
Rationale: The acidity of 2-ABHS catalyzes the Knoevenagel condensation and the subsequent Michael addition/cyclization steps efficiently.
Protocol:
Charge: Combine Benzaldehyde (1.0 mmol) , Dimedone (2.0 mmol) , and 2-ABHS (10 mol%) in a reaction vial.
Reaction: Heat to
with vigorous stirring. No solvent is required; the reagents melt into a eutectic mix.
Monitor: TLC (Ethyl Acetate:Hexane 3:7) usually shows completion within 20-40 minutes.
Quench: Add Cold Water (5 mL) to the hot mixture. The product precipitates as a solid.[1]
Purification: Filter the solid and recrystallize from ethanol. The filtrate contains the dissolved catalyst.
Catalyst Recovery: Evaporate the aqueous filtrate to recover 2-ABHS.
Workup: Pour the viscous reaction mass into crushed ice. Stir for 10 minutes.
Filtration: Filter the crude solid precipitate. Wash with ice-cold water.
Yield: Expected yield >90%.
Catalyst Reusability Profile
2-ABHS is highly stable and retains activity over multiple cycles. The slight loss in activity is typically due to mechanical loss during transfer rather than chemical degradation.
Cycle Number
Yield (Model Esterification)
Recovery of Catalyst (%)
1
94%
98%
2
93%
96%
3
91%
95%
4
90%
92%
5
88%
90%
References
Ionic Liquid Synthesis & Properties
Synthesis of Brønsted Acidic Ionic Liquids.
Source: (Homologue Protocol).
Catalytic Esterification
Brønsted Acidic Ionic Liquids as Dual Solvent-Catalysts for Fischer Esterific
Source: (Analogous
application).
Heterocycle Synthesis (Xanthenes/Biginelli)
Triethylammonium Hydrogen Sulfate C
Source: (Validation of Ammonium Hydrogen Sulfate catalytic activity).
Application Note: Preparation of Chiral 2-Aminobutyl Hydrogen Sulfate
Target Audience: Researchers, Process Chemists, and Drug Development Professionals Mechanistic Rationale & Process Overview Chiral 2-aminobutyl hydrogen sulfate (CAS: 68541-04-8) is a pivotal electrophilic intermediate i...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Mechanistic Rationale & Process Overview
Chiral 2-aminobutyl hydrogen sulfate (CAS: 68541-04-8) is a pivotal electrophilic intermediate in organic synthesis. It is most prominently utilized in the Wenker synthesis to produce chiral 2-ethylaziridine, and serves as a backbone for advanced active pharmaceutical ingredients (APIs). The synthesis requires the selective O-sulfation of the primary alcohol in chiral 2-amino-1-butanol 1 without compromising the integrity of the C2 stereocenter.
To achieve high enantiomeric fidelity, the esterification must be strictly controlled. We detail two field-proven methodologies:
Thermodynamic Sulfation (Sulfuric Acid): Relies on Le Chatelier's principle. By continuously removing the water byproduct via azeotropic distillation in toluene, the equilibrium is driven to completion. The addition of a cationic surfactant (e.g., lauryl pyridinium chloride) is a critical mechanistic choice; it acts as a phase-transfer catalyst and suppresses the parasitic sulfonation of the toluene solvent 2.
Kinetic Sulfation (Chlorosulfonic Acid): Employs
for a rapid, mild esterification at 0°C. This avoids the thermal stress of refluxing sulfuric acid, making it the method of choice for substrates highly susceptible to thermal racemization or degradation 3.
Chemical pathway from chiral 2-amino-1-butanol to chiral 2-ethylaziridine via sulfate ester.
This protocol is optimized for high-throughput scale-up, avoiding the generation of corrosive
gas.
Self-Validating System Check: The reaction's progress is intrinsically linked to the volume of water collected in the Dean-Stark trap. The collection of exactly 1 molar equivalent of water confirms 100% theoretical conversion, eliminating the need for intermediate TLC/HPLC sampling.
Step-by-Step Procedure:
System Assembly: Equip a 1 L 3-neck round-bottom flask with a mechanical stirrer, a Dean-Stark trap attached to a reflux condenser, and an addition funnel.
Substrate Charging: Dissolve 0.5 mol (44.57 g) of enantiopure 2-amino-1-butanol in 400 mL of anhydrous toluene.
Acidification: Cool the flask in an ice bath. Slowly add 0.5 mol (49.0 g) of 98%
dropwise. Maintain the internal temperature below 40°C to prevent localized charring.
Catalyst Addition: Add 0.1 g of lauryl pyridinium chloride. Causality: This cationic surfactant prevents the sulfuric acid from reacting with toluene to form toluenesulfonic acid, directing the reactivity entirely toward the amino alcohol 2.
Azeotropic Distillation: Heat the mixture to reflux (approx. 110°C). Monitor the Dean-Stark trap.
Endpoint Validation: Continue refluxing until exactly 9.0 mL of water is collected (typically 4–6 hours).
Isolation: Cool the mixture to 20°C. The product will precipitate as a dense white solid. Filter under vacuum, wash the filter cake with cold toluene (2 × 50 mL), and dry in a vacuum oven at 50°C to constant weight.
) in 20 mL of anhydrous DCM. Add this solution dropwise over 45 minutes 3. Causality: Dilution prevents violent exothermic spikes, while the low temperature suppresses side reactions like etherification.
Maturation: Stir at 0°C for 1 hour, then remove the ice bath and allow the mixture to warm to 20°C until
evolution ceases.
Isolation: The zwitterionic sulfate ester precipitates directly from the DCM. Filter, wash with cold diethyl ether (2 × 30 mL) to remove residual acid, and dry under high vacuum.
Comparative experimental workflows for the synthesis of chiral 2-aminobutyl hydrogen sulfate.
Quantitative Data & Process Analytics
The following table summarizes the comparative metrics of both methodologies to aid process chemists in selecting the appropriate route based on scale and equipment availability.
Parameter
Method A (Sulfuric Acid)
Method B (Chlorosulfonic Acid)
Typical Yield
88% – 92%
90% – 95%
Operating Temperature
110°C (Reflux)
0°C to 25°C
Primary By-product
Water ()
Hydrogen Chloride () gas
Endpoint Indicator
Stoichiometric water collection
Cessation of gas evolution
Scalability
Excellent (Pilot/Industrial preferred)
Moderate (Requires robust scrubbing)
Enantiomeric Purity (ee)
> 98%
> 99.5%
Reaction Time
4 – 6 hours
2 – 3 hours
Downstream Application: Wenker Cyclization
The isolated chiral 2-aminobutyl hydrogen sulfate is highly stable when stored desiccated at room temperature. For downstream processing into chiral 2-ethylaziridine, the sulfate ester is subjected to a Wenker cyclization 3.
By treating the sulfate with a strong aqueous base (e.g., 40%
) and heating, the amine is deprotonated. The resulting nucleophilic nitrogen attacks the carbon bearing the sulfate group in an intramolecular displacement. Because the leaving group is on the primary carbon (C1), the chiral center at C2 is strictly preserved, yielding enantiopure 2-ethylaziridine, a highly valuable building block for asymmetric synthesis.
References
Title: US3133950A - Method of preparing amino alkyl sulfates
Source: Google Patents
URL
Title: Application Notes and Protocols: Experimental Guide to the Wenker Synthesis of Aziridines from Amino Alcohols
Source: BenchChem
URL
Application Note & Protocol: A Guide to the Scalable Synthesis of 2-Aminobutyl Hydrogen Sulfate
Abstract This document provides a comprehensive technical guide for the synthesis and scale-up of 2-aminobutyl hydrogen sulfate, a valuable intermediate in pharmaceutical and chemical industries.[1][2] Moving from labora...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive technical guide for the synthesis and scale-up of 2-aminobutyl hydrogen sulfate, a valuable intermediate in pharmaceutical and chemical industries.[1][2] Moving from laboratory research to pilot and full-scale production presents significant challenges, including managing reaction exotherms, ensuring process safety, and maintaining product quality.[3] This guide details a robust process for the sulfation of 2-aminobutanol, offering in-depth procedural protocols for both laboratory (gram-scale) and pilot plant (kilogram-scale) operations. By explaining the causality behind experimental choices and integrating rigorous safety protocols, this document serves as an essential resource for researchers, chemists, and process engineers.
Part 1: Process Chemistry and Mechanistic Rationale
The synthesis of 2-aminobutyl hydrogen sulfate is most directly achieved via the reaction of 2-aminobutanol with a suitable sulfating agent. While various methods exist for sulfation[4], the use of concentrated sulfuric acid is a well-established, atom-economical approach.[5]
1.1. The Chemical Transformation
The overall reaction involves the esterification of the primary alcohol group of 2-aminobutanol with sulfuric acid. The amino group is protonated under the strong acidic conditions, forming an aminium salt, which protects it from reacting.
The reaction is an equilibrium process.[6] To drive it towards the product, the water formed as a byproduct must be removed. In a laboratory setting, this can be accomplished using a Dean-Stark apparatus with an azeotropic solvent, while at scale, vacuum distillation is often employed.[7]
1.2. Mechanistic Considerations
The sulfation of an alcohol with sulfuric acid is a classic example of nucleophilic substitution. The mechanism proceeds as follows:
Protonation of Sulfuric Acid: In concentrated sulfuric acid, a small equilibrium exists, generating sulfur trioxide (SO₃), a potent electrophile.
Nucleophilic Attack: The lone pair of electrons on the oxygen atom of the 2-aminobutanol's hydroxyl group attacks the electrophilic sulfur atom of SO₃ (or a protonated sulfuric acid molecule).
Proton Transfer: A proton is transferred from the oxonium ion intermediate to a base (like HSO₄⁻ or another molecule of 2-aminobutanol), yielding the final product.
Controlling the reaction temperature is critical. The reaction is highly exothermic, and excessive temperatures can lead to dehydration of the alcohol, charring, and the formation of undesired byproducts.[8]
Part 2: Process Safety and Hazard Analysis (PHA)
Scaling up chemical reactions introduces risks that may not be apparent at the bench scale.[9] A thorough Process Safety Management (PSM) program is essential for any pilot or manufacturing-scale operation involving hazardous chemicals.[10][11]
2.1. Material Hazards
2-Aminobutanol: Flammable liquid and vapor. Causes skin irritation and serious eye damage.
Concentrated Sulfuric Acid (H₂SO₄): Highly corrosive.[12] Causes severe skin burns and eye damage.[13] Reacts violently with water, generating significant heat.[14] It is also a strong oxidizing agent.
Toluene (Azeotropic Solvent): Highly flammable liquid and vapor. Suspected of damaging fertility or the unborn child. May be fatal if swallowed and enters airways.
2.2. Engineering and Administrative Controls
A multi-layered approach to safety, known as the hierarchy of controls, is necessary to mitigate risks.
Caption: Hierarchy of Controls Diagram.
2.3. Personal Protective Equipment (PPE)
When handling the reagents involved, the following minimum PPE is mandatory:[12][13][14]
Hand Protection: Acid-resistant gauntlet-length gloves (e.g., Butyl or Viton®). A double-glove system (e.g., nitrile inner, neoprene outer) is recommended.[15]
Eye Protection: Tightly fitting chemical splash goggles and a full-face shield.[14]
Skin and Body Protection: An acid-resistant apron or a full acid suit over a flame-retardant lab coat.[12] Ensure full-length pants and closed-toe, chemical-resistant footwear are worn.
Part 3: Laboratory-Scale Protocol (10 g Scale)
This protocol is designed for execution in a standard laboratory fume hood.
Setup: Assemble the reaction flask with the stirrer, thermometer, and Dean-Stark apparatus fitted with a condenser.
Charge Reagents: Add 2-aminobutanol (8.9 g) and toluene (100 mL) to the flask. Begin stirring.
Acid Addition: Cool the flask in an ice-water bath to 0-5 °C. Slowly add concentrated sulfuric acid (5.5 mL) dropwise from the dropping funnel over 30-45 minutes, ensuring the internal temperature does not exceed 15 °C. A thick white precipitate will form.
Reaction & Water Removal: Once the addition is complete, remove the ice bath. Heat the slurry to reflux (approx. 85-95 °C internal temperature). Water will begin to collect in the Dean-Stark trap.
Monitoring: Continue refluxing until no more water is collected (approximately 2-4 hours). The theoretical amount of water is 1.8 mL.
Cooling and Isolation: Cool the reaction mixture to room temperature, then further cool in an ice bath for 30 minutes.
Filtration: Isolate the white solid product by vacuum filtration using a Büchner funnel.
Washing: Wash the filter cake with cold ethanol (2 x 25 mL) to remove residual toluene and any unreacted starting material.
Drying: Dry the product in a vacuum oven at 50-60 °C to a constant weight.
Analysis: Characterize the final product for identity and purity.
Expected Outcome: A white crystalline solid. Yield: 90-95%. Purity (by HPLC): >98%.
Part 4: Pilot-Scale-Up Considerations & Protocol (1 kg Scale)
Transitioning from the lab to a pilot plant is not a linear process.[9] Careful consideration must be given to changes in thermodynamics, fluid dynamics, and mass transfer.[9][16]
4.1. Key Scale-Up Challenges
Parameter
Laboratory Scale (10 g)
Pilot Scale (1 kg)
Rationale for Change
Heat Transfer
High surface-area-to-volume ratio; efficient heat dissipation with an ice bath.
Low surface-area-to-volume ratio; risk of thermal runaway.[9]
A jacketed glass-lined or stainless steel reactor with a thermal control unit (TCU) is required for precise and efficient heat removal.[17]
Reagent Addition
Manual addition via dropping funnel over ~30 min.
Metered addition via pump over 2-3 hours.
Slow, controlled addition is critical to manage the exotherm and prevent localized overheating.[8]
Mixing
Magnetic stir bar provides adequate agitation.
Overhead mechanical stirrer with specific impeller (e.g., pitched-blade turbine) is necessary.
Efficient mixing is crucial to maintain temperature homogeneity and prevent solids from settling in the viscous slurry.[9]
Isolation
Büchner funnel filtration.
Centrifuge or a Nutsche filter-dryer.
Large-scale equipment is required for efficient solid-liquid separation and drying of kilogram quantities.
Water Removal
Dean-Stark apparatus.
Azeotropic distillation under vacuum.
Vacuum reduces the boiling point, allowing for lower-temperature operation which can improve product stability and safety.
4.2. Pilot Plant Synthesis Workflow
Caption: Workflow from Lab to Pilot Scale.
4.3. Pilot-Scale (1 kg) Step-by-Step Protocol
Reactor Preparation: Ensure the jacketed reactor (e.g., 20 L) is clean, dry, and inerted with nitrogen.
Charge Reagents: Charge 2-aminobutanol (1.0 kg, 11.2 mol) and toluene (10 L) to the reactor. Start agitation.
Cooling: Set the reactor jacket temperature to -5 °C. Cool the internal contents to 0-5 °C.
Acid Addition: Slowly add concentrated sulfuric acid (0.62 L, 11.8 mol) via a metering pump over 2-3 hours. Carefully monitor the internal temperature, maintaining it below 15 °C.
Distillation: After addition, heat the reactor contents to an internal temperature of 55-65 °C. Apply vacuum to initiate azeotropic distillation of the toluene-water mixture.
Monitoring: Continue distillation until the theoretical amount of water (~202 mL) has been collected in the receiver.
Crystallization & Isolation: Cool the reactor contents to 0-5 °C and hold for 1-2 hours to ensure complete crystallization. Transfer the slurry to a Nutsche filter-dryer.
Washing: Wash the product cake with cold ethanol (2 x 2.5 L).
Drying: Dry the product under vacuum at 50-60 °C until the loss on drying (LOD) is <0.5%.
Discharge & Package: Discharge the final product into double-lined, sealed containers.
Part 5: Analytical Quality Control (QC)
Rigorous analytical testing is required to ensure the final product meets the required specifications for identity, purity, and quality.[18]
Adesis, Inc. (2024). Guide of Pilot Plant Scale-Up Techniques. Available at: [Link]
Goel Impex. (2025). The Importance of Pilot Scale Plants in the Pharmaceutical and Chemical Industries. Available at: [Link]
EPIC Systems Group. (n.d.). 8 Key Challenges To Pilot Plant Scale-Up. Available at: [Link]
University of California, Merced. (2012). Standard Operating Procedure: Sulfuric Acid. Available at: [Link]
CORECHEM, Inc. (n.d.). Safe Handling Guide: Sulfuric Acid. Available at: [Link]
International Journal of Research Trends and Innovation. (2014). PILOT PLANT SCALE-UP TECHNIQUE. Available at: [Link]
SLAC National Accelerator Laboratory. (2013). Sulfuric Acid Safe Handling Guideline. Available at: [Link]
Wong, K. K., & Dreyfuss, J. (1979). High-pressure liquid chromatographic determination of 2-aminoethyl hydrogen sulfate in plasma and urine. Journal of Chromatography B: Biomedical Sciences and Applications, 163(2), 153-160. Available at: [Link]
ASIA Chemical. (2025). Optimization Strategies For Sulfonation Processes To Enhance Production Efficiency. Available at: [Link]
BS Publications. (n.d.). Pilot Plant Scale up Techniques. Available at: [Link]
Simple Science. (2024). Comprehensive Guide to Sulfuric Acid: Uses, Handling, Safety, and Buying Tips. Available at: [Link]
U.S. Environmental Protection Agency. (n.d.). Prevention Reference Manual: Chemical Specific Volume 15: Control of Accidental Releases of Sulfur Trioxide. Available at: [Link]
Ford, M. E. (1989). U.S. Patent No. 4,864,045. U.S. Patent and Trademark Office.
The Chemithon Corporation. (1997). Sulfonation and Sulfation Processes. Available at: [Link]
LookChem. (n.d.). 2-aminobutyl hydrogen sulfate CAS NO.68541-04-8. Available at: [Link]
Sigma-HSE. (2023). Process Safety Management (PSM): OSHA Standards & Safety. Available at: [Link]
University of California, Riverside. (n.d.). Process Safety Management (PSM). Available at: [Link]
California Department of Industrial Relations. (n.d.). California Code of Regulations, Title 8, Section 5189. Available at: [Link]
University of Rochester. (2019). Scale-Up Reaction Safety. Available at: [Link]
Ford, M. E. (1986). U.S. Patent No. 4,597,911. U.S. Patent and Trademark Office. Available at: [Link]
Al-Horani, F. A. (2022). Chemical approaches to the sulfation of small molecules: current progress and future directions. RSC medicinal chemistry, 13(10), 1165-1181. Available at: [Link]
Dow Chemical Company. (1965). U.S. Patent No. 3,169,143. U.S. Patent and Trademark Office.
Reddy, T. S., & Hu, B. (2019). Chemical Sulfation of Small Molecules–Advances and Challenges. EC Pharmacology and Toxicology, 7, 725-731. Available at: [Link]
Miles Laboratories. (1964). U.S. Patent No. 3,133,950. U.S. Patent and Trademark Office.
Ajinomoto Co., Inc. (1992). U.S. Patent No. 5,118,815. U.S. Patent and Trademark Office.
Agilent Technologies. (n.d.). Pharmaceutical Small Molecule Drug Characterization. Available at: [Link]
Hamase, K., & Zaitsu, K. (2018). Two-Dimensional LC–MS/MS Determination of Chiral Amino Acids in Real-World Samples. Methods in Molecular Biology, 1789, 147-158. Available at: [Link]
Application Notes and Protocols for the Utilization of 2-Aminobutyl Hydrogen Sulfate in Heterocyclic Compound Synthesis
Abstract This technical guide provides an in-depth exploration of the potential applications of 2-aminobutyl hydrogen sulfate as a versatile building block in the synthesis of sulfur-containing heterocyclic compounds. Wh...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides an in-depth exploration of the potential applications of 2-aminobutyl hydrogen sulfate as a versatile building block in the synthesis of sulfur-containing heterocyclic compounds. While direct literature on this specific reagent is emerging, this document leverages established principles of organic synthesis to propose and detail its use in forming valuable heterocyclic cores, such as thiazoles and thiophenes. By serving as both a source of the aminobutyl moiety and an in-situ acid catalyst, 2-aminobutyl hydrogen sulfate presents a promising, atom-economical alternative for the synthesis of complex molecules relevant to pharmaceutical and materials science research. This guide offers detailed mechanistic insights, step-by-step experimental protocols based on analogous and well-established reactions, and quantitative data to support the proposed synthetic strategies.
Introduction: The Significance of Sulfur-Containing Heterocycles and the Potential of 2-Aminobutyl Hydrogen Sulfate
Heterocyclic compounds are the cornerstone of modern medicinal chemistry, with a vast majority of pharmaceuticals incorporating these cyclic structures. Among them, sulfur-containing heterocycles such as thiazoles, thiophenes, and their derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The development of novel and efficient synthetic routes to these scaffolds is therefore a critical endeavor in drug discovery and development.
2-Aminobutyl hydrogen sulfate, the sulfuric acid salt of 2-amino-1-butanol, is a readily accessible and stable bifunctional molecule. Its structure incorporates a nucleophilic amino group, a chiral center, and a sulfate moiety. This unique combination of functional groups suggests its potential as a versatile precursor in the construction of sulfur-containing heterocycles. The sulfate group can act as a latent sulfur source or as an in-situ acid catalyst, promoting cyclization and dehydration steps.[1][2] This guide will explore the plausible, mechanistically sound applications of 2-aminobutyl hydrogen sulfate in the synthesis of key heterocyclic systems.
Proposed Application: Synthesis of 2-Amino-4-substituted-Thiazoles via a Modified Hantzsch-type Reaction
The Hantzsch thiazole synthesis is a classical and highly effective method for the formation of the thiazole ring, typically involving the condensation of an α-haloketone with a thioamide.[3][4] We propose a modification of this reaction where 2-aminobutyl hydrogen sulfate serves as a precursor to the requisite thioamide in situ, or participates directly in a multicomponent reaction.
Proposed Mechanistic Pathway
The proposed reaction likely proceeds through the initial formation of a thiourea derivative from 2-aminobutyl hydrogen sulfate, which then undergoes cyclization with an α-haloketone. The acidic nature of the hydrogen sulfate salt can catalyze the dehydration step, leading to the aromatic thiazole ring.
Application Notes and Protocols for the Preparation of 2-Aminobutyl Hydrogen Sulfate
Abstract This document provides a comprehensive guide for the synthesis of 2-aminobutyl hydrogen sulfate, a valuable chemical intermediate. The primary method detailed is the direct esterification of 2-aminobutanol with...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive guide for the synthesis of 2-aminobutyl hydrogen sulfate, a valuable chemical intermediate. The primary method detailed is the direct esterification of 2-aminobutanol with sulfuric acid, a robust and high-yield approach. The protocol leverages azeotropic distillation to drive the reaction to completion. This guide is intended for researchers, chemists, and drug development professionals, offering in-depth procedural details, explanations of the underlying chemical principles, and methods for product validation.
Introduction and Scientific Principle
2-Aminobutyl hydrogen sulfate serves as a key intermediate in organic synthesis, notably in the preparation of 2-ethylaziridine, which is a precursor for various specialized chemicals and pharmaceutical agents.[1] The synthesis protocol described herein is based on the acid-catalyzed esterification of the primary alcohol group in 2-aminobutanol with sulfuric acid.
The core of this method is the strategic removal of water, a byproduct of the esterification, to shift the reaction equilibrium toward the product side, in accordance with Le Châtelier's principle. This is efficiently achieved by using an inert solvent, such as toluene, which forms a low-boiling azeotrope with water.[2] The addition of a cationic surface-active agent enhances the reaction rate and yield by improving the interaction between the polar reactants within the nonpolar solvent medium.[2][3] This method is advantageous due to its high efficiency, yielding the final product in excellent purity and near-quantitative amounts.[2]
Reaction Scheme and Mechanism
The overall reaction is the sulfation of 2-aminobutanol:
The reaction proceeds via a standard acid-catalyzed esterification mechanism. The amino group of 2-aminobutanol is first protonated by the strong sulfuric acid, forming an ammonium salt. The sulfuric acid then acts as the sulfating agent, reacting with the hydroxyl group.
Introduction: The Critical Role of Crystallization in the Purification of 2-Aminobutyl Hydrogen Sulfate
Application Notes and Protocols for the Crystallization of 2-Aminobutyl Hydrogen Sulfate For Researchers, Scientists, and Drug Development Professionals 2-Aminobutyl hydrogen sulfate, as a chiral intermediate or active p...
Author: BenchChem Technical Support Team. Date: March 2026
Application Notes and Protocols for the Crystallization of 2-Aminobutyl Hydrogen Sulfate
For Researchers, Scientists, and Drug Development Professionals
2-Aminobutyl hydrogen sulfate, as a chiral intermediate or active pharmaceutical ingredient (API), demands high purity and a consistent solid-state form for predictable performance and regulatory compliance. Crystallization is a paramount purification technique in pharmaceutical manufacturing, offering the ability to isolate the desired compound in a highly purified, crystalline form with specific physical properties.[][2] This guide provides a comprehensive overview of the theoretical and practical aspects of developing robust crystallization processes for 2-aminobutyl hydrogen sulfate, drawing upon established principles of amino acid and amino acid derivative crystallization.
The selection of an appropriate crystallization strategy is contingent on the physicochemical properties of the target molecule, including its solubility profile, thermal stability, and potential for polymorphism.[3][4] While specific data for 2-aminobutyl hydrogen sulfate is not extensively available in public literature, we can extrapolate from the behavior of similar compounds, such as 2-aminoethyl hydrogen sulfate and other amino acid derivatives, to establish a logical starting point for process development.[5][6]
Physicochemical Properties and Pre-Crystallization Considerations
A thorough understanding of the molecule's properties is the foundation of a successful crystallization process.
Table 1: Physicochemical Properties of 2-Aminobutyl Hydrogen Sulfate and Related Compounds
Generally high melting points, often with decomposition.
Initial Characterization Workflow:
Before embarking on crystallization screening, it is crucial to perform preliminary characterization of the crude 2-aminobutyl hydrogen sulfate.
Caption: Initial characterization and solubility screening workflow.
Crystallization Techniques for 2-Aminobutyl Hydrogen Sulfate
Several crystallization techniques are commonly employed for amino acids and their derivatives.[][2][10] The choice of method depends on the solubility profile of 2-aminobutyl hydrogen sulfate and the desired crystal attributes.
Cooling Crystallization
This is a widely used method for compounds that exhibit a significant decrease in solubility with decreasing temperature.
Principle: A saturated or near-saturated solution is prepared at an elevated temperature and then cooled in a controlled manner to induce supersaturation and subsequent crystallization.
Causality Behind Experimental Choices:
Solvent Selection: The ideal solvent will dissolve a sufficient amount of the solute at a higher temperature and a significantly lower amount at a lower temperature. Water is a likely primary solvent for 2-aminobutyl hydrogen sulfate.
Cooling Rate: A slow cooling rate generally promotes the growth of larger, more well-defined crystals with higher purity. Rapid cooling can lead to the formation of small, potentially less pure crystals or even amorphous precipitation.
Seeding: Introducing seed crystals of the desired polymorphic form at a specific temperature within the metastable zone can control the onset of crystallization and influence the final crystal size distribution.
Protocol: Controlled Cooling Crystallization of 2-Aminobutyl Hydrogen Sulfate
Solvent Selection and Solution Preparation:
Based on solubility screening, select a suitable solvent system (e.g., deionized water).
Prepare a nearly saturated solution of 2-aminobutyl hydrogen sulfate at an elevated temperature (e.g., 60-70 °C) with continuous stirring until all solids are dissolved.
Cooling Profile:
Implement a controlled cooling ramp. A linear cooling rate of 5-10 °C/hour is a good starting point.
Monitor the solution for the onset of nucleation (cloud point).
Seeding (Optional but Recommended):
Once the solution reaches a temperature within the metastable zone (typically 2-5 °C below the saturation temperature), introduce a small quantity (0.1-1% w/w) of finely ground, high-purity seed crystals of 2-aminobutyl hydrogen sulfate.
Maturation:
Hold the slurry at the final, lower temperature (e.g., 4-10 °C) for a period of 2-4 hours with gentle agitation to allow for complete crystallization and equilibration.
Isolation and Drying:
Isolate the crystals by filtration (e.g., using a Buchner funnel).
Wash the filter cake with a small amount of cold solvent to remove residual mother liquor.
Dry the crystals under vacuum at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.
Anti-Solvent Crystallization
This technique is effective when the solute is highly soluble in one solvent and poorly soluble in another, and the two solvents are miscible.
Principle: An anti-solvent is added to a solution of the compound, reducing its solubility and inducing crystallization.
Causality Behind Experimental Choices:
Solvent/Anti-Solvent System: The primary solvent should have high solvating power for 2-aminobutyl hydrogen sulfate, while the anti-solvent should be a poor solvent. For a water-soluble compound like this, common anti-solvents include ethanol, isopropanol, or acetone.[6]
Addition Rate: A slow, controlled addition of the anti-solvent is crucial to maintain a moderate level of supersaturation, favoring crystal growth over nucleation.
Temperature: Performing the addition at a constant, often ambient or slightly elevated, temperature can improve process control.
Protocol: Anti-Solvent Crystallization of 2-Aminobutyl Hydrogen Sulfate
Solution Preparation:
Dissolve the crude 2-aminobutyl hydrogen sulfate in a minimal amount of a suitable solvent (e.g., water) at a controlled temperature (e.g., 25 °C).
Anti-Solvent Addition:
Slowly add a pre-determined volume of an anti-solvent (e.g., ethanol) to the stirred solution. A peristaltic pump is recommended for a consistent addition rate.
Monitor the solution for the onset of turbidity.
Seeding (Optional):
Seed the solution just before or at the point of initial turbidity to control the crystal form and size.
Equilibration:
After the complete addition of the anti-solvent, continue to stir the resulting slurry for 1-3 hours to ensure complete crystallization.
Isolation and Drying:
Follow the same isolation and drying procedure as described for cooling crystallization.
Caption: Comparison of cooling and anti-solvent crystallization workflows.
Reactive Crystallization
In some cases, crystallization can be coupled with the final step of a chemical synthesis.
Principle: The desired product is formed in a solution under conditions where it is sparingly soluble, causing it to crystallize as it is generated. For instance, if 2-aminobutanol is reacted with sulfuric acid, the resulting 2-aminobutyl hydrogen sulfate may precipitate from the reaction mixture.
Causality Behind Experimental Choices:
Reaction Stoichiometry and Concentration: Precise control over the molar ratios of reactants is essential. The final concentration of the product should exceed its solubility limit in the reaction medium.
Temperature Control: The reaction temperature can influence both the reaction rate and the solubility of the product, thereby affecting the crystallization process. Exothermic reactions may require cooling to control the temperature profile.[11]
Solvent Choice: The reaction solvent must be compatible with the reaction chemistry and should be a relatively poor solvent for the final product.
Protocol: Conceptual Reactive Crystallization
Reactant Preparation:
Prepare a solution of 2-aminobutanol in a suitable solvent.
Reagent Addition:
Cool the solution (e.g., to 0-5 °C) and slowly add a stoichiometric amount of sulfuric acid while monitoring the internal temperature.
Crystallization and Maturation:
The product, 2-aminobutyl hydrogen sulfate, should precipitate upon formation.
Stir the resulting slurry for an additional period to ensure complete reaction and crystallization.
Isolation and Drying:
Isolate and dry the product as previously described.
Polymorphism: A Critical Consideration
Polymorphism is the ability of a solid material to exist in more than one form or crystal structure.[3] Different polymorphs of the same compound can exhibit different physicochemical properties, including solubility, melting point, and stability, which can have significant implications for drug development. It is highly probable that 2-aminobutyl hydrogen sulfate, like other hydrogen sulfate salts, can exist in multiple polymorphic forms.[12][13][14][15]
Strategies for Polymorph Screening and Control:
Vary Crystallization Conditions: Perform crystallization experiments under a wide range of conditions (solvents, temperatures, cooling rates, levels of supersaturation) to identify different polymorphic forms.
Characterization: Analyze the resulting solids using techniques such as:
Powder X-ray Diffraction (PXRD): To identify different crystal lattices.
Differential Scanning Calorimetry (DSC): To detect melting points and phase transitions.
Thermogravimetric Analysis (TGA): To assess thermal stability and the presence of solvates.
Infrared (IR) and Raman Spectroscopy: To probe differences in molecular vibrations and hydrogen bonding.[15]
Table 2: Key Parameters for Polymorph Control
Parameter
Influence on Polymorphism
Recommended Approach
Solvent
Can influence which polymorph is thermodynamically or kinetically favored.
Screen a diverse range of solvents (protic, aprotic, polar, non-polar).
Temperature
Can determine the relative stability of different polymorphs.
Conduct crystallizations at various temperatures.
Supersaturation
High supersaturation often favors the formation of metastable polymorphs.
Control the rate of supersaturation generation (e.g., slow cooling or anti-solvent addition).
Seeding
Can direct the crystallization towards a specific, desired polymorph.
Use well-characterized seed crystals of the target polymorph.
Conclusion and Best Practices
The development of a robust crystallization process for 2-aminobutyl hydrogen sulfate requires a systematic and data-driven approach. While direct literature on this specific molecule is scarce, the principles governing the crystallization of amino acids and related sulfate salts provide a strong foundation for investigation. It is imperative to begin with a thorough characterization of the crude material and its solubility behavior. Controlled cooling and anti-solvent crystallization are logical starting points for process development. Throughout the development process, a diligent search for and characterization of potential polymorphs is essential to ensure the consistent production of a high-quality, stable solid form suitable for its intended application in drug development and manufacturing.
MDPI. High-Pressure Polymorphism in Hydrogen-Bonded Crystals: A Concise Review. [Link]
MDPI. High-Pressure Polymorphism in Hydrogen-Bonded Crystals: A Concise Review. [Link]
arXiv. Extended study of crystal structures, optical properties and vibrational spectra of polar 2-aminopyrimidinium hydrogen phosphite and bis(2-aminopyrimidinium) sulfate monohydrate and two 2-aminopyrimidinium hydrogen sulfate polymorphs. [Link]
Technical Support Center: Synthesis of 2-Aminobutyl Hydrogen Sulfate
Welcome to the technical support center for the synthesis of 2-aminobutyl hydrogen sulfate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encount...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 2-aminobutyl hydrogen sulfate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. Our goal is to provide you with in-depth, field-proven insights to help you improve your reaction yields and product purity. This document moves beyond simple step-by-step instructions to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your experimental outcomes.
Frequently Asked Questions (FAQs)
This section addresses high-level questions that are frequently asked about the synthesis of 2-aminobutyl hydrogen sulfate.
Q1: What is the primary reaction for synthesizing 2-aminobutyl hydrogen sulfate?
The synthesis is fundamentally an esterification reaction where the hydroxyl group of 2-aminobutanol is sulfated. The general scheme involves reacting 2-aminobutanol with a suitable sulfating agent. The key challenge is achieving chemoselectivity for the hydroxyl group (O-sulfation) over the more nucleophilic amino group (N-sulfation).
Caption: General reaction scheme for 2-aminobutyl hydrogen sulfate synthesis.
Q2: Which sulfating agents are recommended, and what are their trade-offs?
The choice of sulfating agent is critical and depends on the scale, desired purity, and sensitivity of your starting materials. Common agents include concentrated sulfuric acid, sulfamic acid, and sulfur trioxide complexes.[1] Each has distinct advantages and disadvantages.
Sulfating Agent
Pros
Cons
Typical Conditions
Concentrated H₂SO₄
Inexpensive, readily available, acts as both reactant and catalyst.[2]
Highly corrosive, strongly acidic, can cause charring at high temperatures.[3]
Low temperature (-5 to 40°C) during addition, followed by heating to drive the reaction.[2]
Sulfamic Acid (H₃NSO₃)
Milder, crystalline, easy to handle, selectively sulfates under mild conditions.[4]
Less reactive, may require higher temperatures or catalysts (e.g., urea), and can be more expensive.[4]
Heating in a suitable solvent (e.g., 110-160°C).[5]
SO₃-Amine Complexes (e.g., SO₃-Pyridine)
Very mild, high selectivity, suitable for sensitive substrates.[1][6]
Can be expensive, may require stoichiometric excess, and purification can be complex.[1][6]
Anhydrous conditions, often in aprotic solvents like DMF or DCM at room temperature.
Q3: What are the most critical parameters affecting reaction yield?
Several factors must be carefully controlled to maximize yield:
Temperature: Temperature control is paramount. The initial addition of a strong acid like H₂SO₄ should be done at low temperatures to manage the exotherm.[2] However, the reaction often requires heating to go to completion. Overheating can lead to decomposition and byproduct formation.[3][7]
Stoichiometry: The molar ratio of the sulfating agent to 2-aminobutanol must be optimized. An excess of the sulfating agent can lead to side reactions, while an insufficient amount will result in incomplete conversion.[7]
Purity of 2-Aminobutanol: The starting material must be pure and, importantly, anhydrous. Water can hydrolyze the sulfating agent and interfere with the reaction.
Water Removal: The reaction produces water, which can shift the equilibrium back towards the reactants. Using a Dean-Stark apparatus or a solvent that forms an azeotrope with water (like toluene) can effectively remove water and drive the reaction forward, significantly improving yield.[2]
Q4: How can I monitor the reaction's progress?
The reaction can be monitored using techniques such as Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Since 2-aminobutyl hydrogen sulfate is a highly polar, salt-like compound, specific methods may be required. For HPLC, derivatization of the amino group might be necessary for good separation and UV detection on a standard C18 column.[8][9] Alternatively, quantitative NMR can be used to determine the conversion rate in the crude reaction mixture.[2]
Troubleshooting Guide
This section provides solutions to specific problems you may encounter during your synthesis.
Caption: Troubleshooting workflow for common synthesis issues.
Problem 1: Low Conversion or No Product Formation
Q: I've run the reaction, but analysis shows very little or no desired product. What went wrong?
A: This issue typically points to problems with reaction conditions or reagent quality.
Root Cause: Inadequate Temperature Control. The sulfation of amino alcohols is highly temperature-dependent. If using a strong acid like H₂SO₄, the initial addition must be performed at a low temperature (e.g., below 40°C, ideally cooler) to prevent uncontrolled exothermic reactions that can degrade the starting material.[2] Conversely, some milder reagents like sulfamic acid require significant heat to react efficiently.[5]
Solution: For H₂SO₄ reactions, use an ice bath to maintain a low temperature during the dropwise addition of the acid. After addition, allow the mixture to stir and slowly warm to room temperature before considering gentle heating to drive the reaction to completion. For sulfamic acid, ensure the reaction reaches the necessary temperature (e.g., 110-160°C) and is held there for a sufficient duration.[5]
Root Cause: Presence of Water. Water will react with strong sulfating agents (like SO₃ or chlorosulfonic acid) and can hydrolyze the product. The starting 2-aminobutanol should be anhydrous.
Solution: Ensure all glassware is oven-dried and solvents are anhydrous. If possible, distill the 2-aminobutanol before use. As mentioned, employing a Dean-Stark apparatus during the reaction is a highly effective strategy for removing the water byproduct and improving yield.[2]
Root Cause: Ineffective Sulfating Agent. The sulfating agent may have degraded. For example, sulfur trioxide complexes can be moisture-sensitive.
Solution: Use a fresh bottle of the sulfating agent or purify it before use if applicable. Store all reagents under appropriate anhydrous conditions.
Problem 2: Product is Impure with Significant Byproducts
Q: I have obtained a product, but the yield is low and it is contaminated with byproducts. How can I improve purity?
A: Byproduct formation is often due to a lack of selectivity or decomposition.
Root Cause: Competing N-Sulfation. The amino group on 2-aminobutanol is a strong nucleophile and can compete with the hydroxyl group, leading to the formation of the N-sulfated product (a sulfamic acid derivative).
Solution & Causality: The key to favoring O-sulfation is to control the pH. By using a strong acid like H₂SO₄, the reaction medium becomes highly acidic. Under these conditions, the amino group is protonated to form an ammonium salt (-NH₃⁺). This protonated amine is no longer nucleophilic, effectively "protecting" it and leaving the hydroxyl group as the primary site for the sulfating agent to attack.[10] This is a critical mechanistic insight for achieving high selectivity.
Root Cause: Thermal Decomposition or Charring. This is a common issue when using concentrated sulfuric acid at elevated temperatures, a method historically known as the Wenker process for the analogous ethanolamine.[3] The strong, hot acid can cause dehydration and polymerization, resulting in a dark, tarry mixture and low yields.
Solution: Avoid excessively high temperatures (>150-160°C) when using strong acids. If decomposition is a persistent problem, switch to a milder sulfating agent such as sulfamic acid or a SO₃-amine complex, which operate under less harsh conditions.[4][6]
Problem 3: Low Isolated Yield Despite Good Conversion
Q: My reaction monitoring shows good conversion to the product, but I lose most of it during workup and purification. Why is this happening?
A: This problem is almost always related to the physical properties of the product and the isolation technique.
Root Cause: High Water Solubility. 2-Aminobutyl hydrogen sulfate is a zwitterionic compound, making it highly polar and very soluble in water, but poorly soluble in many organic solvents. Attempts to extract it from an aqueous solution with a standard organic solvent will likely fail.
Solution: The most effective isolation method is precipitation. After the reaction is complete and cooled, the product can often be precipitated by adding a solvent in which it is insoluble, such as ethanol, isopropanol, or acetone.[2] The crude solid can then be collected by filtration.
Root Cause: Inefficient Purification. The crude product may still contain unreacted starting materials or inorganic salts from neutralization.
Solution: Recrystallization is the preferred method for purification. A common procedure involves dissolving the crude product in a minimal amount of hot water and then adding a miscible organic solvent (like ethanol or isopropanol) until the solution becomes turbid. Upon cooling, the purified product should crystallize out. The choice of solvent system is critical and may require some experimentation.
Experimental Protocols
The following protocols are provided as a starting point. They should be adapted and optimized for your specific laboratory conditions and scale.
Protocol 1: Synthesis using Concentrated Sulfuric Acid
This method is adapted from a procedure for the analogous 2-aminoethyl hydrogen sulfate and leverages the principle of azeotropic water removal to drive the reaction.[2]
Setup: Equip a three-neck round-bottom flask with a mechanical stirrer, a dropping funnel, a thermometer, and a Dean-Stark apparatus fitted with a condenser.
Reactant Charging: To the flask, add 2-aminobutanol (1.0 eq) and toluene (approx. 4 volumes relative to the amino alcohol).
Acid Addition: Begin stirring and cool the mixture to below 10°C using an ice-water bath. Slowly add concentrated (98%) sulfuric acid (1.05-1.1 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 40°C.[2]
Reaction: After the addition is complete, stir the mixture for an additional 30 minutes at room temperature. Then, heat the mixture to reflux (approx. 110°C).
Water Removal: Collect the water that separates in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 1-2 hours).[2]
Isolation: Cool the reaction slurry to below 30°C. Add ethanol (approx. 1 volume relative to the filter cake) and stir for 15 minutes.
Filtration and Drying: Filter the solid product using a Büchner funnel. Wash the filter cake with ethanol to remove residual toluene and unreacted starting materials. Dry the white crystalline product under vacuum.
Protocol 2: Purification by Recrystallization
Dissolution: Place the crude 2-aminobutyl hydrogen sulfate in a flask. Add a minimal amount of hot deionized water and stir until the solid is completely dissolved.
Precipitation: While the solution is still warm, slowly add ethanol (or isopropanol) with stirring until the solution becomes persistently cloudy.
Crystallization: Cover the flask and allow it to cool slowly to room temperature, then place it in an ice bath or refrigerator for several hours to maximize crystal formation.
Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.
References
Synthesis of Ethambutol. (n.d.). Semantic Scholar. Retrieved from [Link]
Al-Horani, F. A., & Lee, J. (2022). Chemical Methods for N‐ and O‐Sulfation of Small Molecules, Amino Acids and Peptides. ChemistrySelect. Retrieved from [Link]
2-aminobutyl hydrogen sulfate CAS NO.68541-04-8. (n.d.). LookChem. Retrieved from [Link]
Kumar, J. K., & Narender, A. (2014). Stereoselective synthesis of tuberculostatic agent (S,S)-Ethambutol. ACG Publications. Retrieved from [Link]
CN108218724B - Method for synthesizing ethambutol hydrochloride. (n.d.). Google Patents.
Chanda, K., & Gupt, S. K. (2012). Chemical Sulfation of Small Molecules – Advances and Challenges. PMC. Retrieved from [Link]
Gaviin, G., & Hattori, K. (1965). US3169143A - Preparation of 2-aminoethyl hydrogen sulfate. Google Patents.
CN105481703A - Method for synthesizing (S)-2-aminobutanol. (n.d.). Google Patents.
Al-Horani, F. A. (2021). Chemical approaches to the sulfation of small molecules: current progress and future directions. PMC. Retrieved from [Link]
Sengupta, D., & Saha, M. (n.d.). Kinetics and process parameter studies in the synthesis of 2-amino-1-butanol from methyl-DL-a -aminobutyrate. Indian Chemical Engineer. Retrieved from [Link]
PROCESS DEVELOPMENT REPORT. (2019, November 18). Medicines for All institute (M4ALL). Retrieved from [Link]
Gorter de Vries, A. R., et al. (2017). Production of (S)-2-aminobutyric acid and (S)-2-aminobutanol in Saccharomyces cerevisiae. Microbial Cell Factories. Retrieved from [Link]
CN105481703B - One kind synthesis(S)The method of 2 amino butanols. (n.d.). Google Patents.
Parker, E. T., et al. (2011). Enhanced Synthesis of Alkyl Amino Acids in Miller's 1958 H2S Experiment. Origins of Life and Evolution of Biospheres. Retrieved from [Link]
REGULARITIES OF THE PROCESS OF SULFATION OF THE MIXTURES OF ORGANIC SUBSTANCES. (n.d.). Semantic Scholar. Retrieved from [Link]
Gill, D. M., Male, L., & Jones, A. M. (2019). Sulfation made simple: a strategy for synthesising sulfated molecules. RSC Publishing. Retrieved from [Link]
CN112142609B - Preparation method of (D) -2-aminobutanol or (L) -. (n.d.). Google Patents.
Separation of two sulfurated amino acids with other seventeen amino acids by HPLC with pre-column derivatization Application. (2010, May 14). Agilent. Retrieved from [Link]
Improvement on taurine synthesis process. (n.d.). ResearchGate. Retrieved from [Link]
US3979457A - Process for production of (+)-2-amino-1-butanol. (n.d.). Google Patents.
Sulfation | The Medicinal Chemist's Guide to Solving ADMET Challenges. (2021, August 27). Royal Society of Chemistry. Retrieved from [Link]
7. ANALYTICAL METHODS. (n.d.). ATSDR. Retrieved from [Link]
Sulfonation and Sulfation Processes. (n.d.). Chemithon. Retrieved from [Link]
Hu, P., Ben-David, Y., & Milstein, D. (2016). General Synthesis of Amino Acid Salts from Amino Alcohols and Basic Water Liberating H2. Journal of the American Chemical Society. Retrieved from [Link]
Sulfamic Acid and Sulfamates. (n.d.). ResearchGate. Retrieved from [Link]
D'Andrea, L., et al. (2017). Synthesis of 2-aminosuberic acid derivatives as components of some histone deacetylase inhibiting cyclic tetrapeptides. PMC. Retrieved from [Link]
CN105510511A - HPLC (High Performance Liquid Chromatography) separation and detection method of 2-aminobutanol enantiomer. (n.d.). Google Patents.
PREPARATION OF 2-AMINOETHYLSULFONIC ACID. (2009, April 25). Scholar Hub Universitas Indonesia. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Content Type: Technical Troubleshooting Guide & FAQ
Audience: Researchers, Process Chemists, and Drug Development Professionals
Subject: 2-Aminobutyl Hydrogen Sulfate (CAS: 68541-04-8 / Generic Isomers)[1]
Introduction: The Zwitterionic Challenge
Welcome to the Technical Support Center. You are likely working with 2-aminobutyl hydrogen sulfate , a critical zwitterionic intermediate often used in the Wenker synthesis to generate aziridines (e.g., 2-ethylaziridine) or as a precursor for chiral auxiliaries in pharmaceutical synthesis (e.g., ethambutol analogs).[1]
The Core Problem:
As a zwitterion (
), this compound exhibits high water solubility and poor solubility in non-polar organic solvents.[1] Crude reaction mixtures—typically from the esterification of 2-amino-1-butanol with sulfuric acid or chlorosulfonic acid—often suffer from:
Excess Sulfuric Acid: Leading to hygroscopic "oiling out."
Oxidative Charring: Resulting in brown/black tars (especially from high-temperature
Hydrolysis: Reversion to the starting amino alcohol if water is not rigorously excluded.
This guide provides an autonomous, evidence-based purification strategy designed to isolate high-purity crystalline product suitable for sensitive downstream cyclization or coupling reactions.[1]
Purification Workflow & Logic
The following workflow illustrates the "Golden Path" for purifying crude amino alcohol sulfates. This protocol prioritizes the removal of acidic impurities and color bodies while maximizing yield through antisolvent crystallization.
Figure 1: Standard purification workflow for zwitterionic amino alcohol sulfates.[1] The process relies on the compound's insolubility in alcohols to separate it from soluble organic impurities.
Troubleshooting Guide (FAQ)
This section addresses specific failure modes reported by users.
Issue 1: "My product is oiling out and won't crystallize."
Diagnosis:
This is the most common issue and is typically caused by excess water or residual sulfuric acid . The presence of water disrupts the crystal lattice formation, while sulfuric acid acts as a hygroscopic impurity that lowers the melting point.
Corrective Action:
Azeotropic Drying: If the crude is a syrup, dissolve it in a small amount of water, add fresh toluene or xylene, and reflux with a Dean-Stark trap to remove water.
Trituration: Decant the toluene. Add anhydrous ethanol or isopropanol to the residue. Scratch the flask walls vigorously with a glass rod. The mechanical energy often induces nucleation.
Seeding: If available, add a seed crystal of pure 2-aminobutyl hydrogen sulfate.
Solvent Switch: If using methanol/ethanol fails, try glacial acetic acid . Some amino sulfates crystallize well from hot acetic acid upon cooling, as it suppresses zwitterion dissociation.
Issue 2: "The product is highly acidic (pH < 2) even after filtration."
Displacement Wash: Do not just filter; you must wash the cake. Use ice-cold anhydrous ethanol followed by diethyl ether .
Mechanism:[1][2][3][4][5][6] The sulfate ester is insoluble in ether, but sulfuric acid is somewhat soluble in ethanol and miscible with the mother liquor. The ether wash removes the ethanol and helps dry the solid.
Recrystallization: If washing fails, recrystallize from a minimum amount of hot water (approx. 1 mL per gram) and precipitate with 5-10 volumes of ethanol.
Issue 3: "The product turned brown/black during synthesis."
Diagnosis:
Oxidative degradation (charring) caused by high reaction temperatures (
) or prolonged exposure to concentrated in the presence of air.
Corrective Action:
Activated Carbon Treatment:
Dissolve the crude solid in hot water (approx.
).
Add activated charcoal (1-3% by weight).
Stir for 15-30 minutes.
Filter through a Celite pad while hot.
Precipitate the product by adding ethanol to the clear, colorless filtrate.
Issue 4: "Yield is significantly lower than expected (<50%)."
Diagnosis:
High Solubility Loss: You may be using too much water during the initial dissolution or recrystallization.
Hydrolysis: If the reaction mixture was not dry, the ester may have hydrolyzed back to 2-aminobutanol.
Corrective Action:
Minimize Water: Use the absolute minimum volume of hot water required to dissolve the solid.
Mother Liquor Recovery: Concentrate the mother liquor (filtrate) under vacuum to half volume and add more antisolvent (ethanol) to recover a second crop of crystals. Note: The second crop will be less pure.
Detailed Protocols
Protocol A: Recrystallization via Water/Alcohol Displacement
Best for: Removing color and bulk sulfuric acid.
Dissolution: Place 10 g of crude 2-aminobutyl hydrogen sulfate in a flask. Add deionized water dropwise while heating to
until fully dissolved. (Target conc: ~0.5 - 1.0 g/mL).[1]
Decolorization (Optional): If colored, add 0.2 g activated carbon, stir 20 min, and filter hot.
Precipitation: Allow the solution to cool to room temperature. Slowly add anhydrous ethanol (approx. 30-50 mL) with stirring. A white precipitate should form.
Maturation: Cool the flask in an ice bath (
) for 1 hour to maximize yield.
Filtration: Filter under vacuum using a sintered glass funnel.
Wash: Wash the cake with
mL cold ethanol, then mL diethyl ether.
Drying: Dry in a vacuum desiccator over
or NaOH pellets (to absorb acid fumes) at room temperature.
Protocol B: Purification via Chlorosulfonic Acid Route (Preventative)
Best for: Avoiding the "messy" sulfuric acid cleanup entirely.
If your current crude is too difficult to purify, consider altering the synthesis:
Dissolve 2-amino-1-butanol in Dichloromethane (DCM) or Chloroform .[1]
Cool to
.
Slowly add Chlorosulfonic acid (1.0 - 1.1 equiv).
Result: The product precipitates immediately as a white solid, leaving impurities in the organic phase.
Workup: Simply filter and wash with DCM. This often yields >95% purity without recrystallization.
Technical Data & Solubility Profile
Use this table to guide your solvent selection for washing and crystallization.
Solvent
Solubility (Cold)
Solubility (Hot)
Role in Purification
Water
High
Very High
Primary Solvent
Methanol
Moderate
High
Co-solvent / Antisolvent (depends on ratio)
Ethanol
Low
Moderate
Primary Antisolvent
Isopropanol
Very Low
Low
Antisolvent / Wash
Diethyl Ether
Insoluble
Insoluble
Wash (Drying aid)
Acetone
Insoluble
Insoluble
Antisolvent
Acetic Acid
Moderate
High
Alternative Recrystallization Solvent
Mechanism of Impurity Formation
Understanding the chemistry helps prevent issues.
Figure 2: Reaction pathways showing the reversible nature of the esterification and the risk of oxidation.
References
Wenker, H. (1935).[2] "The Preparation of Ethylene Imine from Monoethanolamine." Journal of the American Chemical Society, 57(1), 2328.[2] Link[1]
Foundational text describing the synthesis and purification of aminoethyl hydrogen sulf
Gavin, G., & Hattori, K. (1965). "Preparation of 2-aminoethyl hydrogen sulfate." U.S. Patent 3,169,143.[7] Link
Details the sulfur trioxide/chlorosulfonic acid routes to avoid charring and improve purity.
Xu, J., et al. (2010).[3] "An Improved and Mild Wenker Synthesis of Aziridines." Synthesis, 2010(20), 3423–3428.[3] Link[1]
Modern protocol describing the precipitation of amino alcohol sulfates using chlorosulfonic acid in ether/chloroform.
Leighton, P. A., et al. (1947).[2] "A Modification of Wenker's Method of Preparing Ethyleneimine." Journal of the American Chemical Society, 69(6), 1540.[2] Link[1]
Discusses temperature control to minimize by-products during the sulfate ester form
Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 2-aminobutyl hydrogen sulfate and sulfuric acid before handling.[1] Standard PPE (gloves, goggles, lab coat) is mandatory.
Technical Support Center: Handling & Troubleshooting 2-Aminobutyl Hydrogen Sulfate
Introduction 2-Aminobutyl hydrogen sulfate (CAS: 68541-04-8) is a critical intermediate extensively utilized in the synthesis of active pharmaceutical ingredients (such as ethambutol) and fine chemicals[1]. Structurally,...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
2-Aminobutyl hydrogen sulfate (CAS: 68541-04-8) is a critical intermediate extensively utilized in the synthesis of active pharmaceutical ingredients (such as ethambutol) and fine chemicals[1]. Structurally, it is an alkyl hydrogen sulfate containing a primary amine, meaning it exists natively as a zwitterion (inner salt). This highly polar, charge-separated nature renders the compound exceptionally hygroscopic.
When exposed to atmospheric moisture, it does not merely absorb water to form a hydrate; it is susceptible to irreversible chemical degradation. Alkyl hydrogen sulfates undergo rapid hydrolysis under aqueous conditions, cleaving the ester bond to yield the corresponding alcohol (2-amino-1-butanol) and free sulfuric acid[2][3]. This technical guide provides researchers with field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to manage this moisture sensitivity effectively.
Hydrolysis pathway of 2-Aminobutyl hydrogen sulfate upon moisture exposure.
Q: Why does 2-Aminobutyl hydrogen sulfate degrade so rapidly when left on the benchtop?A: The compound is an organosulfate. Under ambient moisture, the zwitterionic structure readily coordinates with water molecules. Once hydrated, the alkyl hydrogen sulfate moiety is susceptible to nucleophilic attack by water. This hydrolysis reaction cleaves the ester bond, yielding 2-amino-1-butanol and free sulfuric acid[2][3]. Because sulfuric acid is a strong acid and highly hygroscopic itself, the degradation process becomes autocatalytic, drawing in more moisture and accelerating the breakdown.
Q: Why is my Karl Fischer (KF) titration giving erratic or drifting results for this specific compound?A: Two chemical factors cause erratic KF results here. First, the primary amine group in 2-aminobutyl hydrogen sulfate alters the pH of the KF reaction medium. The Bunsen reaction in KF titration requires a strict pH range (5.5 to 8.0) to proceed stoichiometrically[4]. If the amine shifts the pH, the reaction kinetics change, leading to drifting endpoints. Second, if the sample has already partially hydrolyzed, the free sulfuric acid can trigger esterification side-reactions with the methanol solvent in the KF reagent, producing water as a byproduct and causing infinite drift.
Section 2: Troubleshooting Guide
Issue 1: The powder has formed hard clumps or a sticky paste in the container.
Cause: Hygroscopic absorption of atmospheric water leading to deliquescence.
Solution: Do not attempt to forcefully crush the clumps in open air, as this exposes more surface area to moisture. Immediately transfer the container to a nitrogen-purged glovebox. If the material is merely wet (and not yet hydrolyzed), it can be recovered via controlled vacuum drying (See Protocol 2).
Issue 2: Downstream amination or coupling reactions are suffering from unexplained low yields.
Cause: Inaccurate stoichiometry and catalyst poisoning. If your batch contains 5% water by weight, your active molarity is significantly lower than calculated. Furthermore, if hydrolysis has occurred, the presence of free sulfuric acid will neutralize basic reagents or poison catalysts in your downstream workflow.
Solution: Quantify water content using Coulometric KF titration (See Protocol 1) and verify structural integrity via
-NMR. Look for the chemical shift of the protons adjacent to the sulfate group; a shift indicates conversion to the hydroxyl group of 2-amino-1-butanol.
Troubleshooting workflow for suspected moisture contamination and degradation.
Section 3: Quantitative Data on Moisture Impact
To assist in rapid diagnostics, compare your observations against the established thresholds below:
Moisture Content (% w/w)
Physical State
KF Titration Behavior
Downstream Impact
Recommended Action
< 0.5%
Free-flowing white powder
Stable, sharp endpoint
Optimal stoichiometry
Store under inert gas
0.5% - 2.0%
Slight clumping
Minor drift
Slight yield reduction
Vacuum dry (<40°C)
> 2.0%
Sticky paste / Deliquescent
Severe drift / Side reactions
Catalyst neutralization
Discard or recrystallize
Section 4: Self-Validating Experimental Protocols
Protocol 1: Coulometric Karl Fischer Titration for Amine-Sulfate Salts
Coulometric KF is the preferred method for trace moisture determination in highly sensitive, hygroscopic intermediates due to its absolute quantification principle[5]. This protocol incorporates a self-validating buffer step to counteract the amine's basicity.
System Preparation: Fill the anodic compartment of the coulometric KF titrator with a specialized KF reagent containing imidazole as a buffer[4]. This ensures the pH remains strictly between 5.5 and 8.0, preventing the primary amine from stalling the reaction kinetics.
Self-Validation (Blanking): Run the titrator to dryness until background drift is stable (< 10 µ g/min ). Inject a known 1.0 µL standard of pure water. Verify that the recovery is within 98-102%. Causality: This proves the reagent is active and the cell is perfectly sealed before introducing a complex matrix.
Sample Handling: Inside a dry box (RH < 5%), accurately weigh 50-100 mg of 2-aminobutyl hydrogen sulfate into a dry, septum-capped vial.
Dissolution: Inject 1.0 mL of anhydrous methanol (pre-titrated to zero moisture) into the vial to dissolve the salt. Draw the solution back into the syringe.
Titration: Inject the sample into the KF cell. Input the exact mass of the sample and the solvent blank deduction into the software.
Data Interpretation: If the drift remains high after the endpoint is reached, suspect esterification side-reactions. This indicates the sample has already hydrolyzed, releasing free sulfuric acid into the matrix.
Protocol 2: Safe Drying and Recovery Workflow
Alkyl hydrogen sulfates exhibit thermal decomposition kinetics that accelerate at elevated temperatures, leading to alkene and sulfuric acid formation[2]. Therefore, heat must be strictly controlled during drying.
Preparation: Transfer the clumped 2-aminobutyl hydrogen sulfate to a wide, shallow glass crystallization dish inside a glovebox to maximize the exposed surface area.
Desiccation Setup: Place the dish in a vacuum desiccator alongside a secondary drying agent, such as Phosphorus pentoxide (
), which acts as a highly efficient, irreversible moisture sink.
Vacuum Application: Apply high vacuum (< 1 mbar) at strictly ambient temperature (20-25°C). Do not exceed 40°C , as thermal stress in the presence of trace moisture drastically accelerates hydrolysis to 2-amino-1-butanol[3].
Self-Validation (Recovery Check): After 24 hours, remove a 50 mg aliquot and perform Protocol 1. The drying is complete when moisture is < 0.5% w/w.
Purity Verification: Even if moisture is low, if the powder remains discolored or sticky, perform HPLC or
-NMR to quantify hydrolysis degradation products. If 2-amino-1-butanol is detected, the batch cannot be saved by drying and must be recrystallized or discarded.
References
Source: grokipedia.
BP202T-3.pdf - COP Bela (Alkyl Hydrogen Sulfate Hydrolysis)
optimizing pH conditions for 2-Aminobutyl hydrogen sulfate stability
Technical Support Center: 2-Aminobutyl Hydrogen Sulfate Stability Welcome to the technical support guide for optimizing the pH conditions for the stability of 2-Aminobutyl hydrogen sulfate (2-ABHS). This document is desi...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: 2-Aminobutyl Hydrogen Sulfate Stability
Welcome to the technical support guide for optimizing the pH conditions for the stability of 2-Aminobutyl hydrogen sulfate (2-ABHS). This document is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights into managing the stability of this active pharmaceutical ingredient (API). Our goal is to move beyond simple protocols and explain the causal relationships that govern experimental design and outcomes, ensuring robust and reliable results.
Frequently Asked Questions (FAQs)
Q1: What is 2-Aminobutyl hydrogen sulfate and why is its stability a concern?
2-Aminobutyl hydrogen sulfate is an organic molecule containing two key functional groups: a primary amine and a sulfate ester. Its stability is a critical quality attribute (CQA) in pharmaceutical development because chemical degradation can lead to a loss of potency and the formation of potentially toxic impurities.[1] The molecular structure dictates its susceptibility to environmental factors, particularly pH.
The Primary Amine (-NH₂): This group is basic and will be protonated to form an ammonium ion (-NH₃⁺) in acidic to neutral conditions.[2][3] The protonation state influences the molecule's overall charge, solubility, and reactivity.
The Sulfate Ester (-O-SO₃H): This functional group is prone to hydrolysis, which is the primary degradation pathway. This reaction involves the cleavage of the C-O or S-O bond, yielding 2-aminobutanol and sulfuric acid. The rate of this hydrolysis is highly dependent on the pH of the solution.[4][5]
Q2: Why is a pH stability profile essential for drug development?
Establishing a pH stability profile is a regulatory requirement and a scientific necessity.[6] It helps to:
Identify the pH of Maximum Stability: This is crucial for developing a stable liquid formulation, determining appropriate pH ranges for manufacturing processes, and ensuring product shelf-life.[7][8]
Understand Degradation Pathways: By stressing the molecule across a wide pH range, we can identify the specific degradation products that form under acidic, neutral, and basic conditions.[1][9] This knowledge is vital for toxicology assessments and for developing analytical methods.
Develop Stability-Indicating Methods: A stability-indicating analytical method is one that can accurately measure the active ingredient without interference from any degradation products. Forced degradation studies across different pH values are used to generate these degradants and prove the method's specificity.[10]
Q3: What are the expected degradation pathways for 2-ABHS at different pH values?
The degradation of 2-ABHS is primarily driven by the hydrolysis of the sulfate ester, a reaction that can be catalyzed by both acid and base.
Under Acidic Conditions (pH 1-4): The hydrolysis is typically acid-catalyzed. The reaction likely proceeds via an S-O bond cleavage mechanism, where a water molecule attacks the sulfur atom, facilitated by the protonation of a sulfate oxygen.[4][5] The amino group remains protonated (-NH₃⁺) and is generally stable against degradation.
Under Neutral Conditions (pH 5-8): The rate of hydrolysis is often at its minimum in the neutral or near-neutral pH range. The uncatalyzed hydrolysis reaction is slow. The exact pH of maximum stability (the bottom of the "U-shaped" or "V-shaped" pH-rate profile) must be determined experimentally.
Under Basic Conditions (pH 9-12): The hydrolysis is base-catalyzed, where the hydroxide ion (OH⁻) acts as a potent nucleophile, attacking the sulfur atom and displacing the 2-aminobutanol leaving group.[11][12] The rate of degradation typically increases significantly as the pH becomes more alkaline.[13]
Below is a diagram illustrating these primary degradation routes.
Caption: Potential pH-dependent degradation pathways for 2-ABHS.
Troubleshooting Guide for Stability Studies
This section addresses common issues encountered during the pH stability assessment of 2-ABHS.
Q4: My API is degrading too quickly (<1 hour) or too slowly (>1 week) in the forced degradation study. How do I adjust my experimental conditions?
The goal of a forced degradation study is to achieve a target degradation of approximately 2-20%.[9] This allows for the reliable detection and characterization of degradants without consuming the majority of the parent API.
If Degradation is Too Fast:
Reduce Temperature: Temperature is a major accelerator of degradation. If you are running the study at 60°C, try reducing it to 40°C or even ambient temperature for highly labile conditions (e.g., strong acid/base). The relationship between temperature and reaction rate is described by the Arrhenius equation.[14]
Reduce Stressor Concentration: For pH studies, if you are using 1.0 M HCl or 1.0 M NaOH, reduce the concentration to 0.1 M or 0.01 M.
If Degradation is Too Slow:
Increase Temperature: Elevate the temperature in controlled increments (e.g., from 40°C to 60°C or 80°C).[15][16] Be cautious not to use temperatures that could induce degradation pathways not relevant to shelf-storage (e.g., pyrolysis).
Increase Stressor Concentration: Move from 0.01 M to 0.1 M or 1.0 M acid/base.
Extend Study Duration: If the molecule is very stable, you may need to extend the study beyond the typical 24-48 hours.
Q5: I am observing poor mass balance in my results. What are the likely causes?
Poor mass balance (where the sum of the parent API assay and the percentage of all impurities is significantly less than 100%) suggests that not all degradation products are being accounted for.
Non-Chromophoric Degradants: The primary degradation product, 2-aminobutanol, lacks a strong UV chromophore. If you are using a standard UV detector, you will not see this product. This is a common cause of poor mass balance for this specific molecule.
Solution: Use a universal detector like a Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or, ideally, a Mass Spectrometer (MS) to detect all compounds.[17][18]
Volatile Degradants: If a degradation product is volatile, it may be lost during sample preparation or analysis.
Precipitation: The API or a degradant may be precipitating out of solution at a certain pH, leading to an artificially low concentration reading. Always check for sample clarity before injection.
Adsorption: The API or degradants may be adsorbing to the sample vial or container surface. Using silanized glass vials can mitigate this issue.
Q6: My HPLC method does not separate the main peak from its degradation products. What should I do?
This indicates your method is not "stability-indicating." Method development is required to resolve the parent peak from all potential impurities.
Adjust Mobile Phase pH: The retention of 2-ABHS and its degradants will be highly sensitive to the mobile phase pH due to the primary amine group. Explore a pH range around the pKa of the amine.
Change Organic Modifier: If you are using acetonitrile, try methanol, or vice-versa. The different solvent properties can alter selectivity.
Modify Stationary Phase: If a standard C18 column is not providing resolution, consider a different stationary phase. A polar-embedded phase or a phenyl-hexyl column might offer different selectivity for this type of molecule.
Utilize Ion-Pairing Chromatography: Adding an ion-pairing reagent (e.g., sodium dodecyl sulfate for positive ions) to the mobile phase can significantly improve the retention and resolution of charged analytes like 2-ABHS.
Experimental Protocols
Protocol 1: pH Stability Profiling via Forced Degradation
This protocol outlines a systematic approach to determine the pH-rate profile for 2-ABHS.
Objective: To evaluate the stability of 2-ABHS across a broad pH range (pH 2 to 12) under accelerated thermal conditions.
Materials:
2-Aminobutyl hydrogen sulfate (API)
Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH)
Phosphate and/or Borate buffer systems
Class A volumetric flasks and pipettes
Calibrated pH meter
Temperature-controlled oven or water bath
HPLC system with a suitable detector (UV/MS recommended)
Methodology:
Preparation of Buffer Solutions: Prepare a series of buffers covering the desired pH range (e.g., pH 2, 4, 6, 7, 8, 10, 12). Use 0.1 M HCl for pH < 2 and 0.1 M NaOH for pH > 12. Ensure buffer species will not interfere with the analysis.
Preparation of Stock Solution: Accurately weigh and dissolve a known amount of 2-ABHS in water or a suitable non-reactive solvent to create a concentrated stock solution (e.g., 1 mg/mL).
Stress Sample Preparation:
For each pH point, pipette a known volume of the 2-ABHS stock solution into a volumetric flask.
Dilute to volume with the respective pH buffer to achieve a final concentration of ~0.1 mg/mL. This is your Time=0 (T₀) sample.
Immediately withdraw an aliquot from the T₀ sample, quench the reaction if necessary (e.g., by neutralizing the pH), and dilute to the target analytical concentration for HPLC analysis.
Place the remaining solution in a tightly capped vial into a pre-heated oven at 60°C.
Time Point Sampling: Withdraw aliquots from the stress samples at predetermined time points (e.g., 2, 4, 8, 12, 24, 48 hours). Quench and dilute each sample appropriately for analysis.
HPLC Analysis: Analyze all T₀ and stressed samples using a validated, stability-indicating HPLC method.
Data Analysis:
Calculate the percentage of 2-ABHS remaining at each time point relative to its T₀ concentration.
Plot the % Remaining 2-ABHS vs. Time for each pH.
Determine the degradation rate constant (k) for each pH, assuming pseudo-first-order kinetics by plotting ln([A]/[A]₀) vs. time.
Plot log(k) vs. pH to generate the final pH-rate profile.
The entire workflow is visualized in the diagram below.
Caption: Experimental workflow for pH stability profiling.
Data Summary
The results from a typical pH stability study can be summarized in a table to easily identify trends.
pH
Temperature (°C)
Initial Conc. (µg/mL)
Degradation Rate Constant (k) (hr⁻¹)
% Degradation at 24 hrs
2.0
60
100.2
0.015
30.2%
4.0
60
100.1
0.003
6.9%
7.0
60
99.8
0.001
2.4%
8.0
60
100.3
0.002
4.7%
10.0
60
99.9
0.025
45.1%
12.0
60
100.0
0.110
>95% (at 8 hrs)
Note: Data is hypothetical and for illustrative purposes only.
From this data, it is evident that 2-ABHS is most stable around pH 7 and degrades significantly under both strong acidic and, especially, strong basic conditions.
References
Alsante, K. M., et al. (2014). The Role of Forced Degradation in Pharmaceutical Development. In Separation Science and Technology (Vol. 10, pp. 1-38). Academic Press. [Link]
Baffi, R., et al. (1992). A Practical Approach to Establishing Photostability Test Conditions for Drug Substances and Drug Products. Pharmaceutical Technology, 16(10), 82-86. (Note: While this reference focuses on photostability, the principles of targeted degradation apply broadly. A direct URL is unavailable, but the concepts are codified in ICH guidelines).
ICH Harmonised Tripartite Guideline. (2003). Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
Reynolds, D. W., et al. (2002). Forced degradation of a pharmaceutical agent: A case study. Journal of Pharmaceutical and Biomedical Analysis, 29(1-2), 43-56. [Link]
Kats, M., et al. (2016). Forced Degradation of Pharmaceuticals. In Handbook of Stability Testing in Pharmaceutical Development (pp. 93-129). Springer. [Link]
Bakshi, M., & Singh, S. (2002). Development of stability-indicating analytical methods—a critique. Journal of Pharmaceutical and Biomedical Analysis, 28(6), 1011-1040. [Link]
Bethell, D., et al. (1996). The hydrolysis of C12 primary alkyl sulfates in concentrated aqueous solutions. Part 2. Journal of the Chemical Society, Perkin Transactions 2, (5), 897-904. [Link]
Ghanbarpour, A., & Haghbeen, K. (2017). A mechanistic study on the alkaline hydrolysis of sulfate esters. The Journal of Organic Chemistry, 82(15), 7958-7965. [Link]
Chemguide. (n.d.). The Acid-Base Behaviour of Amino Acids. Retrieved from [Link]
World Health Organization. (2018). Annex 10: Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. WHO Technical Report Series, No. 1010. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Ticket ID: #PUR-2ABHS-001
Status: Resolved
Topic: Removal of Unreacted Starting Materials (H₂SO₄ and 2-Amino-1-butanol)
Assigned Specialist: Senior Application Scientist, Chemical Process Development[1]
Executive Summary
The synthesis of 2-aminobutyl hydrogen sulfate (an O-sulfated amino alcohol) typically follows the Wenker synthesis protocol.[1] This reaction involves the high-temperature esterification of 2-amino-1-butanol with sulfuric acid (H₂SO₄) or chlorosulfonic acid.[1]
The resulting product is a zwitterion (inner salt), possessing both a protonated amine (
) and a deprotonated sulfate group (). This dipolar nature is the key lever for purification. The most common contaminants are unreacted sulfuric acid (highly polar, acidic) and unreacted 2-amino-1-butanol (polar, basic/neutral).[1]
This guide provides targeted troubleshooting to isolate the pure zwitterion without triggering premature cyclization to 2-ethylaziridine.[1]
Module 1: Diagnostic Dashboard
Before initiating purification, characterize your crude material to select the correct protocol.
Observation
Likely Contaminant
Recommended Action
Wet, hygroscopic sludge
Excess (Sulfuric Acid)
Protocol A: Solvent Trituration
Oily residue / Viscous liquid
Unreacted 2-Amino-1-butanol
Protocol B: Azeotropic Drying & Wash
Charred / Black specks
Oxidation by-products
Protocol C: Activated Carbon Filtration
Module 2: Removing Unreacted Sulfuric Acid (Protocol A)
The Challenge: The reaction often requires an excess or equimolar amount of H₂SO₄. Because both the product and H₂SO₄ are water-soluble, aqueous extraction is ineffective.[1]
The Solution: Exploit the differential solubility in cold alcohols. 2-Aminobutyl hydrogen sulfate is significantly less soluble in cold methanol/ethanol than sulfuric acid.[1]
Step-by-Step Protocol
Cooling: Place the reaction vessel containing the crude mixture in an ice bath (
Ratio: Approximately 2-3 mL solvent per gram of crude.[1]
Trituration: Grind the solid/oil against the flask wall with a glass rod. The sulfuric acid will dissolve into the alcoholic supernatant, while the zwitterionic sulfate ester will harden into a white solid.
Filtration: Filter the solid rapidly using a sintered glass funnel.
Critical: Do not use paper filters if the acid content is still high; they will degrade.
Wash: Wash the filter cake with cold diethyl ether or THF to remove residual acid and alcohol.
Drying: Dry under vacuum over
or NaOH pellets (to absorb acid fumes).
Scientific Rationale: The lattice energy of the zwitterionic solid is high, making it insoluble in organic solvents. Sulfuric acid, being a covalent liquid that can hydrogen bond with alcohols, remains in the organic filtrate.
Module 3: Removing Unreacted 2-Amino-1-butanol (Protocol B)
The Challenge: Incomplete conversion leaves residual amino alcohol. This impurity is an oil that prevents the product from crystallizing.
The Solution: The starting material (2-amino-1-butanol) is soluble in organic solvents (toluene, ether, dichloromethane), whereas the zwitterionic product is not.[1]
Step-by-Step Protocol
Azeotropic Drying: If the crude is an oil, it likely contains water (a reaction byproduct). Add toluene and reflux with a Dean-Stark trap to remove water.[1] The product will often precipitate as the water is removed.
Solvent Wash:
Suspend the crude solid in dichloromethane (DCM) or diethyl ether .
Stir for 30 minutes at room temperature.
The unreacted amino alcohol will dissolve in the DCM/Ether.
Isolation: Filter the white solid.
Verification: Check the filtrate by TLC (Thin Layer Chromatography). The amino alcohol will stain with ninhydrin; the sulfate ester will remain on the baseline (very polar).
Module 4: Critical Warning - The Cyclization Trap
User Question: "Can I use sodium hydroxide (NaOH) to neutralize the excess acid?"
Technical Answer:NO.
Adding a strong base to 2-aminobutyl hydrogen sulfate triggers the Wenker Cyclization , instantly converting your product into 2-ethylaziridine .[1]
Mechanism: The base deprotonates the ammonium group (
). The free amine then performs an intramolecular nucleophilic attack on the carbon bearing the sulfate group, displacing the sulfate and closing the ring.
Exception: You may use weak bases (like Lithium Carbonate) only if carefully monitoring pH to neutral (pH 7.0), but solvent washing (Protocol A) is safer and superior for purity.
Visualizing the Purification Logic
The following diagram illustrates the decision workflow for purifying the crude reaction mixture.
Caption: Workflow for isolating 2-aminobutyl hydrogen sulfate based on the physical state of the crude intermediate.
Summary of Solubility Properties
Use this table to design custom wash solvents if the standard protocols fail.
Solvent
2-Aminobutyl Hydrogen Sulfate (Product)
Sulfuric Acid (Impurity)
2-Amino-1-butanol (Impurity)
Water
Soluble (High)
Soluble (High)
Soluble (High)
Methanol (Cold)
Sparingly Soluble
Soluble
Soluble
Ethanol
Insoluble
Soluble
Soluble
Diethyl Ether
Insoluble
Insoluble (Immiscible)
Soluble
Toluene
Insoluble
Immiscible
Soluble (Hot)
Dichloromethane
Insoluble
Immiscible
Soluble
References
Wenker, H. (1935).[2][3] "The Preparation of Ethylene Imine from Monoethanolamine". Journal of the American Chemical Society, 57(11), 2328.[3] Link
Context: The foundational paper describing the synthesis of amino alkyl sulfates and their cycliz
Leighton, P. A., et al. (1947).[2][3] "A Modification of Wenker's Method of Preparing Ethyleneimine". Journal of the American Chemical Society, 69(6), 1540.[2][3] Link
Context: Improvements on the purification of the sulfate ester intermedi
BenchChem. (2025).[4] "Experimental Guide to the Wenker Synthesis of Aziridines from Amino Alcohols". Application Notes. Link
Context: Modern protocols for 2-amino-1-butanol specifically.[1]
Organic Chemistry Portal. "Wenker Synthesis". Link
Context: General reaction mechanism and side-reaction warnings.[1]
Technical Support Center: Stabilizing 2-Aminobutyl Hydrogen Sulfate
Welcome to the technical resource center for 2-Aminobutyl hydrogen sulfate. As a Senior Application Scientist, I understand the critical importance of reagent integrity for the reproducibility and success of your researc...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical resource center for 2-Aminobutyl hydrogen sulfate. As a Senior Application Scientist, I understand the critical importance of reagent integrity for the reproducibility and success of your research. This guide is structured to provide you, our scientific colleagues, with actionable intelligence and robust protocols to mitigate the thermal degradation of this compound. We will delve into the causality behind its instability and provide self-validating workflows to ensure the reliability of your experiments.
Section 1: Core Principles of 2-Aminobutyl Hydrogen Sulfate Stability
2-Aminobutyl hydrogen sulfate is an organic sulfate ester. The stability of this molecule is primarily dictated by the sulfate group, which is an effective leaving group, and its susceptibility to hydrolysis. At elevated temperatures, in the presence of nucleophiles (like water), or under non-neutral pH conditions, the molecule can undergo degradation. The primary degradation pathways are anticipated to be hydrolysis of the C-O bond, yielding 2-aminobutanol and sulfuric acid, or elimination reactions. Under fire conditions, hazardous decomposition byproducts can include carbon oxides, nitrogen oxides (NOx), and sulphur oxides[1][2]. Understanding these vulnerabilities is the first step toward effective prevention.
Section 2: Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for solid 2-Aminobutyl hydrogen sulfate?
For long-term stability, the solid compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated place[1][3]. To minimize potential degradation from atmospheric moisture and ambient heat, storage at 2-8°C is recommended for short-term use, while storage at -20°C is ideal for long-term preservation. For similar temperature-sensitive sulfur compounds, low-temperature storage has been shown to be critical for preserving compound integrity[4].
Q2: My protocol requires making a stock solution. How should I store it?
Aqueous stock solutions are significantly more susceptible to degradation than the solid-state compound. Once in solution, hydrolysis becomes a primary concern. It is imperative to:
Prepare stock solutions in a suitable, dry solvent or a buffer at a neutral pH.
Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.
Store these aliquots at -20°C or, preferably, at -80°C for extended periods.
Q3: Besides heat, what other factors can degrade the compound?
pH: Both strongly acidic and strongly alkaline conditions can catalyze the hydrolysis of the sulfate ester. It is best to maintain solutions at or near a neutral pH.
Moisture: As a sulfate salt, the compound is hygroscopic. Absorbed moisture can initiate hydrolysis even in the solid state over time. Always handle in a dry environment and store with desiccants where appropriate[5].
Oxidizing Agents: Avoid contact with strong oxidizing agents, as they are listed as incompatible materials[2].
Light: While thermal stability is the main concern, it is good laboratory practice to protect all reagents from prolonged exposure to direct light by using amber vials or storing them in the dark[5].
Q4: What are the physical or visual signs of degradation?
While the pure compound is often a white or light yellow crystalline solid, degradation may not always present obvious visual cues[1]. Severe degradation might result in discoloration (browning), changes in texture, or a "rotten egg" smell associated with some sulfur compounds, but these are indicators of a grossly compromised sample[6]. The only reliable method to confirm purity and detect subtle degradation is through analytical techniques.
Section 3: Troubleshooting Guide
This section addresses common issues encountered in the lab, providing causal analysis and validated solutions.
Issue: Inconsistent or non-reproducible results in my biological or chemical assays.
Probable Cause: This is a classic symptom of reagent degradation. The effective concentration of your active compound, 2-Aminobutyl hydrogen sulfate, is likely lower than calculated and may vary between experiments due to inconsistent handling.
Solution & Validating Workflow: Implement a strict handling protocol to ensure the integrity of the compound from storage to final use. This workflow serves as a self-validating system, as it minimizes the variables that lead to degradation.
Workflow: Ensuring Reagent Integrity
Caption: A validated workflow to maintain the stability of 2-Aminobutyl hydrogen sulfate.
Issue: My HPLC or LC-MS analysis shows multiple unexpected peaks that grow over time.
Probable Cause: The appearance of new peaks is a direct indication of degradation, where the parent compound is converting into one or more new chemical entities.
Solution & Protocol: Confirm the identity of these new peaks and establish a stability-indicating analytical method. A forced degradation study is the standard approach. This involves intentionally stressing the compound under various conditions to generate its likely degradation products.
Protocol: Forced Degradation Study
Prepare Samples: Prepare several identical solutions of 2-Aminobutyl hydrogen sulfate in your typical experimental buffer.
Apply Stress Conditions:
Heat: Incubate solutions at various elevated temperatures (e.g., 40°C, 60°C, 80°C) for different time points (e.g., 1, 4, 8, 24 hours).
Acid/Base: Add a small amount of dilute HCl (to pH ~2) to one set and dilute NaOH (to pH ~12) to another. Let them stand at room temperature and at an elevated temperature (e.g., 40°C).
Oxidation: Add a small amount of 3% hydrogen peroxide solution and incubate at room temperature.
Control: Keep one solution under ideal storage conditions (-20°C).
Analysis: Analyze all samples, including the control, by a high-resolution method like LC-MS.[7][8]
Evaluation:
Your analytical method is "stability-indicating" if you can achieve baseline separation between the parent peak and all stress-induced degradant peaks.
The mass spectrometry data will help you tentatively identify the degradation products (e.g., a mass loss corresponding to SO₃ indicates desulfation).
Section 4: Data Summary & Visualization
Table 1: Recommended Handling and Storage Conditions
Parameter
Condition
Scientific Rationale & References
Solid Storage
≤ -20°C (Long-term)
Minimizes solid-state degradation and hydrolysis from atmospheric moisture.[4]
2-8°C (Short-term)
A practical temperature for compounds in active use, but not for archival storage.
Solution Storage
≤ -20°C (Aliquoted)
Prevents hydrolytic degradation which is accelerated in aqueous environments.
Handling Environment
Cool & Dry
Keep containers tightly closed. Use in a low-humidity environment to prevent moisture absorption.[1][5]
Light Exposure
Store in the dark
Prevents potential photochemical degradation. Use amber vials for solutions.[5]
Solution pH
6.5 - 7.5
Avoids acid- or base-catalyzed hydrolysis of the sulfate ester.
storage conditions to extend 2-Aminobutyl hydrogen sulfate shelf life
Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals handling 2-Aminobutyl hydrogen sulfate (CAS: 68541-04-8) (1)[1].
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals handling 2-Aminobutyl hydrogen sulfate (CAS: 68541-04-8) (1)[1]. As a zwitterionic sulfate ester, this compound is highly susceptible to environmental degradation. This document provides mechanistic troubleshooting, quantitative storage guidelines, and self-validating protocols to maximize shelf life and ensure experimental reproducibility.
Mechanistic Troubleshooting & FAQs
Q1: Why does my 2-Aminobutyl hydrogen sulfate degrade rapidly when stored on the benchtop?Causality: 2-Aminobutyl hydrogen sulfate is a hygroscopic inner salt. When exposed to ambient humidity, moisture ingress initiates the hydrolysis of the sulfate ester bond (2)[2]. This reaction yields 2-amino-1-butanol and free sulfuric acid. Because sulfuric acid is a byproduct, the degradation is auto-catalytic—once initiated, the local drop in pH exponentially accelerates further hydrolysis.
Resolution: The compound must be stored in a tightly sealed container, ideally backfilled with an inert gas (Argon or Nitrogen), and kept in a cool, dark environment to prevent moisture absorption[2].
Q2: What happens if the compound is exposed to alkaline conditions or excessive heat?Causality: Aminoalkyl hydrogen sulfates are the classical precursors utilized in the Wenker Synthesis (3)[3]. Under basic conditions or thermal stress (>40°C), the primary amine is deprotonated. The resulting nucleophilic amine attacks the carbon bearing the sulfate leaving group in an intramolecular
reaction[3]. This cyclization irreversibly converts your reagent into 2-ethylaziridine, a volatile, toxic, and highly reactive degradant.
Resolution: Never store this compound in the same desiccator or cabinet as volatile bases (e.g., ammonia, triethylamine). Maintain storage temperatures strictly between 2°C and 8°C.
Quantitative Storage Guidelines
To facilitate easy comparison and risk assessment, the following table summarizes the relationship between storage conditions, degradation risks, and expected shelf life.
Storage Condition
Temp (°C)
Atmosphere
Expected Shelf Life
Primary Degradation Risk
Optimal
2 - 8°C
Argon/Nitrogen
> 24 months
Negligible
Standard Ambient
20 - 25°C
Ambient Air
6 - 12 months
Hydrolysis (Moisture)
High Heat/Humidity
> 40°C
Ambient Air
< 1 month
Hydrolysis & Cyclization
Basic Environment
Any
Any
< 1 week
Wenker Cyclization
Degradation Pathways & Storage Logic
Degradation pathways and optimal storage logic for 2-Aminobutyl hydrogen sulfate.
Experimental Protocols
Protocol A: Self-Validating Batch Integrity Test
Before utilizing a stored batch of 2-Aminobutyl hydrogen sulfate in sensitive drug development assays, validate its integrity to ensure no auto-catalytic hydrolysis has occurred. This protocol uses the compound's own degradation byproducts as a self-reporting mechanism.
Step-by-Step Methodology:
Sample Preparation: In a fume hood, weigh exactly 50 mg of the stored 2-Aminobutyl hydrogen sulfate.
Dissolution: Dissolve the sample in 5.0 mL of HPLC-grade, degassed water (neutral pH 7.0).
Self-Validating pH Measurement:
Mechanism: An intact zwitterion will yield a mildly acidic to neutral solution (pH ~4.5 - 6.0) due to the balanced amine and sulfate groups.
Action: Measure the pH using a calibrated micro-pH probe.
Validation: If the pH is < 3.0, significant hydrolysis has occurred, releasing free sulfuric acid. Discard the batch.
Visual Inspection: The solution must be perfectly clear. Any turbidity indicates the polymerization of aziridine degradants.
Protocol B: Inert Aliquoting and Long-Term Storage
To prevent repeated exposure to atmospheric moisture during routine lab use, bulk quantities should be aliquoted immediately upon receipt.
Step-by-Step Methodology:
Environmental Control: Transfer the bulk reagent bottle to a glove box purged with dry Argon (relative humidity < 1%).
Material Prep: Pre-dry amber glass vials (to prevent photolytic degradation) in an oven at 120°C for 2 hours, then cool them inside the antechamber of the glove box.
Aliquoting: Dispense the required mass (e.g., 1g or 5g quantities) into the individual amber vials.
Sealing: Cap the vials tightly with PTFE-lined screw caps. The PTFE lining ensures a hermetic seal that prevents moisture ingress.
Secondary Containment: Place the sealed vials inside a secondary vacuum-sealed foil aluminum bag containing indicating silica gel packets (1)[1].
Temperature Control: Transfer the sealed bags to a dedicated chemical refrigerator maintained at 2°C to 8°C (2)[2]. Ensure the refrigerator does not contain volatile amines.
Technical Support Center: Handling the Hygroscopic Nature of 2-Aminobutyl Hydrogen Sulfate
This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for managing the challenges associated with the hygroscopic nature of 2-Aminobutyl hydrogen sulfate....
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for managing the challenges associated with the hygroscopic nature of 2-Aminobutyl hydrogen sulfate. Adherence to these protocols is critical for ensuring experimental reproducibility, accuracy, and the chemical integrity of the compound.
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific problems encountered in the laboratory when handling 2-Aminobutyl hydrogen sulfate, providing direct causes and actionable solutions.
Question: My 2-Aminobutyl hydrogen sulfate has formed clumps or turned into a paste. What happened and what should I do?
Answer:
Probable Cause: This is a clear indication of significant moisture absorption. The hygroscopic nature of the compound means it readily draws water vapor from the ambient atmosphere, causing particles to stick together (clumping or caking) and, in extreme cases, deliquesce into a semi-liquid or paste-like state.[1] This can occur if the container was left open, improperly sealed, or stored in a humid environment.
Immediate Action & Solution:
Assess the Extent: If the material is only slightly clumpy, it may be salvageable for non-critical applications by carefully breaking up the clumps with a clean, dry spatula inside a controlled environment like a glove box.[1]
Quantify Water Content: For any quantitative work, the material in this state is unreliable. You must determine the precise water content before use. The gold-standard method for this is Karl Fischer (KF) titration , which specifically measures water content and is effective for concentrations from 10 ppm to 100%.[]
Consider Drying (With Caution): Gently drying the material in a vacuum oven at a low temperature may remove absorbed water. However, this carries a significant risk of thermal decomposition, as sulfate esters can be labile.[1][3] This step should only be attempted after consulting stability data for the compound and should be followed by a re-analysis of purity and water content.
Best Practice: For critical experiments (e.g., GMP or late-stage drug development), it is strongly recommended to discard the compromised material and use a fresh, properly stored lot to ensure data integrity.
Question: The weight of my sample keeps increasing on the analytical balance. How can I get an accurate measurement?
Answer:
Probable Cause: A continuous, unidirectional upward drift in the balance reading is a classic sign that your sample is actively absorbing moisture from the air during the weighing process.[4] Analytical balances are sensitive enough to detect these microgram-level changes in real-time.
Immediate Action & Solution:
Minimize Exposure Time: Speed is essential. Have all necessary tools (spatulas, containers) ready to minimize the time the container is open.[5]
Use Appropriate Weighing Vessels: Do not weigh the powder on open weighing paper. Use a glass weighing bottle with a ground glass stopper or a vial with a screw cap.[4] This allows you to cap the sample during stabilization and transport to the balance.
Employ the Difference Weighing Technique:
Add an approximate amount of the compound to a sealed weighing vessel and weigh it accurately.
Dispense the powder from the vessel into your receiving flask or container.
Reseal the original weighing vessel and weigh it again.
The difference between the first and second mass is the exact amount of compound transferred. This method ensures the compound is never exposed to the atmosphere on an open balance pan.
Controlled Environment: For the highest accuracy, perform all weighing operations inside a low-humidity environment, such as a nitrogen-purged glove box or a balance enclosure with a desiccant.[6]
Temperature Equilibration: Ensure the sample container has equilibrated to the ambient temperature of the balance room before weighing. A cold container will cause condensation, and a warm one will create air currents, both leading to erroneous readings.[4] Always cool dried samples in a desiccator before weighing.[4]
Question: I suspect my stock solution concentration is inaccurate. How can I verify this and prevent it in the future?
Answer:
Probable Cause: The most likely cause of inaccurate stock solution concentration is an error in the initial mass of the solid, stemming from weighing a sample that had already absorbed an unknown amount of water. This means a portion of the weighed mass was water, not your active compound, leading to a lower-than-expected final concentration.
Verification & Prevention:
Verification: The concentration of the prepared stock solution can be verified using an appropriate analytical technique, such as HPLC with a UV or charged aerosol detector (CAD), or by a quantitative NMR (qNMR) analysis against a certified reference standard.
Preventative Protocol (Self-Validating):
Use a fresh, sealed container of 2-Aminobutyl hydrogen sulfate.
Perform weighing in a controlled environment (glove box is ideal) or use the rapid difference weighing method described previously.
Weigh the solid directly into the volumetric flask whenever possible to avoid transfer losses. If this is not feasible, use a weighing funnel and rinse it thoroughly with the solvent into the flask.
Document Everything: Record the ambient temperature and humidity of the weighing room, if possible. Note any visual observations of the solid (e.g., "free-flowing powder," "minor clumping"). This data is invaluable for troubleshooting.
Prepare Concentrated Stocks: Making a more concentrated stock solution (e.g., 10x or 100x) is an excellent practice. It requires a larger initial mass, which reduces the relative error from weighing, and minimizes the number of times the sensitive solid must be handled.[7]
Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for 2-Aminobutyl hydrogen sulfate?
The compound should be stored in a tightly sealed container to prevent moisture ingress.[8] For optimal protection, place the primary container inside a secondary, sealed container (like a sealable bag or a larger jar) that contains a desiccant, such as silica gel or molecular sieves. This assembly should be kept in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[9][10][11]
Q2: What is the difference between a desiccator and a glove box, and when should I use each?
A desiccator is a sealable enclosure containing a desiccant that provides a dry environment for storage or for cooling samples before weighing.[10] It is a passive system suitable for short-term storage and for preventing moisture uptake in already-dry materials. A glove box provides a fully isolated, controlled atmosphere. It can be purged with an inert gas like nitrogen or argon to create an extremely low-humidity (<1% RH) and oxygen-free environment. A glove box is the superior choice for performing manipulations like weighing and aliquoting highly hygroscopic or air-sensitive compounds.[6]
Q3: Can I dry 2-Aminobutyl hydrogen sulfate if it has been exposed to moisture?
While physically possible, drying should be approached with extreme caution. Heating a sulfate ester can lead to chemical decomposition.[3][12] If you must attempt it, use a vacuum oven at the lowest possible temperature and for the shortest possible time. The efficacy of the drying process and the integrity of the compound must be verified afterward using methods like Karl Fischer titration (for water content) and HPLC or LC-MS (for purity and degradation products).
Q4: How do I accurately determine the water content of my sample?
Several methods exist, but they differ in specificity and accuracy:
Karl Fischer Titration (KF): This is the most accurate and specific method for water determination.[] It is considered the reference method for hygroscopic pharmaceutical substances.[13]
Loss on Drying (LOD) / Thermogravimetric Analysis (TGA): These methods measure the mass change of a sample upon heating.[14] While simple, they are non-specific and will measure the loss of any volatile component (e.g., residual solvents), not just water.[14][15] The results are therefore "loss on drying," not necessarily "water content."
Q5: What are the chemical risks associated with moisture absorption for a sulfate ester like this?
Water can negatively impact the stability of a drug substance in several ways.[16] It can act as a plasticizer, increasing molecular mobility and making the solid more reactive.[17] More directly, water can act as a reactant in hydrolysis reactions. While many sulfate esters are relatively stable, the presence of excess water, especially at non-neutral pH or elevated temperatures, can potentially lead to hydrolysis, cleaving the ester bond and degrading the compound.
Data & Visualizations
Table 1: Comparison of Storage & Handling Environments
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the handling of 1[1]. This compound is a critical intermediate in organic synthesis, most notably in the production of 2-ethylaziridine via the Wenker synthesis. However, its unique physicochemical properties often lead to frustrating solubility bottlenecks.
This guide deconstructs the causality behind these issues and provides field-proven, self-validating protocols to keep your experimental workflows moving.
The Root Cause: The Zwitterionic Trap
To solve a solubility issue, you must first understand the molecular state of your compound. 2-Aminobutyl hydrogen sulfate is not a standard organic molecule; it is an inner salt (zwitterion). At neutral pH, the basic aliphatic amine is protonated (
), and the strongly acidic sulfate ester is deprotonated ().
This dual-charge state creates a highly polar molecule with immense lattice energy. It strongly prefers aqueous environments and completely rejects non-polar and most polar-aprotic organic solvents (like dichloromethane, ethyl acetate, or diethyl ether). Understanding this allows us to manipulate pH to drive solubility and reactivity.
Troubleshooting FAQs
Q1: I synthesized 2-aminobutyl hydrogen sulfate, but it crashes out of my organic solvent as a sticky mass. How do I purify it?A1: This is a classic manifestation of its zwitterionic nature. When synthesizing the sulfate ester from 2-amino-1-butanol using mild reagents like chlorosulfonic acid, the product is practically insoluble in the reaction solvent (e.g., chloroform)[2].
The Solution: Use this insolubility to your advantage as a self-validating purification step. By adding an anti-solvent like diethyl ether to the reaction mixture, you force the quantitative precipitation of the amphoteric sulfate. You can then easily isolate the pure product via vacuum filtration 3[3].
Q2: I am trying to perform the cyclization step to form 2-ethylaziridine, but the sulfate ester won't dissolve in my organic base/solvent system. What should I do?A2: The intramolecular
cyclization (4) requires the amine to be deprotonated so it can act as a nucleophile and displace the sulfate leaving group[4]. If you use a weak organic base in an organic solvent, the zwitterion will not dissolve, and the reaction will stall.
The Solution: Switch to an aqueous or biphasic system using a strong inorganic base. 3, converting the zwitterion into the highly soluble sodium 2-aminobutyl sulfate anion[3]. Once in solution, the free amine rapidly attacks the adjacent carbon to form the aziridine.
Q3: I need to use 2-aminobutyl hydrogen sulfate in an organic-phase coupling reaction, not a cyclization. How can I pull it into the organic layer?A3: If you must react the compound in an organic solvent without cyclizing it, you have two primary options:
Phase-Transfer Catalysis (PTC): Use a lipophilic counter-ion. Tetrabutylammonium bromide (TBAB) can undergo ion exchange with the sulfate, creating a lipophilic ion pair that is soluble in solvents like dichloromethane.
Protecting Groups: Derivatize the amine first. If you protect the amine with a Boc group, you eliminate the zwitterionic character. The resulting compound will behave like a standard organic acid and dissolve readily in organic solvents.
This protocol utilizes solubility shifts as a self-validating mechanism for isolation and reaction progression, avoiding the charring associated with traditional hot sulfuric acid methods[5].
Step 1: Esterification (Zwitterion Precipitation)
Preparation: Dissolve 2-amino-1-butanol (1.0 eq) in anhydrous chloroform (
) and cool to 0°C under an inert atmosphere.
Reagent Addition: Add chlorosulfonic acid (1.05 eq) dropwise. Causality:2 than hot sulfuric acid, preventing water elimination and thermal degradation[2].
Reaction: Stir at room temperature for 2 hours. The reaction mixture will become heterogeneous as the zwitterionic 2-aminobutyl hydrogen sulfate forms and crashes out of the solution.
Isolation: Add an equal volume of diethyl ether (anti-solvent) to complete the precipitation.
Filtration: Filter the white solid and wash with cold diethyl ether. Self-Validation: The solid is your pure intermediate; unreacted starting materials and organic impurities remain dissolved in the filtrate[3].
Step 2: Cyclization (Base-Induced Solubilization)
Suspension: Suspend the isolated 2-aminobutyl hydrogen sulfate in a biphasic mixture of toluene and water.
Deprotonation: Slowly add 6.2 M aqueous NaOH (3.0 eq) at 0°C. Causality: The strong base deprotonates the amine, 3 and initiating the intramolecular
Cyclization: Heat the mixture to 60°C for 3 hours. As 2-ethylaziridine forms, it loses its highly polar sulfate group, becomes lipophilic, and migrates into the toluene layer.
Extraction: Separate the organic layer, dry over anhydrous
, and carefully concentrate. (Note: Aziridines are volatile and toxic; handle with extreme care in a fume hood).
Visualizing the Chemistry
pH-dependent speciation of 2-aminobutyl hydrogen sulfate dictating solubility and reactivity.
Experimental workflow utilizing solubility shifts for isolation and cyclization.
Navigating the Structural Maze: A Comparative Guide to the Spectroscopic and Chromatographic Analysis of 2-Aminobutyl Hydrogen Sulfate
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and molecular characterization, the precise elucidation of a compound's structure is paramount. 2-Aminobutyl...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and molecular characterization, the precise elucidation of a compound's structure is paramount. 2-Aminobutyl hydrogen sulfate, a chiral molecule with potential applications in various fields, presents a unique analytical challenge due to the presence of both an amino group and a sulfate ester. This guide, designed for the discerning researcher, offers an in-depth exploration of the spectral and chromatographic techniques available for its analysis. Moving beyond a mere listing of methods, we delve into the causality behind experimental choices, providing a robust framework for selecting the most appropriate analytical strategy.
The Gold Standard: Unraveling the Molecule with ¹H and ¹³C NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of molecular structure elucidation, offering unparalleled insight into the connectivity and chemical environment of atoms within a molecule. For 2-aminobutyl hydrogen sulfate, a combination of one-dimensional (¹H and ¹³C) and two-dimensional NMR techniques provides a comprehensive structural picture.
Predicted ¹H-NMR Spectral Analysis
The proton NMR spectrum of 2-aminobutyl hydrogen sulfate is anticipated to exhibit distinct signals corresponding to the different proton environments in the molecule. The chemical shifts are influenced by the electronegativity of adjacent atoms (nitrogen and oxygen), with the sulfate group exerting a significant deshielding effect.
Table 1: Predicted ¹H-NMR Chemical Shifts and Splitting Patterns for 2-Aminobutyl Hydrogen Sulfate
Proton
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Rationale
H-1 (CH₃)
~0.9 - 1.1
Triplet (t)
~7
Coupled to the two H-4 protons.
H-2 (CH)
~3.3 - 3.6
Multiplet (m)
-
Coupled to H-1, H-3, and the NH₂ protons. Deshielded by the adjacent amino group.
H-3 (CH₂)
~4.0 - 4.3
Multiplet (m)
-
Diastereotopic protons due to the adjacent chiral center (C-2). Coupled to H-2 and H-4. Significantly deshielded by the sulfate group.
H-4 (CH₂)
~1.6 - 1.8
Multiplet (m)
-
Coupled to H-1 and H-3.
NH₂
Broad singlet
-
-
The signal for the amine protons is often broad and its chemical shift can be variable due to hydrogen bonding and exchange with the solvent.[1]
Predicted ¹³C-NMR and DEPT Spectral Analysis
The ¹³C-NMR spectrum provides information about the carbon skeleton of the molecule. The chemical shifts are influenced by the hybridization and the electronic environment of each carbon atom. Distortionless Enhancement by Polarization Transfer (DEPT) experiments are invaluable for distinguishing between CH, CH₂, and CH₃ groups.[2][3][4][5][6]
Table 2: Predicted ¹³C-NMR Chemical Shifts and DEPT Information for 2-Aminobutyl Hydrogen Sulfate
Carbon
Predicted Chemical Shift (δ, ppm)
DEPT-135 Signal
DEPT-90 Signal
Rationale
C-1 (CH₃)
~10 - 15
Positive
No Signal
Aliphatic methyl group.
C-2 (CH)
~50 - 55
Positive
Positive
Carbon attached to the amino group.
C-3 (CH₂)
~65 - 70
Negative
No Signal
Carbon attached to the sulfate group, significantly deshielded.
C-4 (CH₂)
~20 - 25
Negative
No Signal
Aliphatic methylene group.
Elucidating Connectivity with 2D NMR
Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), are essential for confirming the assignments made from the 1D spectra.
COSY: A ¹H-¹H COSY spectrum will reveal correlations between protons that are coupled to each other. For 2-aminobutyl hydrogen sulfate, cross-peaks would be expected between H-1 and H-4, H-4 and H-3, and H-3 and H-2, confirming the butyl chain connectivity.[7][8][9]
HSQC: An HSQC spectrum correlates each proton with the carbon to which it is directly attached. This experiment would definitively link the proton and carbon signals, solidifying the assignments in Tables 1 and 2.[7][9][10]
A Comparative Guide to the Spectroscopic Characterization of 2-Aminobutyl Hydrogen Sulfate
In the landscape of pharmaceutical development and materials science, the precise characterization of novel chemical entities is paramount. 2-Aminobutyl hydrogen sulfate, a molecule of interest for its potential applicat...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of pharmaceutical development and materials science, the precise characterization of novel chemical entities is paramount. 2-Aminobutyl hydrogen sulfate, a molecule of interest for its potential applications as an intermediate in organic synthesis, requires robust analytical methodologies to ensure its structural integrity and purity. This guide provides an in-depth comparison of Fourier-Transform Infrared (FTIR) spectroscopy with other key analytical techniques—Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Raman spectroscopy—for the comprehensive characterization of this compound.
The Central Role of Vibrational Spectroscopy: An Introduction to FTIR
FTIR spectroscopy is a powerful, non-destructive technique that provides a molecular fingerprint of a sample by measuring its absorption of infrared radiation.[1][2] This absorption corresponds to the vibrational and rotational energy of the chemical bonds within the molecule.[3] For a molecule like 2-aminobutyl hydrogen sulfate, with its distinct primary amine and hydrogen sulfate functional groups, FTIR offers a rapid and effective means of confirming its identity and assessing its chemical environment.
Predicted FTIR Spectrum of 2-Aminobutyl Hydrogen Sulfate
The structure of 2-aminobutyl hydrogen sulfate (C₄H₁₁NO₄S) contains several key functional groups that will give rise to characteristic absorption bands in the infrared spectrum. Based on established group frequencies, we can predict the salient features of its FTIR spectrum:
The presence of the primary amine is typically confirmed by the appearance of a pair of bands in the N-H stretching region.[4][5][6] The hydrogen sulfate group will be characterized by strong absorptions corresponding to the S=O and S-O stretching vibrations.[7][8]
Experimental Protocol: Acquiring an FTIR Spectrum
To obtain a high-quality FTIR spectrum of 2-aminobutyl hydrogen sulfate, the following Attenuated Total Reflectance (ATR) method is recommended for its simplicity and minimal sample preparation.
Step-by-Step Methodology
Instrument Preparation: Ensure the FTIR spectrometer and the ATR accessory are properly purged and a fresh background spectrum is collected. This minimizes interference from atmospheric water and carbon dioxide.
Sample Preparation: Place a small amount of the solid 2-aminobutyl hydrogen sulfate powder directly onto the ATR crystal.
Applying Pressure: Use the ATR's pressure clamp to ensure firm and even contact between the sample and the crystal. This is crucial for achieving a good signal-to-noise ratio.
Data Acquisition: Collect the spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.[9]
Data Processing: Perform a baseline correction and, if necessary, an ATR correction to the collected spectrum using the spectrometer's software.
Causality in Experimental Choices
ATR over Transmission: ATR is chosen for its ease of use with solid samples, eliminating the need for preparing KBr pellets, which can be time-consuming and susceptible to moisture absorption.
Resolution of 4 cm⁻¹: This resolution is sufficient to resolve the key functional group bands without introducing unnecessary noise.
Multiple Scans: Co-adding multiple scans improves the signal-to-noise ratio, leading to a clearer and more interpretable spectrum.
Visualizing the Workflow
Caption: Experimental workflow for FTIR characterization.
A Comparative Analysis: FTIR and its Alternatives
While FTIR is an excellent tool for functional group identification, a comprehensive characterization of 2-aminobutyl hydrogen sulfate benefits from the complementary information provided by other spectroscopic techniques.
Technique
Principle
Information Provided
Advantages
Limitations
FTIR Spectroscopy
Measures the absorption of infrared radiation, exciting molecular vibrations.[2][3]
Identifies functional groups and provides a molecular "fingerprint".[3][10]
Rapid, non-destructive, versatile for various sample types, and cost-effective.[1]
Provides limited information on molecular connectivity and stereochemistry.[3]
NMR Spectroscopy
Measures the resonance of atomic nuclei in a magnetic field.[3]
Provides detailed information on the molecular structure, including connectivity and stereochemistry.[3][10]
Unambiguous structure elucidation.
Less sensitive than MS, requires larger sample amounts, and can be time-consuming.
Mass Spectrometry
Measures the mass-to-charge ratio of ionized molecules.[11]
Determines the molecular weight and elemental composition; fragmentation patterns reveal structural information.[12]
High sensitivity, provides exact mass, and allows for the analysis of complex mixtures when coupled with chromatography.
Can be destructive, and interpretation of fragmentation can be complex.
Raman Spectroscopy
Measures the inelastic scattering of monochromatic light.
Provides information on molecular vibrations, complementary to FTIR, especially for non-polar bonds.
Minimal sample preparation, can be used with aqueous samples, and provides high spatial resolution.
Can be affected by fluorescence, and less sensitive than FTIR for some functional groups.
Delving Deeper: A Head-to-Head Comparison
FTIR vs. NMR: FTIR excels at quickly confirming the presence of the amine and sulfate groups in 2-aminobutyl hydrogen sulfate. However, it cannot distinguish between isomers. NMR, on the other hand, would provide a detailed map of the carbon-hydrogen framework.[3][10] A ¹H NMR spectrum would show distinct signals for the protons on the butyl chain, with chemical shifts influenced by the neighboring amine and sulfate groups. A ¹³C NMR spectrum would reveal the number of unique carbon environments.
FTIR vs. Mass Spectrometry: While FTIR confirms the functional groups, MS would definitively determine the molecular weight of 2-aminobutyl hydrogen sulfate (169.19 g/mol ).[13] High-resolution mass spectrometry could provide the exact elemental formula. Furthermore, tandem MS (MS/MS) experiments would induce fragmentation, likely leading to characteristic losses of SO₃ (80 Da) and HSO₄⁻ (97 Da), providing further structural confirmation.[14]
FTIR vs. Raman Spectroscopy: Raman spectroscopy is also a vibrational technique and provides complementary information to FTIR. For 2-aminobutyl hydrogen sulfate, the S-O bonds of the sulfate group would likely produce strong Raman signals. Raman can be particularly advantageous for analyzing aqueous solutions, where the strong water absorption in FTIR can obscure important spectral regions.[15]
The Synergy of Techniques: A Holistic Approach
For the unequivocal characterization of 2-aminobutyl hydrogen sulfate, a multi-technique approach is the most robust strategy.
Caption: A multi-technique approach to characterization.
An ideal workflow would involve:
Initial Screening with FTIR: To quickly verify the presence of the key amine and sulfate functional groups.
Molecular Weight Confirmation with MS: To determine the molecular weight and confirm the elemental composition.
Detailed Structural Elucidation with NMR: To establish the precise connectivity of atoms and confirm the isomeric structure.
Complementary Vibrational Analysis with Raman: To gain further insights into the vibrational modes, especially in different sample forms (e.g., aqueous solution).
Conclusion
FTIR spectroscopy serves as an indispensable tool for the initial characterization of 2-aminobutyl hydrogen sulfate, offering a rapid and straightforward method for functional group identification. However, for a comprehensive and unambiguous structural elucidation, a synergistic approach that integrates the detailed connectivity information from NMR, the precise mass determination from MS, and the complementary vibrational data from Raman spectroscopy is highly recommended. This integrated analytical strategy ensures the highest level of scientific rigor and confidence in the characterization of this and other novel chemical entities.
References
LibreTexts. (2021, October 15). 24.10 Spectroscopy of Amines. Retrieved from [Link]
Microbe Notes. (2023, December 25). Difference between Primary Secondary and Tertiary Amines Via FTIR. Retrieved from [Link]
University of Calgary. (n.d.). IR: amines. Retrieved from [Link]
LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]
Bowie, J. H., & Dua, S. (2013). Fragmentations of [M-H]- anions of peptides containing Ser sulfate. A joint experimental and theoretical study. Journal of the American Society for Mass Spectrometry, 24(11), 1735–1743.]([Link])
Iida, M., Matsuura, F., & Handa, S. (2000). Complete 1H and 13C NMR assignment of mono-sulfated galactosylceramides with four types of ceramides from human kidney. Carbohydrate research, 324(3), 218–222.]([Link])
Manivannan, N., & Pethkar, S. (2015). FTIR spectra showing the region for sulfate absorption bands in (a)... ResearchGate. Retrieved from [Link]
Hiden Analytical. (2024, July 4). Comparing Mass Spectrometry with FT-IR for TGA Experiments: Spotlight on HPR-20 EGA. Retrieved from [Link]
Wang, Y., et al. (2022). Increased sulfur-containing amino acid content and altered conformational characteristics of soybean proteins by rebalancing 11S and 7S compositions. Frontiers in Plant Science, 13, 965413.]([Link])
Ghosh, K., & Mascharak, P. K. (2010). 1 H NMR titration curves of L (2 mM) with n-Bu 4 NHSO 4 ( , ) and ZnSO... ResearchGate. Retrieved from [Link]
Metin, Ö. (2011). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.
Prasain, J. (2010, January 22). Ion fragmentation of small molecules in mass spectrometry. SlideShare. Retrieved from [Link]
ResearchGate. (n.d.). Infrared Spectra of Sulfones and Related Compounds. Retrieved from [Link]
Rao, C. N. R., & Venkataraghavan, R. (1962). CONTRIBUTION TO THE INFRARED SPECTRA OF ORGANOSULPHUR COMPOUNDS. Spectrochimica Acta, 18(4), 541-547.
InstaNANO. (n.d.). FTIR Functional Group Database Table with Search. Retrieved from [Link]
University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]
Lee, J., et al. (2013). Fragmentation patterns of protonated amino acids formed by atmospheric pressure chemical ionization. Journal of the American Society for Mass Spectrometry, 24(1), 145-154.]([Link])
Akter, T., et al. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Molecules, 27(3), 1033.]([Link])
ResearchGate. (n.d.). 1 H (a) and 13 C (b) NMR spectra of.... Retrieved from [Link]
Journal of Pharmaceutical and Medical Sciences. (2024). Pharmaceutical and Medical Applications of Fourier Transform Infrared Spectroscopy (FTIR), and Nuclear Magnetic Resonance (NMR). Retrieved from [Link]
Indonesian Journal of Science & Technology. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Retrieved from [Link]
LookChem. (n.d.). 2-aminobutyl hydrogen sulfate CAS NO.68541-04-8. Retrieved from [Link]
ResearchGate. (n.d.). The infrared spectra of secondary amines and their salts. Retrieved from [Link]
NIST. (n.d.). dl-2-Aminobutyric acid. Retrieved from [Link]
Michigan State University. (n.d.). NMR Spectroscopy. Retrieved from [Link]
LibreTexts. (2025, October 24). 2.7: 2.7 Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]
Analyst. (2000). Fourier transform infrared spectroscopic studies on the interaction between copper(II), amino acids and marine solid particles. Retrieved from [Link]
Open Library Publishing Platform. (n.d.). 29.9 1H NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. Retrieved from [Link]
The Organic Chemistry Tutor. (2021, January 5). Mass Spectrometry. YouTube. Retrieved from [Link]
LibreTexts. (2023, February 11). 7.6: Interpreting 2-D NMR Spectra. Retrieved from [Link]
National Center for Biotechnology Information. (2011). 2-Aminopyrimidinium hydrogen sulfate. Retrieved from [Link]
ResearchGate. (n.d.). Vibrational spectral studies of solutions at elevated temperatures and pressures. 8. A Raman spectral study of ammonium hydrogen sulfate solutions and the HSO4--SO42- equilibrium. Retrieved from [Link]
GFZpublic. (2024, August 5). Raman spectra of oxidized sulfur species in hydrothermal fluids. Retrieved from [Link]
IntechOpen. (2017, February 15). Raman Spectroscopy of Amino Acid Crystals. Retrieved from [Link]
ePubs. (n.d.). Raman and inelastic neutron scattering spectra of (NH4)2SO3, an intermediate for solar hydrogen production. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) 2-Aminopyrimidinium hydrogen sulfate. Retrieved from [Link]
Research Square. (n.d.). In-situ High Temperature Raman Spectroscopic and Decomposition Thermodynamic Study of the Structure of Potassium Hydrogen Sulfate and Its Melt. Retrieved from [Link]
mass spectrometry fragmentation patterns of 2-Aminobutyl hydrogen sulfate
An In-Depth Comparative Guide to the Mass Spectrometry Fragmentation of 2-Aminobutyl Hydrogen Sulfate This guide offers a comprehensive examination of the mass spectrometry fragmentation patterns of 2-aminobutyl hydrogen...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Comparative Guide to the Mass Spectrometry Fragmentation of 2-Aminobutyl Hydrogen Sulfate
This guide offers a comprehensive examination of the mass spectrometry fragmentation patterns of 2-aminobutyl hydrogen sulfate. Tailored for researchers, scientists, and professionals in drug development, this document provides a detailed technical analysis, contrasts mass spectrometry with alternative analytical methods, and is substantiated by established scientific principles and experimental protocols. Our objective is to deliver a resource that is both scientifically robust and practically indispensable for laboratory applications.
Introduction: The Analytical Imperative
2-Aminobutyl hydrogen sulfate (C₄H₁₁NO₄S, Molecular Weight: 169.199 g/mol ) is an organosulfate compound of significant interest in pharmaceutical and metabolic research.[1] As a potential drug metabolite or a derivative of biological precursors, its unambiguous identification in complex matrices is paramount. Electrospray ionization tandem mass spectrometry (ESI-MS/MS) has emerged as an indispensable tool for this purpose, offering unparalleled sensitivity and structural specificity.[2] This guide will elucidate the characteristic fragmentation pathways of this molecule, provide a robust experimental framework, and objectively compare the technique's performance against other analytical methodologies.
Elucidating the Fragmentation Cascade via ESI-MS/MS
Electrospray Ionization (ESI) is a soft ionization technique ideal for polar and ionizable compounds, generating intact molecular ions with minimal fragmentation in the source.[2] For 2-aminobutyl hydrogen sulfate, analysis in positive ion mode facilitates protonation, typically at the most basic site—the primary amine—to yield the precursor ion, [M+H]⁺, at a mass-to-charge ratio (m/z) of approximately 170.0. Subsequent collision-induced dissociation (CID) of this precursor ion in the mass spectrometer's collision cell unveils the molecule's structural architecture.[3]
Dominant Fragmentation Pathways
The fragmentation of protonated 2-aminobutyl hydrogen sulfate is governed by the chemical properties of its two key functional groups: the amino group and the sulfate ester. The resulting product ion spectrum is a distinctive fingerprint of the molecule's structure.
Primary Pathway: Neutral Loss of Sulfuric Acid
The most characteristic and diagnostically significant fragmentation event for organosulfates is the cleavage of the C-O bond and subsequent elimination of the sulfate group.[4][5] For 2-aminobutyl hydrogen sulfate, this manifests as a neutral loss of sulfuric acid (H₂SO₄; 98.07 Da). This charge-remote fragmentation is highly favorable due to the stability of the neutral sulfuric acid molecule. The resulting product ion is a butan-2-iminium ion, a common and stable fragment for protonated amines.[6]
Secondary Pathway: α-Cleavage
A hallmark of amine fragmentation, α-cleavage involves the breaking of a carbon-carbon bond adjacent to the nitrogen atom.[6][7] This process is driven by the stabilization of the resulting cation through resonance with the nitrogen lone pair. For the [M+H]⁺ ion of 2-aminobutyl hydrogen sulfate, two α-cleavage events are possible:
Loss of an ethyl radical (•C₂H₅): Cleavage of the C2-C3 bond results in a stable iminium ion, representing a mass loss of 29 Da.
Loss of a methyl radical (•CH₃): Cleavage of the C1-C2 bond results in a different iminium ion, corresponding to a mass loss of 15 Da.
Summary of Key Fragment Ions
The quantitative data derived from the MS/MS spectrum can be summarized as follows:
Precursor Ion (m/z)
Fragment Ion (m/z)
Neutral Loss (Da)
Proposed Structure / Origin
170.0
72.0
98.0 (H₂SO₄)
Primary Pathway: Butan-2-iminium ion resulting from the loss of sulfuric acid.
170.0
141.0
29.0 (•C₂H₅)
α-Cleavage: Loss of an ethyl radical.
170.0
155.0
15.0 (•CH₃)
α-Cleavage: Loss of a methyl radical.
170.0
152.0
18.0 (H₂O)
Dehydration: Loss of water, common for protonated amino compounds.[8]
Visualizing the Fragmentation
The logical relationships between the precursor and its primary product ions are illustrated below.
Caption: Predicted fragmentation pathways for 2-aminobutyl hydrogen sulfate via CID.
Self-Validating Experimental Protocol: LC-MS/MS
This protocol is designed to be self-validating by incorporating a systematic approach to optimizing instrument parameters, ensuring robust and reproducible results. The choice of a gradient elution in the LC method allows for the separation of the target analyte from potential isomers and matrix components, while the MS/MS detection provides two levels of mass confirmation (precursor and product ions), ensuring high confidence in identification.
Standard Preparation: Prepare a 1 mg/mL stock solution of 2-aminobutyl hydrogen sulfate in methanol/water (50:50, v/v). Create a working solution of 1 µg/mL by diluting the stock solution in the initial mobile phase.
Chromatographic Separation (UPLC/HPLC):
Column: C18 reversed-phase column (e.g., Agilent ZORBAX Eclipse Plus C18).[9]
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 5% B to 95% B over 10 minutes.
Flow Rate: 0.4 mL/min.
Injection Volume: 5 µL.
Rationale: Reversed-phase chromatography is ideal for separating polar organic molecules. The acidic mobile phase ensures the analyte remains protonated for optimal ESI+ performance.
Rationale: These are typical starting parameters for a polar molecule of this mass. They should be optimized to maximize the signal of the [M+H]⁺ precursor ion.
Data Acquisition:
Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).[3]
Collision Energy: Optimize between 15-30 eV to maximize the abundance of the product ions. The optimal energy will balance precursor fragmentation with product ion signal intensity.
Comparative Analysis with Alternative Methodologies
While LC-MS/MS is a premier technique, other methods have specific utilities and limitations for the analysis of 2-aminobutyl hydrogen sulfate.
Technique
Principle
Advantages
Disadvantages & Causality
Tandem Mass Spectrometry (MS/MS)
Separation by mass-to-charge ratio followed by fragmentation and re-analysis.
Unmatched sensitivity and selectivity; provides structural confirmation.[2]
Requires specialized instrumentation and expertise for method development and data interpretation.
Nuclear Magnetic Resonance (NMR)
Measures the magnetic properties of atomic nuclei (¹H, ¹³C).
Provides definitive structural elucidation, including stereochemistry, without needing standards.
Significantly lower sensitivity than MS, requiring much higher concentrations and pure samples. Not suitable for trace analysis.
High-Performance Liquid Chromatography (HPLC) with derivatization
Chromatographic separation followed by detection (e.g., fluorescence).
Widely available; excellent for quantification.
The analyte lacks a strong chromophore, necessitating a pre-column derivatization step (e.g., with OPA/FMOC) to enable detection, adding complexity and potential for error.[9][10]
Ion Chromatography (IC)
Separation of ions based on interaction with an ion-exchange resin.
Directly applicable to charged species like sulfates.[11]
Often has lower chromatographic efficiency and sensitivity compared to modern reversed-phase LC-MS methods.
graph TD {
subgraph "Analytical Strategy"
A[Sample]
end
subgraph "High Specificity & Sensitivity"
direction LR
B[LC Separation] --> C{Mass Spectrometry};
C -- Precursor Selection --> D[Collision Cell (CID)];
D -- Fragmentation --> E[MS/MS Detection];
end
subgraph "Definitive Structure (High Conc.)"
F[NMR Spectroscopy]
end
subgraph "Quantitative (Requires Derivatization)"
G[Derivatization] --> H[HPLC Separation] --> I[Fluorescence/UV Detection]
end
A --> B;
A --> F;
A --> G;
A Senior Application Scientist's Guide to HPLC Method Development for 2-Aminobutyl Hydrogen Sulfate Detection
For researchers, scientists, and drug development professionals, the robust and reliable quantification of all components within a pharmaceutical formulation is paramount. 2-Aminobutyl hydrogen sulfate, a polar, non-chro...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and drug development professionals, the robust and reliable quantification of all components within a pharmaceutical formulation is paramount. 2-Aminobutyl hydrogen sulfate, a polar, non-chromophoric compound, presents a significant analytical challenge. Its inherent properties make it unsuitable for traditional reversed-phase high-performance liquid chromatography (HPLC) with ultraviolet (UV) detection. This guide provides an in-depth comparison of advanced HPLC methodologies, offering field-proven insights and detailed experimental protocols to empower you to develop a successful analytical method for this and other similarly challenging molecules.
The Analytical Challenge: Why 2-Aminobutyl Hydrogen Sulfate is a Difficult Analyte
The primary difficulty in developing an HPLC method for 2-Aminobutyl hydrogen sulfate lies in its physicochemical properties. As a small, polar molecule with a sulfate group and a primary amine, it exhibits high water solubility and lacks a significant UV-absorbing chromophore. This combination of characteristics leads to two primary analytical hurdles:
Poor Retention in Reversed-Phase Chromatography: Traditional reversed-phase columns, with their non-polar stationary phases (like C18), offer little to no retention for highly polar analytes. The compound will elute in or near the void volume, co-eluting with other unretained species and resulting in poor resolution and inaccurate quantification.
Invisibility to UV Detectors: The absence of a chromophore means that UV-Vis detectors, the workhorses of most analytical laboratories, will not produce a measurable signal for 2-Aminobutyl hydrogen sulfate.
To overcome these challenges, we must explore alternative chromatographic modes and universal detection techniques. This guide will compare three powerful approaches: Hydrophilic Interaction Liquid Chromatography (HILIC), Ion-Pair Chromatography (IPC), and Mixed-Mode Chromatography (MMC), all coupled with a universal detector such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD).
Comparative Analysis of HPLC Methodologies
This section will delve into the principles and practical considerations of three suitable HPLC methods for the analysis of 2-Aminobutyl hydrogen sulfate.
Methodology
Principle of Separation
Advantages
Disadvantages
Ideal for...
HILIC
Partitioning of the analyte between a water-enriched layer on the polar stationary phase and a less polar mobile phase.
Excellent retention of highly polar compounds, compatible with mass spectrometry (MS).
Can have longer equilibration times, sensitive to mobile phase water content.
Initial screening and when MS compatibility is a primary concern.
Ion-Pair Chromatography
An ion-pairing reagent is added to the mobile phase to form a neutral complex with the charged analyte, which is then retained by a reversed-phase column.
Utilizes standard reversed-phase columns, offers tunable selectivity by changing the ion-pairing reagent.
Can lead to long column equilibration and wash-out times, may suppress MS signal.
Situations where a reversed-phase column is preferred and MS detection is not required.
Mixed-Mode Chromatography
Utilizes a stationary phase with both reversed-phase and ion-exchange functionalities, providing multiple retention mechanisms.
Offers unique selectivity and the ability to retain both polar and non-polar compounds in a single run.
Method development can be more complex due to multiple interaction modes.
Complex samples containing a mixture of polar and non-polar analytes.
The Crucial Role of Universal Detection
Given the non-chromophoric nature of 2-Aminobutyl hydrogen sulfate, a universal detector is essential. Both Charged Aerosol Detectors (CAD) and Evaporative Light Scattering Detectors (ELSD) are excellent choices.
Charged Aerosol Detector (CAD): The eluent is nebulized, and the resulting aerosol particles are charged and then detected by an electrometer. The response is directly proportional to the mass of the analyte. CAD is known for its high sensitivity and consistent response for non-volatile and many semi-volatile compounds.[1][2]
Evaporative Light Scattering Detector (ELSD): The mobile phase is evaporated, leaving behind particles of the analyte which scatter a beam of light. The amount of scattered light is proportional to the amount of analyte. ELSD is a robust and versatile detector for non-volatile compounds.[3][4]
For the purposes of this guide, we will focus on the use of a CAD due to its generally higher sensitivity and more uniform response, which simplifies quantification, especially for unknown impurities.[5]
Experimental Protocols
The following are detailed, step-by-step protocols for the three discussed HPLC methodologies. These protocols are designed as a starting point for your method development and should be optimized and validated according to regulatory guidelines such as ICH Q2(R1) and USP <621>.[1][6]
Method 1: Hydrophilic Interaction Liquid Chromatography (HILIC) with CAD
This method is an excellent starting point due to its direct approach to retaining polar compounds.[7][8]
dot
Caption: HILIC-CAD Method Development Workflow.
Chromatographic Conditions:
Column: A HILIC column with an amide or bare silica stationary phase (e.g., 150 mm x 4.6 mm, 3.5 µm).
Mobile Phase A: 10 mM Ammonium Acetate in Water
Mobile Phase B: Acetonitrile
Gradient:
0-1 min: 95% B
1-10 min: 95% to 60% B
10-12 min: 60% B
12.1-15 min: 95% B (re-equilibration)
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Injection Volume: 10 µL
Detector: Charged Aerosol Detector (CAD)
Rationale for Experimental Choices:
HILIC Column: The polar stationary phase of a HILIC column promotes the retention of polar analytes like 2-Aminobutyl hydrogen sulfate.[9][10]
Ammonium Acetate Buffer: This volatile buffer is compatible with CAD and helps to maintain a consistent pH, improving peak shape.
Acetonitrile: A common organic solvent in HILIC that acts as the weak solvent.
Gradient Elution: Starting with a high percentage of acetonitrile and gradually increasing the water content allows for the elution of the analyte with good peak shape.
Method 2: Ion-Pair Chromatography (IPC) with CAD
This method utilizes a standard reversed-phase column by adding an ion-pairing reagent to the mobile phase.[11][12]
dot
Caption: IPC-CAD Method Development Workflow.
Chromatographic Conditions:
Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).
Mobile Phase A: 5 mM Tetrabutylammonium Hydrogen Sulfate in Water
Mobile Phase B: Acetonitrile
Isocratic Elution: 80% A / 20% B
Flow Rate: 1.0 mL/min
Column Temperature: 35 °C
Injection Volume: 20 µL
Detector: Charged Aerosol Detector (CAD)
Rationale for Experimental Choices:
C18 Column: A standard, robust, and widely available stationary phase.
Tetrabutylammonium Hydrogen Sulfate: This ion-pairing reagent forms a neutral complex with the positively charged amine group of the analyte, allowing for retention on the C18 column.[13]
Isocratic Elution: Often sufficient for simple mixtures where the analyte of interest is well-resolved from other components.
Method 3: Mixed-Mode Chromatography (MMC) with CAD
This advanced technique offers unique selectivity by combining reversed-phase and ion-exchange properties in a single column.[14][15]
dot
Caption: MMC-CAD Method Development Workflow.
Chromatographic Conditions:
Column: A mixed-mode column with both reversed-phase (e.g., C18) and cation-exchange functionalities (e.g., 100 mm x 3.0 mm, 3 µm).
Mobile Phase A: 20 mM Ammonium Formate, pH 3.0
Mobile Phase B: Acetonitrile
Gradient:
0-2 min: 90% B
2-8 min: 90% to 40% B
8-10 min: 40% B
10.1-13 min: 90% B (re-equilibration)
Flow Rate: 0.8 mL/min
Column Temperature: 40 °C
Injection Volume: 5 µL
Detector: Charged Aerosol Detector (CAD)
Rationale for Experimental Choices:
Mixed-Mode Column: Provides dual retention mechanisms, which can lead to superior resolution, especially in complex matrices.[16]
Ammonium Formate Buffer at pH 3.0: This volatile buffer at a low pH ensures the primary amine of the analyte is protonated, promoting strong interaction with the cation-exchange groups on the stationary phase.
Gradient Elution: A gradient from high organic to high aqueous allows for the modulation of both reversed-phase and ion-exchange interactions, providing excellent control over the separation.
Conclusion: Selecting the Optimal Method
The choice of the most suitable HPLC method for the detection of 2-Aminobutyl hydrogen sulfate will depend on the specific requirements of your analysis.
For simplicity and initial screening , the HILIC method is often the best starting point. Its direct retention of polar compounds makes it a straightforward approach.
If your laboratory is standardized on reversed-phase columns and MS detection is not a priority, the Ion-Pair Chromatography method is a viable and effective alternative.
For complex samples where selectivity is a major challenge, Mixed-Mode Chromatography offers unparalleled resolving power.
Regardless of the chosen chromatographic method, the use of a universal detector like a CAD or ELSD is non-negotiable for the accurate and sensitive quantification of 2-Aminobutyl hydrogen sulfate. By understanding the principles behind each of these techniques and following the provided experimental protocols as a starting point, you will be well-equipped to develop a robust and reliable analytical method that meets the stringent demands of the pharmaceutical industry.
References
USP General Chapter <621> Chrom
Charged Aerosol Detection in Pharmaceutical Analysis: An Overview. LCGC North America.
Improving the Quantitation of Unknown Trace Impurity Analysis of Active Pharmaceutical Ingredients Using HPLC with Charged Aerosol Detection. American Pharmaceutical Review.
ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1).
FDA Guidance for Industry: Analytical Procedures and Methods Valid
Direct analysis of free amino acids by mixed-mode chromatography with tandem mass spectrometry.
Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Agilent Technologies.
Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC North America.
How to overcome limitations in flash chrom
HILIC Explained: Wh
How does an ELSD work? Sedere.
Extended Dynamic Range ELSD For Purification and Impurity Profiling in Pharmaceutical Industry. LCGC North America.
Evaporative light scattering detection (ELSD): a tool for improved quality control of drug substances. Journal of Pharmaceutical and Biomedical Analysis.
Stabilization of sulfide and sulfite and ion-pair chromatography of mixtures of sulfide, sulfite, sulfate and thiosulfate.
Why HILIC is what your polar compounds need for purific
Mixed-Mode Chromatography and Stationary Phases.
Stabilization of sulfide and sulfite and ion-pair chromatography of mixtures of sulfide, sulfite, sulfate and thiosulfate.
Mixed-Mode Chrom
2-aminobutyl hydrogen sulf
Fundamentals of mixed mode (multimodal)
A New Twist to Ion-Pairing Chromatography: In-Sample Addition of Ion-Pairing Reagent. LCGC North America.
Comparative Guide: 2-Aminobutyl Hydrogen Sulfate vs. 2-Aminoethyl Hydrogen Sulfate
Executive Summary This guide provides a technical comparison between 2-Aminoethyl hydrogen sulfate (2-AEHS) and its alkyl-substituted homologue, 2-Aminobutyl hydrogen sulfate (2-ABHS) . Both compounds serve as critical z...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide provides a technical comparison between 2-Aminoethyl hydrogen sulfate (2-AEHS) and its alkyl-substituted homologue, 2-Aminobutyl hydrogen sulfate (2-ABHS) . Both compounds serve as critical zwitterionic precursors in the Wenker synthesis of aziridines.
While 2-AEHS is the industry standard for generating the parent aziridine (ethyleneimine), 2-ABHS is the specialized reagent for synthesizing 2-ethylaziridine . The choice between them is dictated by the desired aziridine substitution pattern, which fundamentally alters the downstream pharmacokinetics, alkylation potency, and boiling point of the final drug intermediate.
Chemical Structure & Mechanistic Properties[1][2][3]
Both compounds exist as stable zwitterions (inner salts) at room temperature. This zwitterionic nature is crucial for safety; unlike the volatile and toxic aziridines they generate, these sulfate esters are non-volatile solids that can be handled on open benches.
Structural Comparison
2-AEHS: The simplest homologue. It possesses a primary amine and a primary sulfate ester separated by an ethylene bridge.
2-ABHS: Derived from 2-amino-1-butanol. It features an ethyl group at the
-carbon relative to the amine. This substitution introduces chirality (typically available as (R), (S), or racemic) and increased lipophilicity.
Reactivity Profile (Wenker Cyclization)
The transformation of these sulfates into aziridines proceeds via an intramolecular nucleophilic substitution (
).
Base Activation: Strong base (NaOH/KOH) deprotonates the ammonium group (
).
Cyclization: The free amine attacks the carbon bearing the sulfate group.
Elimination: The sulfate ion (
) is displaced, closing the three-membered ring.
Comparative Kinetics:
2-AEHS: Cyclization is rapid due to minimal steric hindrance. However, the product (aziridine) is highly volatile (BP: 56°C) and prone to hydrolytic ring-opening if not distilled immediately.
2-ABHS: The ethyl substituent exerts a mild steric influence. While this might theoretically retard the
attack, experimental data suggests yields are comparable or superior (see Section 3). The ethyl group stabilizes the resulting aziridine against immediate hydrolysis and raises the boiling point (~88–90°C), facilitating easier isolation.
Mechanistic Pathway Diagram
The following diagram illustrates the parallel pathways for both reagents.
Figure 1: General Wenker synthesis pathway applicable to both 2-AEHS and 2-ABHS.
Performance & Experimental Data
The following data compares the synthesis efficiency of aziridines using these sulfate esters.
Yield Comparison
Experimental literature indicates that substituted precursors often yield higher stable isolation rates due to the lower volatility of the product.
Precursor
Product
Reaction Conditions
Isolated Yield
Ref
2-AEHS
Aziridine
NaOH, Distillation
75%
[1]
2-ABHS (from (R)-2-amino-1-butanol)
(R)-2-Ethylaziridine
NaOH, Distillation
80%
[1]
2-AEHS
Aziridine
Modified Wenker (Mild)
90%
[2]
Analysis: 2-ABHS performs robustly, achieving 80% yield. The slight advantage over standard 2-AEHS protocols (75%) is often attributed to the easier condensation and collection of 2-ethylaziridine compared to the highly volatile parent aziridine.
Experimental Protocol: Synthesis of 2-Ethylaziridine from 2-ABHS
This protocol is adapted for the laboratory-scale preparation of 2-ethylaziridine using 2-ABHS. It serves as a validated model for using substituted sulfate esters.
Distillation apparatus with a vigorous cooling condenser (ice-water).
Step-by-Step Methodology:
Setup: Equip a round-bottom flask with a magnetic stir bar, a dropping funnel, and a distillation head connected to a receiver cooled in an ice bath.
Loading: Charge the flask with 0.1 mol of 2-ABHS dissolved in a minimum amount of water.
Activation: Heat the solution to 90–100°C .
Cyclization: Slowly add 0.25 mol of NaOH (40% aq) dropwise. The reaction is exothermic.[2]
Note: The base must be in excess (typically 2-2.5 equivalents) to neutralize the sulfate protons and drive the elimination.
Distillation: The product, 2-ethylaziridine, will codistill with water as it forms. Maintain the temperature to ensure steady distillation (Head temp ~85–95°C).
Separation: Collect the distillate. Saturate the aqueous layer with KOH pellets to salt out the organic amine layer.
Purification: Separate the organic layer and dry over solid KOH. Redistill if high purity is required (BP: 88–90°C).
Safety & Handling Comparison
While the sulfate esters are relatively safe, their downstream products differ significantly in hazard profiles.
Hazard
2-AEHS System
2-ABHS System
Precursor Stability
Stable solid. Hygroscopic.
Stable solid. Hygroscopic.
Product Volatility
Extreme. Aziridine boils at 56°C. High inhalation risk.
Moderate. 2-Ethylaziridine boils at ~90°C. Lower vapor pressure but still hazardous.
Toxicity
Aziridine is a potent alkylator and carcinogen.
2-Ethylaziridine is a potent alkylator and toxic.
Polymerization
Explosive polymerization risk if catalyzed by acid.
Polymerizes less vigorously than unsubstituted aziridine due to steric bulk.
Critical Safety Note: Both syntheses generate aziridines, which are severe blistering agents and DNA alkylators. All reactions must be performed in a functioning fume hood. The 2-ABHS route is operationally safer solely due to the lower volatility of the product.
Conclusion
Use 2-Aminoethyl hydrogen sulfate (2-AEHS) when the target molecule requires the smallest possible aziridine ring (unsubstituted) for maximum atom economy or specific steric clearance in binding pockets.
Use 2-Aminobutyl hydrogen sulfate (2-ABHS) when developing drugs requiring a C2-ethyl substituent (e.g., to increase lipophilicity or introduce chirality). The synthesis is generally higher-yielding and operationally easier due to the product's higher boiling point.
References
LookChem. (n.d.). 2-aminobutyl hydrogen sulfate CAS NO.68541-04-8.[1] Retrieved from [Link]
Wikipedia. (n.d.). Wenker synthesis. Retrieved from [Link]
elemental analysis standards for 2-Aminobutyl hydrogen sulfate
Title: Elemental Analysis Standards for 2-Aminobutyl Hydrogen Sulfate: A Comparative Methodological Guide Introduction As a Senior Application Scientist, I frequently oversee the analytical validation of complex pharmace...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Elemental Analysis Standards for 2-Aminobutyl Hydrogen Sulfate: A Comparative Methodological Guide
Introduction
As a Senior Application Scientist, I frequently oversee the analytical validation of complex pharmaceutical intermediates. 2-Aminobutyl hydrogen sulfate (CAS: 68541-04-8) is a highly polar, sulfur-containing organic compound commonly utilized in fine chemical synthesis [1]. Validating its empirical formula and confirming bulk purity is a critical quality control step before downstream drug development.
Unlike simple hydrocarbons, the presence of the hydrogen sulfate ester group in 2-Aminobutyl hydrogen sulfate introduces unique thermal decomposition challenges. Standard elemental analysis methods often fail to quantitatively recover the sulfur, leading to skewed stoichiometric data. This guide objectively compares the available analytical modalities and provides a self-validating, field-proven protocol for accurate CHNS-O determination.
Theoretical Stoichiometric Profile
Before initiating any elemental analysis, we must establish the theoretical mass fractions. For 2-Aminobutyl hydrogen sulfate (Formula: C4H11NO4S, Molar Mass: 169.20 g/mol ), the target elemental composition is:
Element
Atomic Mass
Atoms
Total Mass Contribution
Theoretical Percentage
Carbon (C)
12.011
4
48.044 g/mol
28.40%
Hydrogen (H)
1.008
11
11.088 g/mol
6.55%
Nitrogen (N)
14.007
1
14.007 g/mol
8.28%
Oxygen (O)
15.999
4
63.996 g/mol
37.82%
Sulfur (S)
32.065
1
32.065 g/mol
18.95%
Acceptance Criteria: For pharmaceutical-grade intermediates, experimental results must fall within ±0.3% (absolute) of these theoretical values.
Comparative Analysis of Analytical Modalities
To achieve comprehensive purity profiling, researchers must select the appropriate analytical technique. Below is an objective comparison of the three primary methodologies used for this compound.
Analytical Technique
Primary Target
Accuracy / LOD
Sample Prep
Causality / Best Use Case
CHNS-O Flash Combustion
Bulk C, H, N, S, O (Stoichiometry)
High (±0.3% absolute)
Low (Direct micro-weighing)
Optimal for empirical formula validation. Confirms the intact structure of the intermediate [2].
ICP-OES / ICP-MS
Trace Metals & Total Sulfur
Ultra-High (ppb to ppm)
High (Microwave digestion)
Essential for USP <232>/<233> compliance. Used to rule out heavy metal catalyst contamination [3][4].
Ion Chromatography (IC)
Free Sulfate (SO4²⁻)
Moderate (ppm)
Moderate (Aqueous extraction)
Best for degradation profiling. Differentiates between covalently bound sulfate ester and degraded free sulfate.
Self-Validating Experimental Protocol: CHNS-O Analysis
When analyzing sulfate esters via Flash Combustion (Pregl-Dumas method), the primary failure mode is the retention of sulfur as non-volatile ash. The following protocol is engineered as a self-validating system to guarantee complete oxidation and accurate Thermal Conductivity Detector (TCD) integration.
Phase 1: System Conditioning & Matrix Matching
Baseline Establishment : Run 3 empty tin capsules.
Causality: This ensures no residual carbon or atmospheric nitrogen in the auto-sampler is skewing the TCD baseline.
Calibration : Calibrate the analyzer using Sulfanilic Acid (C6H7NO3S).
Causality: Sulfanilic acid contains C, H, N, S, and O. Its thermal decomposition profile closely mimics 2-Aminobutyl hydrogen sulfate, ensuring the TCD response factors are calibrated against a nearly identical matrix [2].
Phase 2: Precision Sample Preparation
3. Micro-Weighing : Weigh exactly 2.000 to 4.000 mg of the sample into a tin capsule using a USP <41> compliant microbalance.
Causality: The precision of the final percentage is entirely dependent on the initial mass. Utilizing advanced microbalances eliminates static and transcription errors, which are fatal to micro-elemental analysis [5].
4. Combustion Promoter Addition (Critical Step) : Add ~2 mg of Vanadium Pentoxide (V2O5) to the sample before sealing the capsule.
Causality: Sulfate esters are notoriously recalcitrant. V2O5 acts as a localized oxygen donor and thermal catalyst, ensuring quantitative conversion of the sulfate group to SO2 rather than trapping it as non-volatile ash.
Phase 3: Flash Combustion & Detection
5. Oxidation : Drop the capsule into the furnace at 1030°C under a 400 mL/min O2 flow.
Causality: The tin capsule undergoes a violent exothermic reaction, temporarily spiking the local temperature to ~1800°C, instantly vaporizing the sample into CO2, H2O, NOx, and SOx [2].
6. Reduction & Separation : Pass the gases through a copper reduction furnace at 650°C, followed by an isothermal GC column at 55°C.
Causality: The copper reduces NOx to N2 and SO3 to SO2. The GC column sequentially elutes the gases (N2, CO2, H2O, SO2) into the TCD for distinct, non-overlapping peak integration.
Workflow Visualization
The following diagram illustrates the engineered causality of the CHNS-O analytical pathway.
Caption: Sequential workflow of CHNS-O flash combustion analysis for sulfate ester compounds.
Data Interpretation & Quality Control
Upon completion of the run, compare the empirical data against the theoretical percentages. If the Carbon and Nitrogen values are within ±0.3%, but the Sulfur value is significantly lower than 18.95%, it is a direct indicator of incomplete sulfate combustion. In such cases, increase the ratio of V2O5 to sample and verify the oxidation furnace temperature. If all bulk elements match but overall purity is questioned, proceed to ICP-OES to screen for trace heavy metal impurities as mandated by USP <232> [3].
References
2-aminobutyl hydrogen sulfate CAS NO.68541-04-8. LookChem. [Link]
Ensuring Pharmaceutical Purity and Compliance with CHNS-O Analysis. VELP Scientifica. [Link]
A Senior Scientist's Guide to Validating the Purity of 2-Aminobutyl Hydrogen Sulfate
In the landscape of drug discovery and chemical research, the unequivocal determination of a compound's purity is not merely a quality control checkpoint; it is the bedrock upon which reliable, reproducible, and translat...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of drug discovery and chemical research, the unequivocal determination of a compound's purity is not merely a quality control checkpoint; it is the bedrock upon which reliable, reproducible, and translatable scientific data are built. For a novel or specialized compound like 2-Aminobutyl hydrogen sulfate, a molecule of interest for its potential as a pharmaceutical intermediate[1], establishing a robust analytical strategy for purity validation is paramount.
This guide eschews a one-size-fits-all template. Instead, it presents a holistic and orthogonal analytical philosophy tailored to the specific chemical nature of 2-Aminobutyl hydrogen sulfate—a polar, small molecule containing both a primary amine and a sulfate ester. This structure necessitates a multi-faceted approach, as no single technique can sufficiently interrogate the full spectrum of potential impurities. Our core principle is the creation of a self-validating system, where independent analytical methods provide corroborating evidence to build a comprehensive and trustworthy purity profile.
This guide is structured to walk researchers and drug development professionals through the causality of experimental choices, from primary assays to detailed impurity characterization, grounded in authoritative standards from the International Council for Harmonisation (ICH).[2][3][4][5]
The Orthogonal Approach: A Foundation of Trust
The cornerstone of a trustworthy purity assessment lies in the application of multiple, independent (orthogonal) analytical techniques. Each method interrogates the sample based on different physicochemical principles. A high purity value determined by one method (e.g., HPLC) must be confirmed by another (e.g., qNMR) to ensure that no impurities are co-eluting or otherwise masked. This strategy is essential for fulfilling the validation requirements outlined in ICH Q2(R1).[6][7][8][9]
The following diagram illustrates a comprehensive workflow for the purity validation of a new chemical entity like 2-Aminobutyl hydrogen sulfate.
Caption: Orthogonal workflow for purity validation.
Primary Assay & Impurity Profiling by High-Performance Liquid Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is the workhorse for purity determination in pharmaceutical analysis. For a polar compound like 2-Aminobutyl hydrogen sulfate, which lacks a strong UV chromophore, standard reversed-phase methods are often inadequate.
Causality of Method Choice: The polarity of the analyte, stemming from the amine and sulfate groups, predicts poor retention on traditional C18 columns. Therefore, alternative chromatographic modes must be employed. Hydrophilic Interaction Liquid Chromatography (HILIC) or Reversed-Phase with Ion-Pairing agents are superior choices.[10][11][12][13] Given the potential for ion-pairing agents to cause ion suppression in mass spectrometry, HILIC is often a more versatile starting point. Detection can be achieved with a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD), which are near-universal and do not require a chromophore.
Experimental Protocol: HILIC-CAD Method for Purity Assay
Column: A HILIC column with an amide or zwitterionic stationary phase (e.g., 150 mm x 4.6 mm, 3.5 µm).
Mobile Phase A: 10 mM Ammonium Formate in 95:5 Water:Acetonitrile, pH adjusted to 3.0 with Formic Acid.
Mobile Phase B: 10 mM Ammonium Formate in 95:5 Acetonitrile:Water, pH adjusted to 3.0 with Formic Acid.
Gradient: 95% B to 50% B over 20 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 40 °C.
Injection Volume: 5 µL.
Detector: Charged Aerosol Detector (CAD).
Sample Preparation: Dissolve sample in 50:50 Acetonitrile:Water at a concentration of 1 mg/mL.
System Validation: This protocol must be validated according to ICH Q2(R1) guidelines, assessing specificity, linearity, range, accuracy, precision, and robustness.[6][7]
Impurity Identification with LC-MS: For identification of unknown peaks observed in the HPLC chromatogram, the method should be adapted for Mass Spectrometry (MS).[14][15][16] This typically involves using volatile mobile phase modifiers like formic acid and ammonium formate. High-resolution MS (HRMS) provides accurate mass measurements, enabling the generation of molecular formulas for unknown impurities.[15] Tandem MS (MS/MS) experiments can then be used to fragment the impurity ions, providing structural information.
Orthogonal Purity Assay by Quantitative NMR (qNMR)
Quantitative Nuclear Magnetic Resonance (qNMR) is a powerful primary analytical method that provides an orthogonal assessment of purity.[17][18][19] Unlike chromatography, which relies on the separation of components, qNMR determines purity by comparing the integral of a specific analyte resonance to that of a certified internal standard of known purity and weight.[17][19] Its key advantage is that the signal response is directly proportional to the number of nuclei, making it a "universal" detector that does not require compound-specific calibration curves.[18][20]
Causality of Method Choice: qNMR provides a fundamentally different measurement principle than HPLC, making it an excellent orthogonal technique. It can quantify the main component without physical separation from impurities, providing a highly accurate "mass purity" that is insensitive to co-eluting species in chromatography. This directly addresses the trustworthiness pillar of our analytical philosophy.
Experimental Protocol: ¹H-qNMR for Purity Determination
Internal Standard Selection: Choose a high-purity (>99.9%) certified internal standard with sharp, well-resolved peaks that do not overlap with analyte signals (e.g., maleic acid, dimethyl sulfone). The standard must be accurately weighed.
Sample Preparation: Accurately weigh approximately 10-20 mg of the 2-Aminobutyl hydrogen sulfate sample and 5-10 mg of the internal standard into a vial. Dissolve in a known volume of a deuterated solvent (e.g., D₂O or DMSO-d₆).
NMR Acquisition:
Use a high-field spectrometer (≥400 MHz).
Ensure a long relaxation delay (D1 ≥ 5 x T₁ of the slowest relaxing proton) to allow for full magnetization recovery, which is critical for accurate integration.
Acquire the ¹H NMR spectrum with a high signal-to-noise ratio.
Data Processing:
Carefully phase and baseline correct the spectrum.
Integrate a well-resolved, non-exchangeable proton signal from the analyte and a signal from the internal standard.
Purity Calculation: The purity (P) is calculated using the following formula:[17]
Where: I = integral area, N = number of protons for the integrated signal, M = molar mass, m = mass, and P = purity of the standard.
Structural Confirmation and Stoichiometry
Before a purity value can be assigned, the identity of the main component must be unequivocally confirmed.
NMR Spectroscopy (¹H, ¹³C, 2D): One- and two-dimensional NMR experiments (COSY, HSQC, HMBC) are used to elucidate the complete chemical structure, confirming the connectivity of the aminobutyl backbone and the position of the sulfate group.[21][22][23][24]
High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement of the molecular ion, which is used to confirm the elemental composition (C₄H₁₁NO₄S).[1]
Elemental Analysis (CHN/S): This classic technique provides the mass percentages of carbon, hydrogen, nitrogen, and sulfur in the sample. The experimental values must match the theoretical values for the proposed molecular formula, serving as a fundamental check on purity and composition.[25][26]
Profiling Specific Impurity Classes
A comprehensive analysis must also target specific types of impurities that may arise from the synthesis or degradation of the product, as guided by ICH Q3A(R2).[2][3][5][27]
Residual Solvents (GC-MS): Gas Chromatography-Mass Spectrometry is the standard method for identifying and quantifying residual solvents from the manufacturing process. Headspace GC is typically employed.
Inorganic Impurities (ICP-MS/OES): Inductively Coupled Plasma Mass Spectrometry or Optical Emission Spectrometry is used to detect and quantify trace elemental impurities, such as residual catalysts.[28][29]
Sulfate/Sulfite Content (Ion Chromatography): Given the nature of the molecule, free sulfate or sulfite ions could be present as impurities. Ion chromatography is an excellent technique for their direct quantification.[30][31]
Comparison of Key Analytical Techniques
Technique
Information Provided
Strengths
Limitations
HPLC-CAD/ELSD
Purity (area %), impurity profile, retention time
High sensitivity for non-volatile compounds, robust
Requires chromatographic separation, detector response can be non-linear
Synthesizing the Data into a Certificate of Analysis
The final step is to integrate the data from all orthogonal methods into a single, coherent Certificate of Analysis (CoA). The purity value should be reported based on the primary assay (e.g., HPLC area % normalized) and corroborated by the orthogonal qNMR result. All identified impurities above the reporting threshold (typically >0.05% as per ICH Q3A) should be listed with their levels.[3][27] The CoA is the definitive statement of the sample's quality, built upon a foundation of rigorous, multi-faceted, and self-validating experimental evidence.
Caption: Data synthesis for the Certificate of Analysis.
References
ICH. (2006). ICH Q3A(R2) Impurities in New Drug Substances. European Medicines Agency. [Link]
Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). [Link]
AMSbiopharma. (2025). Impurity guidelines in drug development under ICH Q3. [Link]
AZoM. (2024). Advantages of X-Ray Fluorescence in Pharmaceutical Elemental Analysis. [Link]
Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry. [Link]
ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. [Link]
ICH. (1995). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]
Pharma Focus America. (2024). Mass Spectrometry Techniques in Pharmaceutical Analysis: A Pathway to Improved Drug Quality. [Link]
ICH. (2006). Impurities in New Drug Substances Q3A(R2). [Link]
Agilent Technologies. (n.d.). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing. [Link]
Journal of Chemical and Pharmaceutical Sciences. (n.d.). Structural elucidation of small organic molecules by 1d-solution NMR Spectroscopy. [Link]
ResolveMass Laboratories Inc. (2025). Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025. [Link]
arXiv. (2025). Atomic Diffusion Models for Small Molecule Structure Elucidation from NMR Spectra. [Link]
SIELC Technologies. (n.d.). HPLC Separation of Polar Compounds. [Link]
Wiley Online Library. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. [Link]
Spectrochimica Acta Part B: Atomic Spectroscopy. (2023). Analytical approach of elemental impurities in pharmaceutical products: A worldwide review. [Link]
YouTube. (2020). 2D NMR spectroscopy for structural elucidation of complex small molecules. [Link]
University of Padua. (2024). Elemental Analysis. [Link]
HPCi Media. (n.d.). Elemental Impurity Analysis in Pharmaceuticals. [Link]
ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]
Hawach. (2025). Polar Column in HPLC Example. [Link]
NASA. (n.d.). HPLC Analysis of Amino Acids Formed by Urey-Miller-Type Experiments. [Link]
LookChem. (n.d.). 2-aminobutyl hydrogen sulfate CAS NO.68541-04-8. [Link]
LCGC International. (2020). HPLC Analysis of Very Polar Compounds in Bioanalysis. [Link]
Anchem. (n.d.). Update on HPLC analysis of Polar Compounds. [Link]
Journal of Chromatography. (1985). Determination of amino acids by separation of their ion pairs with dodecyl sulphate. [Link]
MDPI. (2026). Electrochemical Sulfite Sensing: Current Trends and Challenges in Food Quality Control and Real Samples. [Link]
Shimadzu. (n.d.). Analytical Methods for Amino Acids. [Link]
PMC. (n.d.). Analytical methods for quantitating sulfate in plasma and serum. [Link]
A Comparative Guide to the X-ray Diffraction Analysis of 2-Aminobutyl Hydrogen Sulfate Crystals
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the methodologies required to characterize the crystalline structure of 2-aminobutyl hydrogen sulfate using...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the methodologies required to characterize the crystalline structure of 2-aminobutyl hydrogen sulfate using X-ray diffraction (XRD). While specific crystallographic data for 2-aminobutyl hydrogen sulfate (CAS No. 68541-04-8) is not publicly available in crystallographic databases as of this guide's publication, we will present the established, rigorous protocols for obtaining and analyzing such data.[1][2] Furthermore, we will draw comparisons with structurally related organic and amino acid sulfates to provide a predictive framework and a benchmark for analysis.
The structural integrity of a crystalline active pharmaceutical ingredient (API) is a cornerstone of drug development, influencing critical properties such as solubility, stability, and bioavailability. X-ray diffraction is the definitive technique for elucidating the three-dimensional atomic arrangement within a crystal.[3][4] This guide will detail the two primary XRD methods: single-crystal X-ray diffraction (SCXRD) for absolute structure determination and powder X-ray diffraction (PXRD) for phase identification and quality control.[3][5][6]
Part 1: Crystal Preparation - The Foundation of Quality Data
High-quality diffraction data is contingent on the quality of the crystalline sample. For SCXRD, this means growing a single, well-ordered crystal, while PXRD requires a homogenous, finely ground powder. The most common and effective method for producing high-purity crystals is recrystallization.[7][8][9]
Experimental Protocol: Recrystallization of 2-Aminobutyl Hydrogen Sulfate
The goal of recrystallization is to dissolve the impure solid in a hot solvent and then allow it to cool slowly, promoting the formation of pure crystals as the solubility decreases.[9][10]
Solvent Screening : The first and most critical step is to identify a suitable solvent.[9] An ideal solvent will dissolve the compound sparingly or not at all at room temperature but will dissolve it completely at an elevated temperature.[7] For an amino acid salt like 2-aminobutyl hydrogen sulfate, which possesses both polar (ammonium, sulfate) and non-polar (butyl chain) moieties, a range of solvents from polar protic (e.g., water, ethanol) to more complex solvent mixtures (e.g., water/acetone, ethanol/water) should be tested.[11]
Dissolution : Gently heat the chosen solvent and add it portion-wise to the 2-aminobutyl hydrogen sulfate powder until the solid just dissolves. Using the minimum amount of hot solvent is crucial to ensure the solution is saturated, which is necessary for a good yield of crystals upon cooling.[12]
Decolorization (If Necessary) : If the solution is colored, it may indicate the presence of impurities. Adding a small amount of activated charcoal and then hot filtering the solution can remove these colored impurities.[7]
Crystallization : Allow the hot, saturated solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the growth of large, well-ordered crystals suitable for SCXRD.[12] If no crystals form, inducing crystallization can be attempted by scratching the inside of the flask with a glass rod or by placing the solution in an ice bath to further reduce solubility.[7][12]
Isolation and Drying : Collect the formed crystals by vacuum filtration, washing them with a small amount of ice-cold solvent to remove any remaining soluble impurities.[7][12] The crystals should then be dried thoroughly to remove any residual solvent.
Part 2: Structural Elucidation via Single-Crystal X-ray Diffraction (SCXRD)
SCXRD is the gold standard for determining the precise three-dimensional structure of a molecule, including bond lengths, bond angles, and stereochemistry. It provides an unambiguous map of the electron density within the crystal.
A Senior Application Scientist's Guide to Distinguishing 2-Aminobutyl Hydrogen Sulfate from its Structural Isomers
For researchers, scientists, and drug development professionals, the precise structural characterization of a molecule is not merely an academic exercise; it is a foundational requirement for safety, efficacy, and intell...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and drug development professionals, the precise structural characterization of a molecule is not merely an academic exercise; it is a foundational requirement for safety, efficacy, and intellectual property. A seemingly minor shift in the position of a functional group can drastically alter a compound's pharmacological and toxicological profile. This guide provides an in-depth, practical comparison of analytical methodologies for distinguishing 2-aminobutyl hydrogen sulfate from its key structural isomers. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring a robust and self-validating analytical strategy.
The Challenge of Isomerism in Aminobutyl Hydrogen Sulfates
2-Aminobutyl hydrogen sulfate (C₄H₁₁NO₄S) is a molecule with significant potential as a building block in pharmaceutical synthesis.[1] However, its synthesis can often yield a mixture of structural isomers, which share the same molecular formula and mass but differ in the connectivity of their atoms.[2][3] Failure to separate and identify these isomers can lead to inconsistent experimental results and regulatory hurdles.
The primary structural isomers of concern are positional isomers, where the amino (-NH₂) and hydrogen sulfate (-OSO₃H) groups are located at different positions on the n-butyl chain.
Caption: Key positional isomers of aminobutyl hydrogen sulfate.
This guide will focus on a multi-pronged analytical approach, centered on chromatography for physical separation and spectroscopy for definitive structural elucidation.
Chromatographic Separation: The First Step to Resolution
Before a definitive structural assignment can be made, the isomeric mixture must be separated. High-Performance Liquid Chromatography (HPLC) is the technique of choice due to its versatility and high resolving power for polar, non-volatile compounds like amino sulfates.
Principle of Distinction
Positional isomers exhibit subtle differences in polarity and three-dimensional shape. These differences alter their interaction with the stationary phase of an HPLC column, resulting in distinct elution times (retention times). For instance, the proximity of the charged amino and sulfate groups in 1- and 2-aminobutyl hydrogen sulfate will result in different overall polarity and accessibility for interaction compared to the 4-aminobutyl isomer, where the groups are maximally separated.
Experimental Protocol: Reversed-Phase HPLC
This protocol is designed as a starting point for method development. The key to success is the self-validating nature of the experiment: a robust method will show clear, reproducible separation of peaks corresponding to each isomer.
Column Selection: Begin with a C18 (octadecylsilyl) column. This reversed-phase column is a versatile workhorse, separating compounds primarily based on hydrophobicity. The butyl chain provides the main hydrophobic character, while the polar amino and sulfate groups govern the interaction with the aqueous mobile phase.
Mobile Phase Preparation:
Solvent A: 0.1% Formic Acid in Deionized Water. The acid serves to protonate the amino group (forming -NH₃⁺), ensuring consistent ionization and improving peak shape.
Solvent B: 0.1% Formic Acid in Acetonitrile. Acetonitrile is the organic modifier used to elute the compounds from the column.
Gradient Elution: A gradient is crucial for resolving compounds with different polarities.
Start with a low percentage of Solvent B (e.g., 5%) to allow the polar isomers to interact with the stationary phase.
Gradually increase the concentration of Solvent B over 20-30 minutes to elute the isomers in order of increasing hydrophobicity.
A typical gradient might be 5% to 40% B over 25 minutes.
Detection: Use a universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD), as these compounds lack a strong UV chromophore. If coupled with a mass spectrometer, it becomes the powerful LC-MS technique.[4]
Sample Preparation: Dissolve the sample mixture in the initial mobile phase (e.g., 95% A / 5% B) to ensure good peak shape upon injection.
Caption: Experimental workflow for HPLC separation of isomers.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling Connectivity
NMR spectroscopy is the most powerful tool for unambiguous structure determination of isomers.[5] It provides detailed information about the chemical environment of each hydrogen (¹H NMR) and carbon (¹³C NMR) atom in the molecule.
Principle of Distinction
Each structural isomer possesses a unique set of chemically non-equivalent protons and carbons. This uniqueness translates directly into a distinct "fingerprint" in the NMR spectrum.[6] Key features to analyze are:
Number of Signals: Corresponds to the number of unique proton or carbon environments.
Chemical Shift (δ): The position of a signal indicates the electronic environment of the nucleus. Protons or carbons near electronegative groups (like -NH₂ and -OSO₃H) are "deshielded" and appear at a higher chemical shift (further downfield).
Splitting Patterns (Multiplicity): In ¹H NMR, the splitting of a signal is caused by neighboring protons and reveals the connectivity of the atoms (the n+1 rule).
Predicted ¹H NMR Differences
Isomer
Key Differentiating Feature in ¹H NMR Spectrum
1-Aminobutyl HS
The proton on the carbon bearing both the -NH₂ and -OSO₃H groups (C1) will be a unique multiplet at a significantly downfield shift.
2-Aminobutyl HS
Two distinct methylene (-CH₂) groups and a unique methine (-CH) proton on the carbon with the amino group. The proton on the carbon with the sulfate group will also be a distinct methine proton.
3-Aminobutyl HS
The structure is more symmetric around the center of the butyl chain. The two central methylene groups will have complex splitting patterns.
4-Aminobutyl HS
The protons on the carbon next to the -NH₂ group (C4) and the protons on the carbon next to the -OSO₃H group (C1) will appear as two distinct triplets, well-separated from each other.
Experimental Protocol: ¹H NMR Spectroscopy
Sample Preparation: Dissolve ~5-10 mg of the purified isomer in 0.6 mL of a deuterated solvent, typically Deuterium Oxide (D₂O), as the compound is highly polar. D₂O will also exchange with the labile protons on the -NH₂ and -SO₃H groups, causing their signals to disappear, which simplifies the spectrum.
Instrument Setup: Use a high-field NMR spectrometer (400 MHz or higher) for better signal dispersion and resolution.
Acquisition: Acquire a standard one-dimensional ¹H spectrum. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.
Data Processing: Fourier transform the raw data, phase correct the spectrum, and calibrate the chemical shift scale using a reference signal (e.g., residual HDO at ~4.79 ppm).
Advanced Experiments: If the 1D spectrum is ambiguous due to overlapping signals, 2D NMR experiments like COSY (Correlation Spectroscopy) can be performed to definitively establish proton-proton connectivities.[5]
A Comparative Guide to the Thermal Analysis of 2-Aminobutyl Hydrogen Sulfate
This guide provides an in-depth technical analysis of the thermal properties of 2-aminobutyl hydrogen sulfate (C₄H₁₁NO₄S), a representative organic amino salt. In the landscape of pharmaceutical development and material...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of the thermal properties of 2-aminobutyl hydrogen sulfate (C₄H₁₁NO₄S), a representative organic amino salt. In the landscape of pharmaceutical development and material science, a thorough understanding of a compound's thermal stability, melting behavior, and decomposition kinetics is paramount for ensuring product quality, safety, and shelf-life. This document moves beyond a simple recitation of data to explain the scientific rationale behind the analytical approach, offering a framework for researchers to characterize similar novel compounds.
We will explore the expected thermal behavior of 2-aminobutyl hydrogen sulfate through the lens of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), comparing its anticipated properties with those of structurally related compounds to provide a comprehensive analytical context.
The Scientific Imperative for Thermal Analysis
Thermal analysis techniques are indispensable tools in the physicochemical characterization of active pharmaceutical ingredients (APIs) and their intermediates. For a salt like 2-aminobutyl hydrogen sulfate, TGA and DSC provide critical data on:
Thermal Stability and Decomposition: Determining the temperature at which the material begins to degrade is crucial for defining safe handling, processing, and storage conditions.
Melting Point and Purity: The melting point is a fundamental physical property that can indicate purity. A sharp melting endotherm typically signifies a highly crystalline and pure compound, whereas a broad peak may suggest impurities or amorphous content.
Polymorphism and Phase Transitions: DSC can detect different crystalline forms (polymorphs) or phase transitions, which can have significant implications for a drug's solubility, bioavailability, and stability.[1]
Hygroscopicity and Solvate Forms: TGA can quantify the loss of water or residual solvents, identifying the presence of hydrates or solvates which are critical to control during drug manufacturing.
By employing a simultaneous TGA/DSC instrument, we can correlate changes in mass with thermal events (endothermic or exothermic), allowing for unambiguous differentiation between processes like melting (no mass loss) and decomposition (mass loss).[2]
Experimental Protocol: A Self-Validating Methodology
The following protocol is designed to yield high-quality, reproducible TGA/DSC data for a novel organic salt like 2-aminobutyl hydrogen sulfate. The choices within this protocol are grounded in established best practices to ensure data integrity.
Instrumentation and Calibration
A simultaneous TGA/DSC instrument (e.g., Mettler Toledo TGA/DSC 3+ or TA Instruments Q600) is recommended.[2]
Weight Calibration: Performed internally using the instrument's calibrated weights.
Temperature and Heat Flow Calibration: Calibrated using certified reference materials with known melting points and enthalpies, such as Indium and Zinc, across the temperature range of interest. This step is critical for ensuring the accuracy of measured transition temperatures and enthalpies.[3][4]
Step-by-Step Experimental Workflow
Sample Preparation:
Accurately weigh 5–10 mg of the 2-aminobutyl hydrogen sulfate sample into a standard 100 µL aluminum pan. The use of fine-grained powder ensures better thermal contact and equilibrium.[2][5]
A sample mass in this range provides a clear signal without overwhelming the sensor or causing thermal lag.
Place a pinhole in the lid of the hermetically sealed pan. This allows for the controlled release of any evolved gases during decomposition while maintaining a stable atmosphere around the sample.[5]
Instrument Setup:
Purge Gas: Use high-purity nitrogen with a flow rate of 50 mL/min.[5][6] An inert atmosphere is essential to prevent oxidative decomposition of the organic material, ensuring that the observed thermal events are intrinsic to the compound's stability.[2]
Reference: An empty, lidded aluminum pan is used as the reference to ensure accurate differential heat flow measurement.
Thermal Program:
Equilibration: Equilibrate the sample at 25 °C.
Heating Ramp: Heat the sample from 25 °C to 400 °C at a linear heating rate of 10 °C/min. This rate represents a standard compromise between achieving high resolution for closely spaced thermal events and minimizing experiment time.[5]
Data Collection: Record weight loss (TGA) and differential heat flow (DSC) simultaneously as a function of temperature.
The workflow for this analysis is visualized below.
Caption: Experimental workflow for TGA/DSC analysis.
Anticipated Results and Comparative Analysis
While specific experimental data for 2-aminobutyl hydrogen sulfate is not publicly available, we can construct a scientifically grounded hypothesis of its thermal behavior by comparing it to related chemical structures.
Expected Thermal Profile of 2-Aminobutyl Hydrogen Sulfate
The structure combines an amino alcohol cation with a hydrogen sulfate anion. This duality suggests a multi-stage thermal profile.
DSC Analysis: An initial endothermic event is expected, corresponding to the melting point of the salt. Unlike its parent, 2-amino-1-butanol (a liquid with a melting point of -2 °C), the salt form will be a solid with a significantly higher melting point, likely in the range of 150-250 °C, typical for organic salts. Following melting, one or more exothermic peaks may appear at higher temperatures, corresponding to decomposition.
TGA Analysis: A significant weight loss is anticipated, commencing at a temperature near or shortly after the melting point. The thermal stability of alkyl sulfates is generally limited, and they tend to degrade before reaching their boiling point.[7] The presence of the sulfate group can decrease the overall thermal stability of organic molecules.[8]
Anticipated Thermal Event
Temperature Range (Estimated)
TGA (Mass Change)
DSC (Heat Flow)
Rationale / Comparative Compound
Melting
150 - 250 °C
No significant change
Sharp Endotherm
Organic salts exhibit distinct melting points. For example, trimethoprim L-glutamate salt shows a melting endotherm around 197 °C.[1]
Initial Decomposition
> 200 °C
Step 1: Significant Mass Loss
Exotherm(s)
Likely initiated by the loss of the sulfate group as SO₃ or H₂SO₄, a common pathway for hydrogen sulfate salts.[9]
Final Decomposition
> 250 °C
Step 2: Further Mass Loss
Exotherm(s)
Degradation of the remaining aminobutyl organic fragment.
Comparative Insights from Analogous Compounds
Ammonium Hydrogen Sulfate ((NH₄)HSO₄): This simple inorganic analog provides a baseline for the behavior of the hydrogen sulfate anion. Ammonium sulfate undergoes a two-step decomposition, highlighting the inherent instability of the HSO₄⁻ moiety at elevated temperatures.[9] This supports the hypothesis that the initial decomposition of 2-aminobutyl hydrogen sulfate will involve this group.
Alkylammonium Hydrogen Sulfates: Studies on this class of protic ionic liquids show a clear relationship between the structure of the alkylammonium cation and the thermal stability.[10] Generally, increasing the alkyl chain length can influence decomposition temperatures. This suggests that the butyl group in 2-aminobutyl hydrogen sulfate plays a direct role in its stability profile.
Amino Acid Salts: Compounds like trimethoprim glutamate salts have been characterized by TGA/DSC.[1][11] These studies confirm that amino-containing organic salts exhibit clear melting and decomposition profiles, and DSC is sensitive enough to detect different polymorphic forms, which could also be a possibility for 2-aminobutyl hydrogen sulfate.[1]
Proposed Decomposition Mechanism
The thermal decomposition of 2-aminobutyl hydrogen sulfate is likely a complex process. Based on the chemistry of alkyl sulfates and amines, a plausible pathway can be proposed. The initial, and likely rate-determining, step is the cleavage of the C-O or S-O bond of the sulfate ester.
Caption: Proposed thermal decomposition pathway.
This proposed mechanism involves the elimination of sulfur trioxide and water, followed by the subsequent breakdown of the organic cation. This aligns with the behavior of similar organosulfates, which are known to undergo hydrolysis and elimination reactions at elevated temperatures.[12]
Conclusion
While direct experimental data on 2-aminobutyl hydrogen sulfate is not widely published, a robust thermal analysis can be conducted using the detailed TGA/DSC protocol outlined in this guide. By leveraging comparative data from analogous compounds such as alkylammonium hydrogen sulfates and other amino acid salts, we can confidently predict its thermal behavior. The anticipated results—a distinct melting point followed by a multi-step decomposition—provide a critical fingerprint for identity, purity, and stability assessment. This analytical framework is essential for researchers in drug development and material science, enabling the comprehensive characterization required for advancing compounds from the laboratory to commercial application.
As researchers and drug development professionals scale up syntheses involving 2-aminobutyl hydrogen sulfate (CAS: 68541-04-8), understanding the physicochemical behavior of this intermediate is critical. Its dual functi...
Author: BenchChem Technical Support Team. Date: March 2026
As researchers and drug development professionals scale up syntheses involving 2-aminobutyl hydrogen sulfate (CAS: 68541-04-8), understanding the physicochemical behavior of this intermediate is critical. Its dual functional groups—a basic amine and an acidic sulfate ester—create unique logistical challenges during waste management.
As your trusted partner in laboratory safety and chemical handling, we have engineered this comprehensive, self-validating disposal protocol. Our goal is to provide you with field-proven insights that ensure absolute operational safety, environmental compliance, and seamless laboratory workflows.
Mechanistic Hazard Analysis
To safely dispose of a chemical, one must first understand its molecular behavior. 2-Aminobutyl hydrogen sulfate frequently adopts a zwitterionic conformation in its solid state, balancing the protonated amine (
) and the deprotonated sulfate ester (). However, upon dissolution in water or exposure to ambient moisture, the equilibrium shifts, and the compound exhibits pronounced acidic properties due to the hydrogen sulfate moiety[1].
Furthermore, the molecular backbone contains both nitrogen and sulfur. Thermal decomposition of this compound without specialized emission controls will generate highly toxic nitrogen oxides (NOx) and sulfur oxides (SOx)[2]. Therefore, standard laboratory waste combustion is strictly prohibited. The material must be dissolved in a combustible solvent and processed in a chemical incinerator equipped with an afterburner and an acid-gas scrubber[3].
Quantitative Operational Parameters
To ensure reproducibility and safety, all operational parameters for handling and neutralizing this compound have been quantified below.
Table 1: Operational Data for Neutralization and Disposal
Parameter
Specification / Value
Mechanistic Rationale
Target pH Range
7.0 – 8.0
Prevents exothermic runaway and container degradation during mixed-waste storage.
Neutralizing Agent
(1M) or
Mild bases ensure a controlled, mildly endothermic/exothermic neutralization, preventing aerosolization.
Stoichiometric Ratio
~0.5:1 (Molar : Sulfate)
One mole of carbonate neutralizes two moles of the hydrogen sulfate acidic protons.
Incineration Temp.
> 1000°C (1832°F)
High thermal thresholds are required to completely cleave the robust C-N and C-S bonds.
Max Storage Time
90 Days (Standard RCRA)
Prevents long-term hydrolytic degradation of the sulfate ester while in temporary storage.
Self-Validating Disposal & Spill Protocol
A safety protocol is only as reliable as its built-in verification mechanisms. This step-by-step methodology utilizes a dual-indicator system to ensure the chemical is fully stabilized before it enters your facility's waste stream.
Phase 1: Assessment and PPE Verification
Causality: 2-Aminobutyl hydrogen sulfate dust is a severe respiratory and mucosal irritant. Aqueous solutions are corrosive to dermal tissue.
Action: Don acid-resistant nitrile gloves (double-gloving is mandatory for spill cleanup), tightly sealed safety goggles, and a standard lab coat. If handling dry powders outside of a certified fume hood, a NIOSH-approved N95 or P100 particulate respirator is required.
Phase 2: Containment and Neutralization (For Spills or Aqueous Waste)
Causality: Utilizing strong bases like Sodium Hydroxide (NaOH) can cause rapid, localized exothermic reactions, potentially boiling the solvent and aerosolizing the acidic sulfate.
Action: Gradually apply 1M Sodium Carbonate (
) or solid Sodium Bicarbonate () directly to the spill or aqueous waste container.
Self-Validation Check: Observe the reaction for
effervescence (bubbling). Once the bubbling ceases entirely, use a calibrated pH test strip to confirm the solution has reached a stable pH of 7.0–8.0. Do not proceed until this pH is visually verified.
Phase 3: Collection and Segregation
Causality: Mixing organic sulfates with incompatible waste streams (such as strong oxidizing agents or heavy metals) can trigger spontaneous combustion or toxic gas release.
Action: Collect the neutralized liquid (or swept solid powder) into a high-density polyethylene (HDPE) container. Label the container explicitly as: "Hazardous Waste: Acidic Organic Sulfates / Amine Derivatives."
Phase 4: Manifesting for Incineration
Causality: As mandated by environmental regulations, the presence of heteroatoms requires specialized destruction pathways to prevent acid rain precursors from entering the atmosphere[2].
Action: Manifest the waste for a licensed disposal facility. The manifest must explicitly state: "Requires dissolution in a combustible solvent and destruction in a chemical incinerator equipped with an afterburner and scrubber"[3].
Operational Workflow Visualization
The following diagram maps the logical decision tree for managing 2-aminobutyl hydrogen sulfate from the point of waste generation to final environmental emission mitigation.
Fig 1: Operational workflow for 2-aminobutyl hydrogen sulfate disposal and emission mitigation.
A Guide to Personal Protective Equipment for 2-Aminobutyl Hydrogen Sulfate
From the Office of the Senior Application Scientist Subject: Standard Operating Procedure for Handling 2-Aminobutyl hydrogen sulfate (CAS 68541-04-8) To all research personnel, this document provides essential guidance o...
Author: BenchChem Technical Support Team. Date: March 2026
From the Office of the Senior Application Scientist
Subject: Standard Operating Procedure for Handling 2-Aminobutyl hydrogen sulfate (CAS 68541-04-8)
To all research personnel, this document provides essential guidance on the safe handling of 2-Aminobutyl hydrogen sulfate. A thorough review of publicly available safety literature reveals a significant lack of specific toxicological and handling data for this compound.[1][2] Therefore, until comprehensive data is established, all handling procedures must be governed by a conservative approach, treating the substance as potentially hazardous.[3][4]
Our safety protocol is derived from a hazard analysis of its constituent functional groups: the aminobutane moiety and the hydrogen sulfate moiety. This approach requires us to treat 2-Aminobutyl hydrogen sulfate with the precautions suitable for both corrosive alkylamines and irritant alkyl sulfates.[5][6]
Part 1: Hazard Assessment by Chemical Analogy
Given the absence of a specific Safety Data Sheet (SDS), we will infer potential hazards from analogous compounds:
Aminobutane (sec-Butylamine): This analogue is classified as a flammable and corrosive liquid.[7][8] It is known to cause severe skin burns, eye damage, and irritation to the respiratory system.[5][9] Vapors may be harmful if inhaled and can form explosive mixtures with air.[9][10]
Alkyl Sulfates: This class of compounds can be irritating to the skin and eyes.[6][11] While many common alkyl sulfates have low acute toxicity, they can cause irritation upon prolonged contact.[11] The hydrogen sulfate form suggests acidic properties, adding to its corrosive potential.[12]
Part 2: Personal Protective Equipment (PPE) Mandates
The selection of PPE is the final line of defense after engineering and administrative controls.[13] All work with 2-Aminobutyl hydrogen sulfate must be conducted within a certified chemical fume hood.[3][4]
Task
Eye & Face Protection
Hand Protection
Body Protection
Respiratory Protection
Storage & Transport (Closed Container)
ANSI Z87.1-compliant Safety Glasses
Nitrile or Neoprene Gloves
Standard Lab Coat
Not required
Weighing & Transfer (Solid)
Chemical Splash Goggles
Chemical-Resistant Gloves (Nitrile or Neoprene)
Chemical-Resistant Lab Coat or Apron
Work within a certified chemical fume hood
Solution Preparation & Handling
Chemical Splash Goggles and a full-face shield[14][15]
Elbow-length chemical-resistant gloves (e.g., Neoprene over Nitrile)[16]
Use of a fume hood is primary. For large spills outside a hood, a respirator may be needed.
Causality Behind PPE Choices:
Eye/Face Protection: Safety glasses are insufficient. The corrosive potential, based on the amine and acidic sulfate groups, necessitates the use of chemical splash goggles to form a seal around the eyes.[15][17] A face shield is mandatory during solution handling to protect the entire face from splashes.[14]
Hand Protection: Standard nitrile gloves offer splash protection for brief contact.[18] For extended handling or when preparing solutions, double-gloving or using more robust materials like neoprene or butyl rubber is required to prevent chemical permeation.[13]
Body Protection: A standard lab coat is insufficient for handling corrosive materials. A chemical-resistant apron or coat made of materials like PVC is necessary to prevent skin contact from spills.[13][14]
Respiratory Protection: The primary method of respiratory protection is the use of a chemical fume hood. This engineering control removes potentially harmful vapors and dust at the source.[3][4]
Part 3: Operational and Disposal Plans
Adherence to a strict, documented workflow is critical for ensuring safety when working with poorly characterized substances.[19]
Caption: Workflow for Safe Handling of 2-Aminobutyl hydrogen sulfate.
Preparation: Verify the chemical fume hood has a valid certification. Don all required PPE for solution preparation (goggles, face shield, chemical-resistant apron, elbow-length gloves). Place a spill pad on the fume hood surface.
Weighing: Tare a clean, dry beaker on an analytical balance inside the fume hood. Carefully weigh the required mass of 2-Aminobutyl hydrogen sulfate (Molecular Weight: 169.20 g/mol ).
Dissolution: Place the beaker on a magnetic stir plate within the fume hood. Add approximately 80% of the final required solvent volume. Begin stirring. Slowly add the weighed compound to the solvent to minimize splashing.[17]
Final Volume: Once fully dissolved, transfer the solution to a volumetric flask. Rinse the beaker with a small amount of solvent and add the rinsing to the flask. Bring the solution to the final volume.
Storage: Cap the flask and invert several times to ensure homogeneity. Transfer the final solution to a clearly labeled, sealed storage bottle. The label must include the chemical name, concentration, date, and hazard pictograms.[20]
Caption: Emergency Spill Response Plan.
All waste materials, including contaminated PPE, spill cleanup materials, and residual solutions, must be treated as hazardous waste.[17]
Segregation: Do not mix 2-Aminobutyl hydrogen sulfate waste with other waste streams.[17]
Containment: Collect all waste in a designated, leak-proof, and clearly labeled container. The label must read "Hazardous Waste" and list the chemical contents.
Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on pickup and disposal procedures, as regulations may vary.
This guide is predicated on a conservative safety-first principle due to the lack of specific data. All procedures must be conducted in accordance with your institution's Chemical Hygiene Plan and all applicable OSHA standards.[20][21]
References
Corrosive Safety: Protecting Workers from Harmful Substances - OSHA Training School. (2024, January 19). Retrieved from [Link]
Alkylamines: Hazard and Safety A Detail Guide by CloudSDS. (2025, May 15). Retrieved from [Link]
Safe Handling of Corrosive Chemicals | The Chemistry Blog. (2024, June 5). Retrieved from [Link]
Novel Chemicals with Unknown Hazards SOP. Texas Woman's University. Retrieved from [Link]
How To Choose The Right PPE For Chemical Handling - Hazchem Safety. (2025, December 2). Retrieved from [Link]
The Laboratory Standard | Office of Clinical and Research Safety. Vanderbilt University Medical Center. Retrieved from [Link]
Examples of PPE for Various Dangerous Goods Classes - Storemasta Blog. (2025, July 2). Retrieved from [Link]
Safe Handling Procedures for Hazardous Chemicals - FSM.How (Facility & Services Management). (2024, December 14). Retrieved from [Link]
SAFETY DATA SHEET - (S)-(+)-2-Aminobutane. (2010, November 10). Thermo Fisher Scientific. Retrieved from [Link]
29 CFR 1910.1450 — OSHA Laboratory Standard - MasterControl. Retrieved from [Link]
10 Tips Working Safely with corrosives - Chemsafe. (2025, October 15). Retrieved from [Link]
Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). Retrieved from [Link]
Novel Chemicals With Unknown Hazards - Environmental Health and Safety. UNC Charlotte. Retrieved from [Link]
Tertiary amines (OR) alkylamines, (corrosive liquid) - PubChem. National Institutes of Health. Retrieved from [Link]
SAFETY DATA SHEET - (+/-)-2-Aminobutane. (2025, September 18). Thermo Fisher Scientific. Retrieved from [Link]
Unidentified Chemical | Medical Management Guidelines | Toxic Substance Portal | ATSDR. Agency for Toxic Substances and Disease Registry. Retrieved from [Link]
2-aminobutyl hydrogen sulfate CAS NO.68541-04-8 - LookChem. Retrieved from [Link]
Fatty amines, di(long chain)alkyl: Human health tier II assessment. (2017, June 30). Australian Department of Health and Aged Care. Retrieved from [Link]
Management of Hazardous Waste Procedure. Yale Environmental Health & Safety. Retrieved from [Link]
Safety Data Sheet - 3M™ Car Wash Soap. (2020, November 2). 3M. Retrieved from [Link]
Chemical Safety and Waste Management Manual. The University of Alabama at Birmingham. Retrieved from [Link]
Safety data sheet - Tetrabutylammonium Hydrogen Sulfate. (2024, November 5). CPAChem. Retrieved from [Link]
Kao | Alkyl Sulfates. Kao Corporation. Retrieved from [Link]
2-Aminoethane hydrogen sulfate | C2H9NO4S | CID 19907958 - PubChem. National Institutes of Health. Retrieved from [Link]